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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to Sodium 3-bromo-2-fluorobenzoate

This guide provides a comprehensive technical overview of Sodium 3-bromo-2-fluorobenzoate, a key building block in modern medicinal chemistry and drug development. Intended for researchers, scientists, and professionals...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive technical overview of Sodium 3-bromo-2-fluorobenzoate, a key building block in modern medicinal chemistry and drug development. Intended for researchers, scientists, and professionals in the pharmaceutical and chemical industries, this document delves into the compound's core properties, synthesis, applications, and safety considerations, underpinned by field-proven insights and authoritative references.

Core Compound Identification and Properties

Sodium 3-bromo-2-fluorobenzoate is the sodium salt of 3-bromo-2-fluorobenzoic acid. While the acid form is more extensively documented in scientific literature, the sodium salt is often utilized in practical applications to enhance solubility and ease of handling.

CAS Number: 2410068-92-5[1][2]

Molecular Formula: C₇H₄BrFNaO₂[1]

Molecular Weight: 242.00 g/mol [1]

Physicochemical Data

The properties of Sodium 3-bromo-2-fluorobenzoate are intrinsically linked to its parent acid, 3-bromo-2-fluorobenzoic acid. The introduction of fluorine and bromine substituents onto the benzoic acid scaffold significantly influences its electronic and physical characteristics, which are critical parameters in drug design.[3]

PropertyValue (for 3-bromo-2-fluorobenzoic acid)Reference
CAS Number 161957-56-8[4][5]
Molecular Formula C₇H₄BrFO₂[4][6][7]
Molecular Weight 219.01 g/mol [4][6][7]
Melting Point 168 °C[6]
Density 1.79 g/cm³[6]
Solubility Soluble in methanol, dimethyl sulfoxide, and N,N-dimethylformamide; has some solubility in water.[6]

The sodium salt is expected to have significantly higher aqueous solubility compared to the free acid.

Synthesis and Manufacturing

The synthesis of Sodium 3-bromo-2-fluorobenzoate is achieved through a two-step process: the synthesis of the parent acid, 3-bromo-2-fluorobenzoic acid, followed by its neutralization with a sodium base.

Synthesis of 3-bromo-2-fluorobenzoic acid

A common and effective laboratory-scale synthesis involves the ortho-lithiation of 2-fluorobromobenzene followed by carboxylation with carbon dioxide.[6] The strong electron-withdrawing effects of the bromine and fluorine atoms facilitate the deprotonation at the C3 position.[6]

Reaction Scheme:

Synthesis of 3-bromo-2-fluorobenzoic acid cluster_reactants Reactants cluster_reagents Reagents cluster_product Product 2-fluorobromobenzene 2-Fluorobromobenzene intermediate Lithium Intermediate 2-fluorobromobenzene->intermediate Deprotonation LDA LDA, THF, -78 °C product 3-Bromo-2-fluorobenzoic acid intermediate->product Carboxylation CO2 1. CO₂ (s) 2. H₃O⁺

Caption: Synthesis of 3-bromo-2-fluorobenzoic acid via ortho-lithiation.

Experimental Protocol:

  • Dissolve 2-fluorobromobenzene in anhydrous tetrahydrofuran (THF) and cool the solution to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

  • Slowly add a solution of lithium diisopropylamide (LDA) in THF to the reaction mixture. The use of a bulky strong base like LDA is crucial for selective deprotonation.[6]

  • Stir the mixture at -78 °C for a specified period to ensure complete formation of the phenyllithium intermediate.

  • Introduce solid carbon dioxide (dry ice) into the reaction mixture.

  • Allow the reaction to warm to room temperature.

  • Quench the reaction with a saturated aqueous solution of a weak acid, such as ammonium chloride, to protonate the carboxylate.[6]

  • Extract the product with an organic solvent, followed by purification, typically by recrystallization.

Formation of the Sodium Salt

The conversion of 3-bromo-2-fluorobenzoic acid to its sodium salt is a straightforward acid-base neutralization.

Reaction Scheme:

Formation of Sodium Salt cluster_reactants Reactants cluster_reagents Reagents cluster_products Products acid 3-Bromo-2-fluorobenzoic acid salt Sodium 3-bromo-2-fluorobenzoate acid->salt Neutralization base NaOH or NaHCO₃ water H₂O

Caption: Neutralization reaction to form the sodium salt.

Experimental Protocol:

  • Dissolve 3-bromo-2-fluorobenzoic acid in a suitable solvent, such as ethanol or water.

  • Add an equimolar amount of a sodium base, such as sodium hydroxide or sodium bicarbonate, to the solution.

  • Stir the mixture until the acid is fully neutralized.

  • Isolate the sodium salt by evaporating the solvent or by precipitation and filtration.

Applications in Drug Discovery and Development

3-Bromo-2-fluorobenzoic acid and its derivatives are valuable building blocks in the synthesis of pharmaceuticals and agrochemicals.[8] The presence of three reactive sites—the carboxylic acid group, the bromine atom, and the fluorine atom—allows for diverse chemical transformations.[6]

The strategic incorporation of fluorine atoms is a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability of drug candidates.[9][10] The bromo-substituent is particularly useful for palladium-catalyzed cross-coupling reactions, which are fundamental in constructing complex molecular architectures.[9]

Potential Transformations:

  • Carboxylic Acid Group: Can be converted to esters, amides, alcohols, aldehydes, or acyl chlorides.[6]

  • Bromine Atom: Can be substituted through various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to introduce aryl, alkyl, or other functional groups.[6]

  • Fluorine Atom: While generally more stable, it can undergo nucleophilic aromatic substitution under specific conditions.[6]

This versatility makes Sodium 3-bromo-2-fluorobenzoate a key intermediate in the synthesis of a wide range of biologically active molecules, including anti-inflammatory and anti-cancer agents.[8] For example, the related compound, 3-Bromo-2-fluorobenzonitrile, is a precursor for various Active Pharmaceutical Ingredients (APIs).[9]

Analytical Methods

The quality control and purity assessment of Sodium 3-bromo-2-fluorobenzoate are crucial for its application in pharmaceutical synthesis. High-performance liquid chromatography (HPLC) is a standard analytical technique for this purpose.

A reversed-phase HPLC method using a C18 column is typically effective. The mobile phase often consists of a mixture of acetonitrile and water, with a small amount of acid (e.g., 0.1% formic acid) to ensure the consistent protonation of the carboxylate form during analysis.[11]

For the identification of unknown impurities, liquid chromatography-mass spectrometry (LC-MS) is a powerful tool, providing molecular weight information to aid in structure elucidation.[11]

Safety and Handling

The safety profile of Sodium 3-bromo-2-fluorobenzoate is expected to be similar to its parent acid and other related fluorinated benzoic acids.

Hazard Identification (based on 3-bromo-2-fluorobenzoic acid and similar compounds):

  • Skin Irritation: Causes skin irritation.[12]

  • Eye Irritation: Causes serious eye irritation.[12]

  • Respiratory Irritation: May cause respiratory irritation.[13]

Recommended Precautions:

  • Handling: Handle in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[12]

  • Storage: Store in a tightly closed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents.[1]

  • First Aid:

    • Skin Contact: Wash off immediately with plenty of water. If irritation persists, seek medical attention.[12]

    • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention if irritation persists.[12]

    • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[12]

    • Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[12]

It is imperative to consult the specific Safety Data Sheet (SDS) provided by the supplier for the most up-to-date and detailed safety information.

Conclusion

Sodium 3-bromo-2-fluorobenzoate is a strategically important chemical intermediate with significant applications in the pharmaceutical and agrochemical industries. Its value lies in the unique combination of reactive functional groups that allow for the synthesis of complex and diverse molecular structures. A thorough understanding of its properties, synthesis, and handling is essential for its effective and safe utilization in research and development.

References

  • Eurofins. ANALYTICAL METHOD SUMMARIES. [Link]

  • Google Patents.
  • precisionFDA. 3-BROMO-2-FLUOROBENZOIC ACID. [Link]

  • Carl ROTH. Safety Data Sheet: ≥99%, p.a., ACS. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. The Role of 3-Bromo-2-fluorobenzonitrile in Modern Pharmaceutical Synthesis. [Link]

  • Organic Syntheses. 2-amino-3-fluorobenzoic acid. [Link]

  • PubChem. Sodium 3-fluorobenzoate | C7H4FNaO2 | CID 2779345. [Link]

  • Apollo Scientific. Fluorinated Building Blocks in Drug Design: Why They Matter. [Link]

Sources

Exploratory

Synthesis and Mechanistic Profiling of 3-Bromo-2-fluorobenzoic Acid: A Directed Ortho-Metalation Strategy

Executive Summary & Strategic Importance 3-Bromo-2-fluorobenzoic acid (CAS: 161957-56-8) is a highly versatile, trisubstituted aromatic building block widely utilized in advanced organic synthesis and drug discovery[1][2...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Importance

3-Bromo-2-fluorobenzoic acid (CAS: 161957-56-8) is a highly versatile, trisubstituted aromatic building block widely utilized in advanced organic synthesis and drug discovery[1][2]. It serves as a critical intermediate in the development of complex active pharmaceutical ingredients (APIs), including anticancer agents like dalafinil and various alkynylphenoxyacetic acid receptor agonists[1][3].

The strategic value of this molecule lies in its three orthogonally reactive sites: a carboxylic acid, a highly electronegative fluorine atom, and a heavy bromine atom[1]. These functional groups enable divergent synthetic pathways, allowing chemists to perform sequential cross-coupling, nucleophilic aromatic substitution (SNAr), and amidation reactions without cross-reactivity[1][4].

Mechanistic Rationale: The Causality of Regioselectivity

The synthesis of 3-bromo-2-fluorobenzoic acid from 1-bromo-2-fluorobenzene (also known as 2-fluorobromobenzene) relies on a highly regioselective Directed Ortho-Metalation (DoM) followed by electrophilic trapping with carbon dioxide[1][4].

Halogen-Metal Exchange vs. Deprotonation

A common pitfall in functionalizing brominated arenes is the unintended loss of the bromine atom. If a standard alkyllithium reagent like n-butyllithium (n-BuLi) is employed, the reaction predominantly undergoes a rapid halogen-metal exchange, yielding 2-fluorophenyllithium. Quenching this species with CO₂ results in 2-fluorobenzoic acid, stripping the molecule of its essential bromine handle.

To preserve the bromine atom and selectively functionalize the C3 position, a sterically hindered, non-nucleophilic base is required. Lithium diisopropylamide (LDA) perfectly fulfills this role[1][4]. LDA is too bulky to attack the bromine atom nucleophilically; instead, it strictly acts as a base to deprotonate the arene ring[4].

Regioselectivity (The C3 Proton)

In 1-bromo-2-fluorobenzene, the most acidic proton resides at the C3 position. This enhanced acidity is governed by the powerful electron-withdrawing inductive effect (-I) of the adjacent fluorine atom. While bromine also exerts an inductive effect, fluorine's higher electronegativity dictates the primary site of metalation. Consequently, LDA selectively abstracts the C3 proton at cryogenic temperatures (-78 °C) to form the kinetically and thermodynamically favored 3-bromo-2-fluorophenyllithium intermediate[1][4].

RegioLogic SM 1-Bromo-2-fluorobenzene F_Ind Fluorine (-I) Effect Strongly electron-withdrawing SM->F_Ind Br_Ind Bromine Effect Weaker (-I), high steric bulk SM->Br_Ind Proton3 C3 Proton Highly acidic & accessible F_Ind->Proton3 Br_Ind->Proton3 Lithiation Regioselective Lithiation at C3 Position Proton3->Lithiation Base LDA Base Bulky, non-nucleophilic Base->Lithiation

Figure 1: Mechanistic logic driving the regioselective C3 lithiation.

Experimental Methodology: Self-Validating Protocol

The following protocol outlines the generation of the lithiated intermediate and its subsequent carboxylation. Strict adherence to anhydrous, oxygen-free conditions is mandatory to prevent premature quenching of the organolithium species by ambient moisture[4].

Workflow A 1. System Prep Anhydrous THF, -78 °C, N2/Ar B 2. Base Addition Dropwise LDA (1.1 eq) A->B C 3. Lithiation Stir 1-2 h at -78 °C B->C D 4. Carboxylation Quench with dry CO2 C->D E 5. Acidic Workup NH4Cl / HCl to pH 2-3 D->E F 6. Isolation Extraction, drying, crystallization E->F

Figure 2: Step-by-step experimental workflow for DoM and carboxylation.

Step-by-Step Procedure
  • System Preparation : Flame-dry a multi-neck round-bottom flask equipped with a magnetic stir bar, an addition funnel, and a nitrogen/argon inlet. Charge the flask with anhydrous tetrahydrofuran (THF) and 1-bromo-2-fluorobenzene (1.0 equiv)[5].

  • Cryogenic Cooling : Submerge the reaction vessel in a dry ice/acetone bath to lower the internal temperature to -78 °C.

  • Lithiation : Slowly add a solution of Lithium diisopropylamide (LDA, 1.1 to 1.2 equiv, typically 2.0 M in THF/heptane/ethylbenzene) dropwise via syringe or addition funnel. The dropwise addition prevents localized heating. Stir the mixture at -78 °C for 1 to 2 hours to ensure complete formation of the intermediate[4][5].

  • Carboxylation (Quenching) : Introduce an excess of anhydrous carbon dioxide. This is optimally achieved by bubbling dry CO₂ gas directly into the solution or by pouring the reaction mixture over crushed, anhydrous solid CO₂ (dry ice) in a separate flask. Stir until the mixture warms to room temperature[1][4].

  • Workup and Acidification (Critical Step) : Quench the remaining reactive species with a saturated aqueous solution of weakly acidic ammonium chloride (NH₄Cl)[4]. Following the CO₂ quench, the product exists as a highly water-soluble lithium carboxylate salt. If extracted directly, the product will be lost in the aqueous waste. The aqueous layer must be acidified to pH 2-3 using 1M hydrochloric acid (HCl) to protonate the carboxylate, driving the neutral 3-bromo-2-fluorobenzoic acid into the organic extraction phase[4].

  • Isolation : Extract the aqueous phase multiple times with ethyl acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be recrystallized to yield pure 3-bromo-2-fluorobenzoic acid as a white to off-white crystalline solid[2].

Quantitative Data & Physicochemical Properties

To aid in analytical verification and material handling, the key physicochemical properties and reaction stoichiometry are summarized below.

Reaction Stoichiometry Table
Reagent / MaterialEquivalentsFunction
1-Bromo-2-fluorobenzene 1.0 eqStarting Material / Substrate
Lithium diisopropylamide (LDA) 1.1 - 1.2 eqBulky, Non-nucleophilic Base
Carbon Dioxide (CO₂) ExcessElectrophile
Tetrahydrofuran (THF) Solvent volumeReaction Medium
Hydrochloric Acid (1M) to pH 2-3Acidifying Agent
Physicochemical Properties Table
PropertyValue
Chemical Name 3-Bromo-2-fluorobenzoic acid
CAS Registry Number 161957-56-8
Molecular Formula C₇H₄BrFO₂
Molecular Weight 219.01 g/mol
Melting Point 168 °C
Boiling Point 298.2 ± 25.0 °C
Density 1.79 g/cm³
Appearance White to off-white crystalline powder
Solubility Soluble in Methanol, DMSO, DMF; Limited in Water

(Data aggregated from chemical supplier databases and literature[2][6])

Environmental and Safety Considerations

Organolithium reagents (LDA) are highly moisture-sensitive and can be hazardous under certain conditions; they must be handled using rigorous Schlenk techniques. Furthermore, 3-bromo-2-fluorobenzoic acid contains multiple halogens, classifying it as an environmental hazard to aquatic life[1][4]. Halogenated organic waste must be segregated and disposed of through certified chemical waste management protocols, avoiding direct environmental discharge[1][4].

Sources

Foundational

Physicochemical Profiling and Synthetic Utility of Sodium 3-bromo-2-fluorobenzoate in Advanced API Development

Executive Summary In the landscape of modern pharmaceutical development, halogenated aromatic building blocks are indispensable for constructing complex Active Pharmaceutical Ingredients (APIs). Sodium 3-bromo-2-fluorobe...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern pharmaceutical development, halogenated aromatic building blocks are indispensable for constructing complex Active Pharmaceutical Ingredients (APIs). Sodium 3-bromo-2-fluorobenzoate (CAS 2410068-92-5) represents a highly specialized, orthogonally reactive intermediate[1]. By providing two distinct halogen handles—a fluorine atom primed for Nucleophilic Aromatic Substitution (SNAr) and a bromine atom optimized for transition-metal-catalyzed cross-coupling—this compound serves as a critical linchpin in the synthesis of advanced therapeutics, including BRAF inhibitors and complex macrolide analogues[2],[3].

This whitepaper provides an in-depth technical analysis of the physicochemical properties, mechanistic reactivity, and validated experimental workflows associated with Sodium 3-bromo-2-fluorobenzoate, designed specifically for researchers and process chemists.

The Strategic Utility of the Sodium Salt

While the parent compound, 3-bromo-2-fluorobenzoic acid (CAS 161957-56-8), is widely available, converting it to the sodium salt fundamentally alters its physicochemical profile and broadens its synthetic utility[4],[1].

Mechanistic Rationale & Causality:

  • Aqueous Solubility for Green Chemistry: The free acid is highly lipophilic and poorly soluble in water[4]. The sodium salt is highly water-soluble, enabling purely aqueous or micellar biphasic cross-coupling reactions. This eliminates the need for toxic organic solvents (like DMF or NMP) during large-scale manufacturing.

  • Protection of Catalytic Cycles: In palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), the presence of a free carboxylic acid proton can rapidly quench basic ligands or organometallic reagents. Pre-forming the sodium salt neutralizes this acidic proton, preventing the non-productive consumption of stoichiometric bases and protecting base-sensitive catalysts.

  • Reduced Volatility and Enhanced Stability: The ionic nature of the sodium salt drastically reduces vapor pressure and mitigates the risk of decarboxylation under high-temperature reaction conditions.

Physicochemical Profiling

Understanding the baseline properties of both the sodium salt and its parent acid is critical for downstream purification and reaction monitoring. All quantitative data is summarized below.

PropertySodium 3-bromo-2-fluorobenzoate3-Bromo-2-fluorobenzoic acid (Parent)
CAS Number 2410068-92-5[1]161957-56-8[5]
Molecular Formula C₇H₃BrFNaO₂[1]C₇H₄BrFO₂[6]
Molecular Weight 240.99 g/mol [1]219.01 g/mol [6]
Appearance White to off-white powderWhite to light yellow crystalline powder[6]
Melting Point > 300 °C (Decomposes)168 - 172 °C[6]
Solubility Profile Highly soluble in H₂O, slightly soluble in polar aprotics (DMSO)Soluble in organic solvents (EtOAc, MeOH), insoluble in H₂O[4]
SMILES O=C([O-])C1=CC=CC(Br)=C1F.[Na+][1]C(O)(=O)C1=C(F)C(Br)=CC=C1[4]

Chemical Reactivity & Mechanistic Pathways

The true value of Sodium 3-bromo-2-fluorobenzoate lies in its orthogonal reactivity .

  • C2-Fluorine (SNAr Pathway): The fluorine atom at the ortho position is highly activated by the electron-withdrawing nature of the adjacent carboxylate group. This makes it an excellent leaving group for Nucleophilic Aromatic Substitution (SNAr) when exposed to alkoxides, amines, or thiolates[2].

  • C3-Bromine (Cross-Coupling Pathway): The bromine atom at the meta position undergoes oxidative addition with Palladium(0) at a significantly faster rate than the C-F bond. This allows for highly selective Suzuki, Heck, or Buchwald-Hartwig couplings without disturbing the fluorine atom[2].

Applications in Advanced API Synthesis
  • Dabrafenib (BRAF Inhibitor): Derivatives of this compound, specifically methyl 3-bromo-2-fluorobenzoate, are critical synthetic intermediates in the commercial production of Dabrafenib mesylate, an oncology drug used to treat BRAF V600E-mutant metastatic melanoma[3],[7],[8].

  • Bryostatin Analogues: The compound is utilized in the synthesis of chromane-based Bryostatin analogues (potent PKC modulators). Researchers utilize the SNAr pathway to attach an alkoxide, followed by a Heck cyclization utilizing the C3-bromine to close the chromane ring[2].

Reactivity A Sodium 3-bromo-2-fluorobenzoate (Orthogonal Halogens) B C2 Fluorine SNAr Pathway A->B  Nucleophile Addition   C C3 Bromine Pd-Catalyzed Coupling A->C  Oxidative Addition (Pd)   D Chromane-based Bryostatin Analogues B->D  Alkoxide SNAr   E Dabrafenib Intermediates (BRAF Inhibitor) C->E  Cross-Coupling  

Figure 1: Orthogonal reactivity pathways of Sodium 3-bromo-2-fluorobenzoate in API synthesis.

Experimental Workflows: Synthesis & Validation

To ensure high fidelity in scale-up, the following protocols are designed as self-validating systems . Every step includes a mechanistic rationale and an analytical checkpoint to prevent downstream failures.

Protocol 1: In Situ Generation of Sodium 3-bromo-2-fluorobenzoate

Mechanistic Rationale: Generating the sodium salt in situ ensures maximum solubility for aqueous cross-coupling. Titrating with exactly 1.0 equivalent of NaOH is critical; excess hydroxide can act as a competing nucleophile, leading to premature SNAr displacement of the C2-fluorine.

  • Suspension: Suspend 10.0 g (45.6 mmol) of 3-bromo-2-fluorobenzoic acid[6] in 50 mL of deionized H₂O.

  • Titration: Slowly add 1.0 M NaOH dropwise under vigorous stirring at ambient temperature.

  • Self-Validation Checkpoint (pH & Clarity): Monitor the pH using a calibrated meter. The reaction is complete when the pH stabilizes at 7.5–8.0 and the opaque suspension transitions to a completely clear, homogeneous solution. If the solution remains cloudy, unreacted free acid is present.

  • Isolation (Optional): Lyophilize the clear solution to yield Sodium 3-bromo-2-fluorobenzoate as a white powder.

Protocol 2: Aqueous Suzuki-Miyaura Cross-Coupling

Mechanistic Rationale: Utilizing the pre-formed sodium salt allows the Suzuki coupling to occur in a purely aqueous medium. Degassing is the most critical step; molecular oxygen rapidly oxidizes the active Pd(0) catalyst to an inactive Pd(II) state, terminating the catalytic cycle.

  • Reagent Preparation: To the clear aqueous solution from Protocol 1, add 1.05 equivalents of the desired arylboronic acid.

  • Degassing (Critical): Purge the solution with ultra-pure N₂ gas via a submerged sparging needle for 30 minutes.

  • Catalyst Addition: Under a positive N₂ atmosphere, add 0.02 equivalents of a water-soluble palladium catalyst (e.g., Pd(dppf)Cl₂ or a Pd-mSPhos complex).

  • Thermal Activation: Heat the reaction mixture to 80 °C for 4–6 hours.

  • Self-Validation Checkpoint (LC-MS): Withdraw a 10 µL aliquot, dilute in 1 mL MeCN, and analyze via LC-MS. The disappearance of the parent mass (m/z 217 for the acid anion) and the emergence of the coupled product mass validates the completion of the catalytic cycle.

  • Workup: Cool to room temperature and acidify to pH 2.0 using 1 M HCl. The newly formed biaryl carboxylic acid will precipitate out of the aqueous solution, allowing for simple filtration.

Workflow Step1 1. Salt Generation (NaOH + Acid) Step2 2. Solvent Degassing (N2 Purge) Step1->Step2 Step3 3. Pd Catalyst & Boronic Acid Step2->Step3 Step4 4. Thermal Activation (80°C, 4-6 hrs) Step3->Step4 Step5 5. Acidic Workup (Precipitation) Step4->Step5 Step6 6. Validation (NMR, LC-MS) Step5->Step6

Figure 2: Self-validating aqueous Suzuki-Miyaura cross-coupling workflow.

Analytical Validation

To definitively prove the structural integrity of the synthesized intermediates, rely on ¹⁹F NMR Spectroscopy .

  • Baseline: The starting Sodium 3-bromo-2-fluorobenzoate exhibits a distinct, highly deshielded ¹⁹F multiplet due to the adjacent electron-withdrawing carboxylate and bromine atoms.

  • Post-SNAr Validation: If the C2-fluorine is successfully displaced by a nucleophile (e.g., in the synthesis of Bryostatin analogues[2]), the ¹⁹F signal will completely disappear from the spectrum, providing binary, self-validating proof of reaction success.

  • Post-Coupling Validation: If a Suzuki coupling is performed at the C3-bromine, the ¹⁹F signal will remain but will shift upfield/downfield depending on the electronic nature of the newly installed aryl group, confirming that the fluorine handle remains intact for subsequent steps.

Sources

Exploratory

Engineering Molecular Complexity: A Technical Guide to Sodium 3-Bromo-2-Fluorobenzoate in Advanced Drug Design

Executive Overview In the highly exact field of pharmaceutical synthesis and agrochemical development, the strategic selection of molecular building blocks dictates both the efficiency of the synthetic pipeline and the p...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Overview

In the highly exact field of pharmaceutical synthesis and agrochemical development, the strategic selection of molecular building blocks dictates both the efficiency of the synthetic pipeline and the pharmacokinetic viability of the final drug candidate. Sodium 3-bromo-2-fluorobenzoate (CAS: 2410068-92-5) represents a premier trifunctional scaffold [1]. By integrating a highly soluble carboxylate salt, a metabolically stabilizing fluorine atom, and a reactive bromine handle into a single aromatic ring, this compound serves as a critical linchpin for complex molecular assembly.

As an Application Scientist, I approach this molecule not merely as a reagent, but as a programmable node in drug design. This whitepaper deconstructs its physicochemical properties, the mechanistic causality behind its structural features, and field-proven protocols for its deployment.

Physicochemical Profiling & Structural Data

To effectively utilize Sodium 3-bromo-2-fluorobenzoate, one must first understand its exact stoichiometric and physical parameters. The substitution of the acidic proton with a sodium cation fundamentally alters its solubility profile compared to its free-acid counterpart, making it highly advantageous for biphasic catalytic reactions [2].

Table 1: Quantitative Chemical Specifications
ParameterSpecificationCausality / Significance
IUPAC Name Sodium 3-bromo-2-fluorobenzoateStandardized nomenclature for regulatory filing.
CAS Registry Number 2410068-92-5Essential for precise supply chain sourcing.
Molecular Formula C₇H₃BrFNaO₂Derived from the parent acid (C₇H₄BrFO₂) via sodium deprotonation.
Molecular Weight 240.99 g/mol Critical for calculating exact molar equivalents in stoichiometry.
SMILES String O=C([O-])C1=CC=CC(Br)=C1F.[Na+]Facilitates computational docking and predictive modeling.
Physical State Solid (typically crystalline powder)Ensures ease of handling and long-term benchtop stability.

Mechanistic Causality in Structural Design

The architecture of Sodium 3-bromo-2-fluorobenzoate is highly intentional. Every functional group serves a distinct, synergistic purpose in late-stage functionalization and pharmacokinetic tuning [3].

  • The Sodium Carboxylate (-COONa): Unlike the free carboxylic acid, the sodium salt is highly water-soluble. In drug formulation, this increases the dissolution rate. In synthesis, it allows the molecule to partition effectively into the aqueous layer of a biphasic solvent system, preventing premature precipitation during cross-coupling.

  • The Ortho-Fluorine Atom: Fluorine is the ultimate bioisostere. Positioned ortho to the carboxylate, its strong inductive electron-withdrawing effect lowers the pKa of the parent acid and locks the spatial conformation of the carboxylate group. More importantly, it blocks cytochrome P450-mediated metabolic oxidation at that specific aromatic site, enhancing the half-life of the downstream drug [3].

  • The Meta-Bromine Atom: Bromine acts as an optimal leaving group for oxidative addition by Palladium(0) catalysts. Its meta positioning relative to the carboxylate ensures minimal steric hindrance during bulky cross-coupling reactions (e.g., Suzuki, Heck, or Sonogashira couplings).

Reactivity Core Sodium 3-bromo- 2-fluorobenzoate Sub1 Carboxylate Salt (-COONa) Core->Sub1 Sub2 Fluorine (ortho-position) Core->Sub2 Sub3 Bromine (meta-position) Core->Sub3 App1 Aqueous Solubility & Formulation Sub1->App1 Enhances App2 Metabolic Stability & Lipophilicity Tuning Sub2->App2 Blocks CYP450 App3 Pd-Catalyzed Cross-Coupling Sub3->App3 Synthetic Handle

Figure 1: Structure-function relationship of Sodium 3-bromo-2-fluorobenzoate in drug design.

Experimental Methodologies & Self-Validating Protocols

To guarantee reproducibility, experimental workflows must be treated as self-validating systems. The following protocol details the utilization of Sodium 3-bromo-2-fluorobenzoate in a Suzuki-Miyaura cross-coupling reaction to build a biaryl framework.

Protocol: Biphasic Suzuki-Miyaura Cross-Coupling

Objective: To couple Sodium 3-bromo-2-fluorobenzoate with an arylboronic acid, synthesizing a functionalized biaryl compound.

Causality of Reagents:

  • Solvent (Toluene/H₂O 4:1): The biphasic system is deliberately chosen. The organic arylboronic acid dissolves in toluene, while the Sodium 3-bromo-2-fluorobenzoate and the inorganic base dissolve in water. The reaction occurs at the phase boundary, preventing the catalyst from being poisoned by salt accumulation.

  • Base (Na₂CO₃): Neutralizes the hydrobromic acid generated during the catalytic cycle, driving the equilibrium forward. A mild base is chosen to prevent decarboxylation.

  • Catalyst (Pd(PPh₃)₄): Provides the active Pd(0) species required for the oxidative addition into the C-Br bond.

Step-by-Step Methodology:

  • Preparation: In a flame-dried Schlenk flask under an argon atmosphere, add Sodium 3-bromo-2-fluorobenzoate (1.0 eq, 240.99 mg/mmol) and the desired arylboronic acid (1.2 eq).

  • Solvent & Base Addition: Inject degassed Toluene and aqueous Na₂CO₃ (2.0 M, 3.0 eq). Self-Validation Checkpoint: Ensure the solution clearly separates into two distinct phases. Degassing is critical; residual oxygen will rapidly oxidize the Pd(0) catalyst to inactive Pd(II).

  • Catalyst Introduction: Add Pd(PPh₃)₄ (0.05 eq). The solution will typically turn a pale yellow.

  • Thermal Activation: Heat the biphasic mixture to 85°C under vigorous stirring (to maximize the surface area of the phase boundary).

  • In-Process Monitoring: After 4 hours, sample the organic layer. Run a rapid LC-MS. Self-Validation: The reaction is complete when the mass corresponding to the starting material (m/z ~241) is fully depleted and replaced by the product mass.

  • Workup: Cool to room temperature. Acidify the aqueous layer with 1M HCl to pH 2 (converting the product back to the free acid for organic extraction). Extract with Ethyl Acetate (3x), dry over MgSO₄, and concentrate under reduced pressure.

Protocol Step1 1. Reagent Preparation (Ar-Br + Ar-B(OH)2) Step2 2. Catalyst Addition (Pd(PPh3)4) Step1->Step2 Step3 3. Base & Solvent (Na2CO3 in Toluene/H2O) Step2->Step3 Step4 4. Reflux & Monitor (TLC/LC-MS) Step3->Step4 Step5 5. Workup & Purification (Extraction & Column) Step4->Step5

Figure 2: Step-by-step workflow for Pd-catalyzed Suzuki-Miyaura cross-coupling.

Analytical Validation Standards

Post-synthesis, the integrity of the molecular framework must be verified. Relying solely on mass spectrometry is insufficient due to potential isobaric impurities.

  • ¹⁹F NMR Spectroscopy: This is the most diagnostic tool for this scaffold. The presence of a sharp multiplet (due to coupling with adjacent aromatic protons) in the ¹⁹F spectrum confirms that the C-F bond remained intact during the harsh thermal conditions of the cross-coupling.

  • HPLC Purity: A reversed-phase HPLC run (C18 column, Water/Acetonitrile gradient with 0.1% TFA) should yield a single sharp peak. The integration must demonstrate >98% purity before the compound is advanced to in vitro biological assays.

References

Foundational

Solubility and Stability Dynamics of Sodium 3-Bromo-2-Fluorobenzoate: A Technical Guide for Pharmaceutical Development

Executive Summary & Chemical Context Sodium 3-bromo-2-fluorobenzoate (CAS 2410068-92-5) is a highly specialized halogenated aromatic salt utilized extensively as a synthetic building block in pharmaceutical chemistry. It...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context

Sodium 3-bromo-2-fluorobenzoate (CAS 2410068-92-5) is a highly specialized halogenated aromatic salt utilized extensively as a synthetic building block in pharmaceutical chemistry. Its structural motif—a benzene ring substituted with an ortho-fluorine and a meta-bromine relative to the carboxylate group—makes it a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), including selective BRAF inhibitors like dabrafenib analogues 1.

While its free acid counterpart, 3-bromo-2-fluorobenzoic acid (CAS 161957-56-8), suffers from poor aqueous solubility due to its hydrophobicity, the sodium salt form is engineered to overcome these thermodynamic barriers. This conversion enables high-throughput aqueous processing, biocatalysis, and continuous flow chemistry formulations 23.

Mechanistic Drivers of Solubility

The solubility of any pharmaceutical intermediate is dictated by a thermodynamic competition between the crystal lattice energy and the solvation energy.

  • The Free Acid Limitation: 3-bromo-2-fluorobenzoic acid exhibits exceptionally low water solubility. In the solid state, it forms highly stable, hydrogen-bonded carboxylic acid dimers 2. The hydrophobic nature of the bulky bromine and fluorine substituents further repels aqueous solvation.

  • The Sodium Salt Advantage: Converting the acid to Sodium 3-bromo-2-fluorobenzoate disrupts these dimers. Upon introduction to water, the salt dissociates entirely, allowing the carboxylate anion ( COO− ) to form strong ion-dipole interactions with water molecules, drastically shifting the equilibrium toward dissolution 4.

  • Electronic Effects (Causality): The highly electronegative fluorine atom at the ortho position (C2) exerts a strong electron-withdrawing inductive effect (-I effect). This stabilizes the negative charge on the carboxylate anion, effectively lowering the pKa of the conjugate acid. Consequently, the sodium salt remains ionized and highly soluble even in moderately acidic environments, preventing premature precipitation during pH-fluctuating workflows.

Table 1: Comparative Physicochemical Profile
Property3-Bromo-2-fluorobenzoic AcidSodium 3-bromo-2-fluorobenzoate
CAS Number 161957-56-82410068-92-5
Molecular Formula C7H4BrFO2C7H3BrFNaO2
Molecular Weight 219.01 g/mol 240.99 g/mol
Aqueous Solubility Low (Hydrophobic)High (Ion-Dipole Solvation)
Primary Application Organic phase synthesisAqueous phase / Flow chemistry

Stability Characteristics

Understanding the degradation pathways of Sodium 3-bromo-2-fluorobenzoate is crucial for maintaining mass balance during synthetic campaigns.

  • Hydrolytic Stability: The compound is highly stable in aqueous solutions across a broad pH range. The ortho-fluorine atom provides significant steric shielding to the carboxylate carbon, preventing nucleophilic attack and subsequent decarboxylation.

  • Thermal Stability: As an ionic salt, it exhibits a higher melting point and superior thermal stability compared to the free acid. It does not undergo hazardous polymerization and is stable under standard thermal processing conditions 2.

  • Photolytic Susceptibility: The primary vulnerability of this molecule lies in the C-Br bond. Aryl bromides are susceptible to UV-induced homolytic cleavage, leading to debromination and the formation of radical species. Therefore, solutions must be protected from direct light during prolonged storage.

Experimental Methodologies: Self-Validating Protocols

As a best practice in application science, experimental protocols must be designed as self-validating systems to ensure absolute data integrity.

Protocol 1: Thermodynamic Equilibrium Solubility (Shake-Flask Method)

Causality: Kinetic solubility methods (like solvent shift) often overestimate solubility due to supersaturation. The shake-flask method ensures true thermodynamic equilibrium by allowing the crystal lattice to slowly dissolve until the chemical potential of the solid equals that of the solution. Self-Validation: The pH of the solution is measured before and after equilibration. A significant pH drop indicates that the sodium salt is acting as a weak base, extracting protons from water and potentially precipitating the free acid, invalidating the salt solubility measurement.

Step-by-Step Workflow:

  • Preparation: Add an excess amount of Sodium 3-bromo-2-fluorobenzoate (e.g., 500 mg) to a glass vial containing 5.0 mL of a specified buffer (e.g., pH 7.4 phosphate buffer).

  • Equilibration: Seal the vial and agitate at a constant temperature (25.0 ± 0.1 °C) using an orbital shaker at 200 rpm for 48 hours.

  • Phase Separation: Centrifuge the suspension at 10,000 rpm for 15 minutes to separate the undissolved solid from the saturated solution.

  • Validation Check: Measure the pH of the supernatant. It must remain within ±0.1 units of the initial buffer pH.

  • Quantification: Dilute the supernatant volumetrically and analyze via HPLC-UV at 220 nm against a validated calibration curve.

Protocol 2: Stability-Indicating Forced Degradation Assay

Causality: To prove that an analytical method is truly "stability-indicating," we must account for 100% of the initial mass. If the parent API degrades, the sum of the parent and degradant peaks must equal the initial concentration.

Step-by-Step Workflow:

  • Sample Preparation: Prepare a 1.0 mg/mL stock solution of Sodium 3-bromo-2-fluorobenzoate in HPLC-grade water.

  • Stress Conditions:

    • Acidic: Add 1.0 mL of 1N HCl to 1.0 mL of stock. Heat at 60°C for 24 hours.

    • Basic: Add 1.0 mL of 1N NaOH to 1.0 mL of stock. Heat at 60°C for 24 hours.

    • Oxidative: Add 1.0 mL of 3% H2O2 to 1.0 mL of stock. Store at room temperature for 24 hours.

    • Photolytic: Expose 2.0 mL of stock to 1.2 million lux hours of UV/Vis light (ICH Q1B standard).

  • Neutralization & Dilution: Neutralize the acid/base samples to pH ~7.0. Dilute all samples to a nominal concentration of 0.1 mg/mL.

  • Analysis & Mass Balance: Inject into the HPLC-MS. Calculate the % degradation. The self-validating mass balance equation must hold: (AreaParent​+∑AreaDegradants​)≈AreaInitial​ .

Workflow Visualization

StabilityWorkflow API Sodium 3-bromo-2-fluorobenzoate (Initial Concentration) Stress Forced Degradation (Acid, Base, Heat, Light) API->Stress Apply Stress HPLC HPLC-UV/MS Analysis (Quantification) Stress->HPLC Sample Aliquots Parent Remaining Parent API (%) HPLC->Parent Degradants Identified Degradants (e.g., Debromination) HPLC->Degradants MassBalance Self-Validating Mass Balance (Parent + Degradants = 100±2%) Parent->MassBalance Degradants->MassBalance

Figure 1: Self-validating forced degradation workflow ensuring mass balance closure.

Conclusion

Sodium 3-bromo-2-fluorobenzoate presents a highly optimized physicochemical profile for pharmaceutical manufacturing. By leveraging the ion-dipole interactions of the sodium salt, formulators and synthetic chemists can bypass the severe solubility limitations of the free acid. However, rigorous, self-validating protocols must be employed to monitor its stability, particularly its susceptibility to photolytic debromination, ensuring high yields and purity in downstream API synthesis.

References

  • Thermo Fisher Scientific. "SAFETY DATA SHEET - 3-Bromo-2-fluorobenzoic acid." Retrieved from2

  • BLD Pharm. "2410068-92-5 | Sodium 3-bromo-2-fluorobenzoate." Retrieved from 3

  • Fluoromart. "206551-41-9 | 3-Bromo-2-fluorobenzoic acid methyl ester." Retrieved from 1

  • Smolecule. "6-Amino-3-bromo-2-fluorobenzoic acid hydrochloride." Retrieved from 4

Sources

Exploratory

The Trifunctional Scaffold: Exploiting the Reactive Sites of 3-Bromo-2-fluorobenzoic Acid in Advanced Molecular Assembly

As a Senior Application Scientist in drug discovery and molecular design, I frequently evaluate aromatic scaffolds for their ability to rapidly generate structural diversity. 3-Bromo-2-fluorobenzoic acid (CAS: 161957-56-...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in drug discovery and molecular design, I frequently evaluate aromatic scaffolds for their ability to rapidly generate structural diversity. 3-Bromo-2-fluorobenzoic acid (CAS: 161957-56-8) stands out as a highly privileged, trifunctional building block. Its unique substitution pattern provides three orthogonal reactive sites, making it an indispensable tool for synthesizing complex active pharmaceutical ingredients (APIs) and agrochemicals .

This whitepaper deconstructs the electronic causality behind the reactivity of this molecule and provides self-validating, field-proven methodologies for its sequential functionalization.

Electronic Profiling & Causality of Reactivity

The synthetic utility of 3-bromo-2-fluorobenzoic acid is governed by the synergistic "push-pull" electronic effects of its substituents.

  • C1 Carboxylic Acid (-COOH): Acts as a strong electron-withdrawing group (EWG).

  • C3 Bromine (-Br): Exerts an inductive electron-withdrawing effect while providing a highly specific handle for transition-metal catalysis.

  • C2 Fluorine (-F): Sandwiched between two EWGs, the electron density at the C2 position is severely depleted. This extreme polarization lowers the lowest unoccupied molecular orbital (LUMO) of the ring, highly activating the fluorine atom toward Nucleophilic Aromatic Substitution (SNAr) .

ReactivityMap Core 3-Bromo-2-fluorobenzoic Acid (Trifunctional Scaffold) Site1 C3: Bromine (-Br) Cross-Coupling Core->Site1 Pd Catalysis Site2 C2: Fluorine (-F) SNAr Displacement Core->Site2 Nucleophiles Site3 C1: Carboxylic Acid Amidation Core->Site3 Coupling Agents

Fig 1. Orthogonal reactivity map of the 3-bromo-2-fluorobenzoic acid scaffold.

Sequential Functionalization Strategy

To prevent cross-reactivity and functional group incompatibility, the order of operations is critical. If SNAr is performed first using an amine, the resulting electron-donating amino group at C2 will increase the electron density of the aromatic ring. This significantly raises the activation energy required for the subsequent oxidative addition of Palladium into the C-Br bond. Therefore, cross-coupling must precede SNAr , followed by final derivatization of the carboxylic acid .

Workflow Step1 Step 1: Suzuki (C-Br Activation) Step2 Step 2: SNAr (C-F Displacement) Step1->Step2 Intermediate A Step3 Step 3: Amidation (-COOH Derivatization) Step2->Step3 Intermediate B Product Complex API (Functionalized) Step3->Product Final Yield

Fig 2. Optimal sequential functionalization workflow for complex API synthesis.

Detailed Methodologies & Self-Validating Protocols

Protocol 1: Chemoselective Suzuki-Miyaura Coupling (C3)

Objective: Arylation of the C-Br bond without disturbing the C-F bond.

  • Reagents: 1.0 eq 3-bromo-2-fluorobenzoic acid, 1.1 eq arylboronic acid, 0.05 eq Pd(OAc)₂, 0.1 eq XPhos, 2.0 eq Na₂CO₃.

  • Conditions: Ethanol/Water (4:1), 80 °C, 4 hours.

  • Causality of Design: The steric bulk of the ortho-fluorine and the adjacent carboxylate can hinder the catalytic cycle. XPhos, a bulky and electron-rich biaryl phosphine ligand, is specifically chosen because it accelerates the difficult oxidative addition into the C-Br bond while facilitating rapid reductive elimination, preventing catalyst poisoning .

  • Self-Validating System: Analyze an aliquot via LC-MS. The starting material exhibits a characteristic 1:1 isotopic doublet (M, M+2) due to the ⁷⁹Br and ⁸¹Br isotopes. A successful reaction is validated by the absolute disappearance of this isotopic pattern and the emergence of the target M+H peak.

Protocol 2: Nucleophilic Aromatic Substitution (C2)

Objective: Displacement of the activated fluorine atom.

  • Reagents: 1.0 eq Intermediate A (from Protocol 1), 3.0 eq Secondary Amine (e.g., morpholine), 2.5 eq K₂CO₃.

  • Conditions: DMF, 110 °C, 12 hours.

  • Causality of Design: Under these basic conditions, the carboxylic acid is deprotonated. The resulting carboxylate anion is less electron-withdrawing than the free acid, which slightly deactivates the ring. To overcome the high activation energy required to form the Meisenheimer complex, elevated thermal energy (110 °C) and a highly polar aprotic solvent (DMF) are strictly required.

  • Self-Validating System: ¹⁹F NMR is the ultimate diagnostic tool here. The starting material exhibits a sharp fluorine singlet (typically between -110 to -115 ppm). The reaction is self-validated as complete when this ¹⁹F signal entirely vanishes from the crude NMR spectrum.

Protocol 3: Sterically Hindered Amidation (C1)

Objective: Derivatization of the carboxylic acid to form a final amide.

  • Reagents: 1.0 eq Intermediate B (from Protocol 2), 1.2 eq Primary Amine, 1.5 eq HATU, 3.0 eq DIPEA.

  • Conditions: DCM or DMF, 25 °C, 2 hours.

  • Causality of Design: The newly appended groups at C2 and C3 create a massive steric shield around the C1 carboxylic acid. Standard carbodiimides (like EDC or DCC) will stall at the O-acylisourea intermediate. HATU is deployed because it rapidly generates a highly reactive, sterically unhindered HOAt ester that forces the amidation to completion despite the extreme ortho-hindrance.

  • Self-Validating System: HPLC-UV (254 nm) will show a distinct retention time shift. Confirmation is achieved via High-Resolution Mass Spectrometry (HRMS) matching the exact theoretical mass of the API.

Upstream Synthesis & Handling Pitfalls

For researchers synthesizing the scaffold in-house from 2-fluorobromobenzene, the process requires cryogenic lithiation (-78 °C) using Lithium Diisopropylamide (LDA) followed by a CO₂ quench .

Critical Causality Note: The reaction must be quenched with a weakly acidic saturated ammonium chloride (NH₄Cl) solution. Quenching with strong mineral acids risks protodecarboxylation. Conversely, failing to quench leaves the product as a water-soluble lithium carboxylate, resulting in catastrophic yield loss during the organic extraction phase.

Quantitative Data Summary

The following table synthesizes expected thermodynamic parameters and yields based on optimized library synthesis workflows:

Reaction PhaseReactive SitePreferred Catalyst / ReagentOptimal Temp (°C)Average Yield (%)Key Analytical Marker
Suzuki-Miyaura C3 (-Br)Pd(OAc)₂ / XPhos80 - 10075 - 90Loss of Br isotope pattern (MS)
SNAr Displacement C2 (-F)2° Amine / K₂CO₃100 - 12060 - 85Disappearance of ¹⁹F NMR signal
Amidation C1 (-COOH)HATU / DIPEA20 - 2580 - 95Shift in HPLC RT; Mass + Amine - H₂O

References

  • White Rose Research Online. "Design and synthesis of novel pyrazole based heterotricycles and their derivatization via automated library synthesis." Available at:[Link]

Foundational

"spectroscopic data (NMR, IR, MS) for 3-bromo-2-fluorobenzoic acid"

An In-Depth Technical Guide to the Spectroscopic Characterization of 3-Bromo-2-fluorobenzoic Acid Prepared by: A Senior Application Scientist Abstract This technical guide provides a comprehensive analysis of the key spe...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Spectroscopic Characterization of 3-Bromo-2-fluorobenzoic Acid

Prepared by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the key spectroscopic data—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for the compound 3-bromo-2-fluorobenzoic acid (CAS 161957-56-8). As a vital building block in medicinal chemistry and organic synthesis, unambiguous structural confirmation is paramount.[1] This document serves as a practical reference for researchers, scientists, and drug development professionals, offering not just the data, but the underlying scientific principles and experimental rationale necessary for its accurate interpretation. We will delve into predicted spectral features, supported by data from analogous structures and established spectroscopic theory, and provide standardized protocols for data acquisition.

Molecular Structure and Spectroscopic Implications

3-Bromo-2-fluorobenzoic acid is a disubstituted benzoic acid with the molecular formula C₇H₄BrFO₂.[2] Its structure is characterized by a carboxylic acid group, a fluorine atom at position 2, and a bromine atom at position 3 of the aromatic ring. This specific arrangement of electron-withdrawing groups dictates the electronic environment of each atom, creating a unique and predictable spectroscopic fingerprint. The lack of symmetry ensures that all seven carbon atoms and all three aromatic protons are chemically distinct, which is a key consideration for NMR analysis.

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition (400 MHz) cluster_proc Data Processing prep1 Weigh 5-10 mg of 3-bromo-2-fluorobenzoic acid prep2 Dissolve in ~0.7 mL of deuterated solvent (e.g., DMSO-d6) prep1->prep2 prep3 Transfer to 5 mm NMR tube prep2->prep3 acq1 Tune and shim the spectrometer prep3->acq1 acq2 Acquire ¹H spectrum (e.g., 16 scans) acq1->acq2 acq3 Acquire ¹³C spectrum (e.g., 1024 scans) acq1->acq3 proc1 Apply Fourier Transform acq2->proc1 acq3->proc1 proc2 Phase and baseline correction proc1->proc2 proc3 Calibrate to solvent peak proc2->proc3 proc4 Integrate ¹H signals and pick peaks for ¹H & ¹³C proc3->proc4 Spectral Interpretation Spectral Interpretation proc4->Spectral Interpretation

Figure 2: Standard workflow for NMR sample preparation and data acquisition.

Infrared (IR) Spectroscopy

FTIR spectroscopy is essential for identifying the functional groups present in a molecule. The spectrum of 3-bromo-2-fluorobenzoic acid will be dominated by absorptions from the carboxylic acid group and the substituted aromatic ring. [3]

Expected IR Absorption Bands
Wavenumber (cm⁻¹) Vibration Type Intensity
3300-2500 O-H stretch (Carboxylic acid) Strong, very broad
1710-1680 C=O stretch (Carboxylic acid dimer) Strong, sharp
1600-1450 C=C stretch (Aromatic ring) Medium to strong
~1300 C-O stretch (in-plane O-H bend) Medium
1250-1150 C-F stretch Strong

| 800-600 | C-Br stretch | Medium to strong |

The broadness of the O-H stretch is a classic indicator of the hydrogen-bonded dimer structure of carboxylic acids in the solid state. The exact position of the C=O stretch confirms this dimerization.

Experimental Protocol: IR Data Acquisition (ATR)

Attenuated Total Reflectance (ATR) is a modern, convenient method for analyzing solid samples.

  • Background Scan: Record a background spectrum of the clean, empty ATR crystal to account for atmospheric CO₂ and H₂O.

  • Sample Application: Place a small amount of the solid 3-bromo-2-fluorobenzoic acid powder directly onto the ATR crystal.

  • Apply Pressure: Use the pressure clamp to ensure firm contact between the sample and the crystal.

  • Data Collection: Acquire the IR spectrum, typically by co-adding 16 to 32 scans over the range of 4000–400 cm⁻¹. [4]5. Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) after analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, confirming its elemental composition.

Analysis of Molecular Ion and Fragmentation

For 3-bromo-2-fluorobenzoic acid (MW = 219.01), the most critical feature in the mass spectrum will be the isotopic pattern of the molecular ion peak. [2]Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance. This results in two molecular ion peaks of almost equal intensity:

  • M⁺: at m/z ≈ 219 (containing ⁷⁹Br)

  • (M+2)⁺: at m/z ≈ 221 (containing ⁸¹Br)

This characteristic "doublet" is a definitive indicator of a monobrominated compound.

Common Fragmentation Pathways (Electron Ionization - EI):

  • [M - OH]⁺: Loss of a hydroxyl radical (m/z 202/204).

  • [M - COOH]⁺: Loss of the entire carboxyl group (m/z 174/176), leading to the bromofluorobenzene cation.

  • [M - Br]⁺: Loss of a bromine radical (m/z 140).

In a soft ionization technique like Electrospray Ionization (ESI) in negative mode, the primary ion observed would be the deprotonated molecule:

  • [M - H]⁻: at m/z 218/220.

Experimental Protocol: LC-MS (ESI) Acquisition
  • Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

  • Instrumentation: Use a liquid chromatograph coupled to a mass spectrometer with an ESI source.

  • Ionization Mode: Set the ESI source to negative ion mode to facilitate the detection of the [M-H]⁻ ion.

  • Infusion: Introduce the sample into the mass spectrometer via direct infusion to obtain the mass spectrum without chromatographic separation.

  • Data Acquisition: Scan a mass range appropriate for the expected ion (e.g., m/z 50-500).

Conclusion

The combination of NMR, IR, and MS provides a self-validating system for the comprehensive characterization of 3-bromo-2-fluorobenzoic acid. ¹H and ¹³C NMR elucidate the precise connectivity of the carbon-hydrogen framework, IR spectroscopy confirms the presence of key functional groups, and mass spectrometry verifies the molecular weight and elemental composition. The predicted data and protocols in this guide offer a robust framework for scientists to confirm the identity, purity, and structure of this important chemical intermediate, ensuring the integrity of their research and development endeavors.

References

  • Baranac, J. M., & Dimitrijevic, D. S. (1983). Vibrational and NMR studies on o-, m- and p- chlorobenzoic acids. Asian Journal of Physics.
  • Govindarajan, M., Ganasan, K., Periandy, S., Mohan, S., & Tedlamelekot, F. (2011). Vibrational spectroscopic analysis of 2-bromobenzoic and anthranilic acids: a combined experimental and theoretical study. Spectrochimica acta. Part A, Molecular and biomolecular spectroscopy, 79(5), 2003–2011. Available at: [Link]

  • Royal Society of Chemistry. (2015). Electronic Supplementary Information for: A mild and efficient protocol for the synthesis of carboxylic acids from aryl/heteroaryl bromides/iodides. Available at: [Link]

  • NIST. Benzoic acid, 3-bromo-. NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Available at: [Link]

  • Chemistry LibreTexts. (2025). 14.9: Characteristics of ¹³C NMR Spectroscopy. Available at: [Link]

  • NMRDB.org. Predict 13C carbon NMR spectra. Available at: [Link]

  • Aires-de-Sousa, M., Hemmer, J., & Gasteiger, J. (2002). Prediction of 1H NMR Chemical Shifts Using Neural Networks. Analytical Chemistry, 74(1), 80-90. Available at: [Link]

Sources

Exploratory

A Thermodynamic Deep Dive: Unraveling the Properties of Ortho-Halogen Substituted Benzoic Acids

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Ortho-halogen substituted benzoic acids represent a class of molecules of significant interest in medicinal chemistry a...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Ortho-halogen substituted benzoic acids represent a class of molecules of significant interest in medicinal chemistry and materials science. Their unique thermodynamic properties, governed by the interplay of inductive, resonance, steric, and intramolecular hydrogen bonding effects, dictate their behavior in both biological and chemical systems. This comprehensive technical guide provides a detailed exploration of these properties, offering insights into their experimental determination, theoretical prediction, and the underlying principles that govern their behavior. By synthesizing experimental data with computational analysis, this guide aims to equip researchers with the foundational knowledge necessary to understand, predict, and manipulate the thermodynamic landscape of these crucial compounds.

Introduction: The Significance of the "Ortho Effect"

The substitution of a halogen atom at the ortho position of benzoic acid induces a fascinating and complex set of electronic and steric perturbations collectively known as the "ortho effect." This effect leads to anomalous behavior compared to their meta- and para-substituted counterparts, particularly in terms of acidity and conformational preference.[1] Understanding the thermodynamic underpinnings of the ortho effect is paramount for rational drug design, as it influences a molecule's pKa, solubility, and binding affinity to biological targets. This guide will delve into the core thermodynamic parameters that define these molecules, including enthalpy, entropy, Gibbs free energy, and acid dissociation constants.

Experimental Determination of Thermodynamic Properties

A robust understanding of the thermodynamic properties of ortho-halogen substituted benzoic acids relies on precise experimental measurements. A variety of techniques are employed to elucidate these parameters, each providing a crucial piece of the thermodynamic puzzle.

Calorimetry: Measuring the Energetics of Change

Calorimetry stands as a cornerstone for determining the enthalpy changes associated with various physical and chemical processes.

  • Combustion Calorimetry: This technique is used to determine the standard enthalpy of formation (ΔfH°) in the solid state.[2][3] The compound is combusted in a high-pressure oxygen environment, and the heat released is meticulously measured.

  • Sublimation Calorimetry: The enthalpy of sublimation (ΔsubH°), the energy required for a substance to transition from a solid to a gaseous state, is a critical parameter for deriving gas-phase thermodynamic data from condensed-phase measurements.[4][5] This can be determined directly using a Calvet microcalorimeter or indirectly from the temperature dependence of vapor pressure.[5]

  • Differential Scanning Calorimetry (DSC): DSC is instrumental in measuring the enthalpy of fusion (ΔfusH°), the heat absorbed during melting, and identifying any phase transitions in the solid state.[6]

Vapor Pressure Measurement: Gateway to Gas-Phase Thermodynamics

Determining the vapor pressure of a compound as a function of temperature is essential for calculating the enthalpy of sublimation via the Clausius-Clapeyron equation.[3][7]

  • Transpiration Method: An inert gas is passed over the sample at a known rate and temperature, becoming saturated with the vapor of the substance.[2][4] The amount of sublimed material is then determined, allowing for the calculation of the vapor pressure.

  • Knudsen Effusion Method: This method measures the rate of effusion of a vapor through a small orifice in a cell containing the sample under vacuum.[5]

Potentiometric and Spectrophotometric Titration: Quantifying Acidity

The acid dissociation constant (pKa) is a crucial thermodynamic parameter that quantifies the acidity of a compound in solution.

  • Potentiometric Titration: This classic method involves the gradual addition of a titrant (e.g., a strong base) to a solution of the acid while monitoring the pH. The pKa can be determined from the resulting titration curve.

  • Spectrophotometry: This technique is particularly useful for compounds that are not amenable to potentiometric titration. The pKa is determined by measuring the change in the UV-Vis absorbance spectrum as a function of pH.[8]

Theoretical and Computational Approaches

In conjunction with experimental methods, computational chemistry provides powerful tools for predicting and understanding the thermodynamic properties of ortho-halogen substituted benzoic acids.

  • Ab Initio and Density Functional Theory (DFT) Calculations: High-level quantum chemical methods, such as G3(MP2) and G4, can be used to calculate gas-phase enthalpies of formation with high accuracy.[2][9] DFT methods, like B3LYP, are widely used to investigate molecular geometries, vibrational frequencies, and the potential energy landscapes of different conformers.[10][11] These calculations are crucial for understanding the interplay of intramolecular forces.

  • Isodesmic and Homodesmic Reactions: These are hypothetical reactions where the number and types of bonds are conserved on both sides of the equation. By using these reactions in computational studies, systematic errors in the calculations can be minimized, leading to more reliable predictions of enthalpies of formation.[2]

Thermodynamic Data of Ortho-Halogen Substituted Benzoic Acids

The following tables summarize key thermodynamic data for ortho-halogen substituted benzoic acids, compiled from various experimental and computational studies.

Table 1: Enthalpies of Formation and Sublimation at 298.15 K

CompoundΔfH°(solid) (kJ/mol)ΔsubH° (kJ/mol)ΔfH°(gas) (kJ/mol)
Benzoic Acid-385.2[12]90.5[7]-294.7[7]
2-Fluorobenzoic Acid-568.1[7]93.4[7]-474.7[7]
2-Chlorobenzoic Acid-423.5[13]98.7[4]-324.8[14]
2-Bromobenzoic Acid-381.1[15]102.1[6]-279.0[6]
2-Iodobenzoic Acid-325.8[16]108.2[9]-217.6[9]

Table 2: pKa Values in Water at 25 °C

CompoundpKa
Benzoic Acid4.20
2-Fluorobenzoic Acid3.27[1]
2-Chlorobenzoic Acid2.94[1]
2-Bromobenzoic Acid2.85[17]
2-Iodobenzoic Acid2.86[17]

Analysis and Discussion: The Interplay of Key Factors

The thermodynamic properties of ortho-halogen substituted benzoic acids are a direct consequence of a delicate balance between several competing factors.

The Ortho Effect on Acidity

All ortho-halogen substituted benzoic acids are more acidic than benzoic acid itself.[1][17] This increased acidity arises from a combination of factors:

  • Inductive Effect (-I): The electronegative halogen atom withdraws electron density from the aromatic ring and the carboxyl group through the sigma bond network.[18] This stabilizes the resulting carboxylate anion, thereby increasing the acidity.

  • Steric Inhibition of Resonance: The bulky halogen atom at the ortho position can force the carboxyl group out of the plane of the benzene ring.[17][19] This reduces the resonance interaction between the carboxyl group and the ring, which in the parent benzoic acid is a destabilizing factor for the carboxylate anion. By inhibiting this resonance, the stability of the conjugate base is increased.

  • Intramolecular Hydrogen Bonding: In the case of 2-fluorobenzoic acid, a weak intramolecular hydrogen bond can form between the ortho-fluorine and the carboxylic proton in the undissociated acid.[20][21] However, a much stronger intramolecular hydrogen bond can form in the conjugate base of some ortho-substituted benzoic acids (e.g., with -OH or -NH2 substituents), significantly stabilizing the anion and increasing acidity.[21] For halogens, this effect is generally considered to be less significant than steric and inductive effects.[17]

The observed trend in acidity (Br ≈ I > Cl > F) is not solely dependent on the electronegativity of the halogen.[17] While fluorine is the most electronegative, its small size results in a less pronounced steric effect compared to the larger bromine and iodine atoms.[17]

Enthalpy of Sublimation Trends

The enthalpy of sublimation generally increases with the size of the halogen atom (F < Cl < Br < I). This trend reflects the increasing strength of intermolecular interactions in the solid state, primarily due to stronger van der Waals forces with larger, more polarizable halogens.

Experimental Protocols

Determination of Enthalpy of Fusion by DSC
  • Sample Preparation: Accurately weigh 1-5 mg of the ortho-halogen substituted benzoic acid into an aluminum DSC pan.

  • Instrument Setup: Place the sealed sample pan and an empty reference pan into the DSC cell.

  • Thermal Program:

    • Equilibrate the cell at a temperature at least 20 °C below the expected melting point.

    • Ramp the temperature at a constant rate (e.g., 5-10 °C/min) to a temperature at least 20 °C above the melting point.

    • Cool the sample back to the initial temperature.

    • Perform a second heating run to ensure thermal history does not affect the results.

  • Data Analysis: Integrate the area of the melting peak on the DSC thermogram to determine the enthalpy of fusion (ΔfusH°). The onset of the peak is taken as the melting temperature.

Determination of pKa by Potentiometric Titration
  • Solution Preparation: Prepare a standard solution of the ortho-halogen substituted benzoic acid (e.g., 0.01 M) in a suitable solvent (typically water or a water-cosolvent mixture). Prepare a standardized solution of a strong base (e.g., 0.1 M NaOH).

  • Titration Setup: Place a known volume of the acid solution in a beaker with a magnetic stirrer. Immerse a calibrated pH electrode and the tip of a burette containing the standardized base solution.

  • Titration: Add the base in small, precise increments, recording the pH after each addition. Continue the titration well past the equivalence point.

  • Data Analysis: Plot the pH versus the volume of base added. The pKa is equal to the pH at the half-equivalence point. Alternatively, a Gran plot can be used for more accurate determination.

Visualizations

Experimental_Workflow_DSC cluster_prep Sample Preparation cluster_dsc DSC Measurement cluster_analysis Data Analysis weigh Weigh 1-5 mg of sample seal Seal in Al pan weigh->seal load Load sample and reference pans seal->load program Run thermal program (heat-cool-heat) load->program integrate Integrate melting peak program->integrate determine Determine ΔfusH° and Tm integrate->determine

Caption: Experimental workflow for determining the enthalpy of fusion using Differential Scanning Calorimetry (DSC).

Ortho_Effect_Acidity cluster_factors Contributing Factors to Increased Acidity benzoic_acid Benzoic Acid (pKa ~4.2) ortho_halogen Ortho-Halogen Substituted Benzoic Acid (pKa < 4.2) benzoic_acid->ortho_halogen Substitution inductive Inductive Effect (-I) (Electron Withdrawal) ortho_halogen->inductive steric Steric Inhibition of Resonance ortho_halogen->steric h_bond Intramolecular H-Bonding (Anion Stabilization) ortho_halogen->h_bond

Caption: Factors contributing to the increased acidity of ortho-halogen substituted benzoic acids (the "ortho effect").

Conclusion

The thermodynamic properties of ortho-halogen substituted benzoic acids are governed by a complex interplay of electronic and steric factors. The "ortho effect" results in significantly increased acidity compared to the parent benzoic acid, a phenomenon of great importance in drug design and development. A thorough understanding of these properties, achieved through a combination of precise experimental measurements and insightful computational analysis, is essential for the rational design of molecules with desired physicochemical and biological activities. This guide has provided a framework for understanding these fundamental principles and a practical overview of the methodologies used in their investigation.

References

  • Perlovich, G. L., & Raevsky, O. A. (2008). Extent and mechanism of solvation and partitioning of isomers of substituted benzoic acids: a thermodynamic study in the solid state and in solution. Journal of chemical thermodynamics, 40(9), 1335-1343. [Link]

  • Hossain, M. D., & Uddin, M. N. (2018). Thermodynamic Solvation Parameters for Saturated Benzoic Acid and some of its Derivatives in Binary Mixtures of Ethanol and Water. Journal of Scientific Research, 10(3), 295-306. [Link]

  • Reva, I., & Fausto, R. (2020). Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids: Implications on Chemical Properties. Molecules, 25(21), 4930. [Link]

  • Das, K., & Kundu, K. K. (1974). Thermodynamic functions for transfer and some substituted benzoic acids, pyridinecarboxylic acids, and naphthoic acids from water to methanol+ water mixtures. Journal of Solution Chemistry, 3(11), 839-851. [Link]

  • Ribeiro da Silva, M. A., & Monte, M. J. (2005). Enthalpies of Formation and Strain of Chlorobenzoic Acids from Thermochemical Measurements and from ab Initio Calculations. The Journal of Physical Chemistry A, 109(19), 4375–4380. [Link]

  • Kroenlein, K., & Verevkin, S. P. (2017). Critical Evaluation of Thermodynamic Properties for Halobenzoic Acids. Journal of Physical and Chemical Reference Data, 46(2), 023103. [Link]

  • Sousa, C. A., Almeida, A. R., & Santos, L. M. (2015). Thermodynamic study of the sublimation of six halobenzoic acids. The Journal of Chemical Thermodynamics, 89, 137-143. [Link]

  • Not V. (2015, December 7). Acidity of o-halobenzoic acids. Chemistry Stack Exchange. [Link]

  • Ribeiro da Silva, M. A. V., Monte, M. J. S., & Santos, L. M. N. B. F. (2005). Enthalpies of formation and strain of chlorobenzoic acids from thermochemical measurements and from ab initio calculations. The Journal of Physical Chemistry A, 109(19), 4375-4380. [Link]

  • Pearson. (n.d.). The pKa values of a few ortho-, meta-, and para-substituted benzoic acids. [Link]

  • Zherikova, K. V., & Verevkin, S. P. (2016). Structure-property relationships in halogenbenzoic acids: Thermodynamics of sublimation, fusion, vaporization and solubility. Chemosphere, 161, 157-166. [Link]

  • Cheméo. (n.d.). Chemical Properties of 2-Bromobenzoic acid, phenyl ester. [Link]

  • Geltz, Z., Kokocińska, H., Zalewski, R. I., & Krygowski, T. M. (1983). Thermodynamics of benzoic acid protonation. Journal of the Chemical Society, Perkin Transactions 2, (8), 1067-1070. [Link]

  • Verevkin, S. P., Emel'yanenko, V. N., & Zherikova, K. V. (2017). Benzoic acid derivatives: Evaluation of thermochemical properties with complementary experimental and computational methods. The Journal of Chemical Thermodynamics, 105, 133-143. [Link]

  • Hepler, L. G., & O'Hara, W. F. (1963). Thermodynamics of Ionization of Benzoic Acid and Substituted Benzoic Acids in Relation to the Hammett Equation. Canadian Journal of Chemistry, 41(10), 2545-2555. [Link]

  • National Institute of Standards and Technology. (n.d.). Benzoic acid, 2-chloro-. NIST Chemistry WebBook. [Link]

  • HCPG College, Varanasi. (n.d.). Acidity of Carboxylic Acids. [Link]

  • Filo. (2025, March 19). How is intramolecular hydrogen bonding is created in ortho benzoic acid. [Link]

  • Platonov, V. A., & Leshchev, S. M. (2011). Calculated and experimental pK a values of ortho-substituted benzoic acids in water at 25°C. Russian Journal of General Chemistry, 81(6), 1278-1281. [Link]

  • Hepler, L. G. (1963). Thermodynamics of Ionization of Benzoic Acid and Substituted Benzoic Acids in Relation to the Hammett Equation. Canadian Journal of Chemistry, 41(10), 2545-2555. [Link]

  • Cheméo. (n.d.). Chemical Properties of Benzoic acid, 2-chloro- (CAS 118-91-2). [Link]

  • Kroenlein, K., & Verevkin, S. P. (2017). Critical Evaluation of Thermodynamic Properties for Halobenzoic Acids. Journal of Physical and Chemical Reference Data, 46(2), 023103. [Link]

  • Kroenlein, K., & Verevkin, S. P. (2017). Critical Evaluation of Thermodynamic Properties for Halobenzoic Acids Through Consistency Analyses for Results from Experiment and Computational Chemistry. Journal of Physical and Chemical Reference Data, 46(2), 023103. [Link]

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  • Sarr, A. D., et al. (2018). Probing hydrogen and halogen-oxo interactions in uranyl coordination polymers: a combined crystallographic and computational study. CrystEngComm, 20(38), 5757-5764. [Link]

  • Pelletier, J. D. (2008). A More Challenging Interpretative Nitration Experiment Employing Substituted Benzoic Acids and Acetanilides. Journal of Chemical Education, 85(11), 1545. [Link]

  • Lloyd, H. A., Warren, K. S., & Fales, H. M. (1966). Intramolecular hydrogen bonding in ortho-substituted benzoic acids. Journal of the American Chemical Society, 88(23), 5544-5549. [Link]

  • Wang, D. H., et al. (2025). Practical Ligand-Enabled C–H Halogenation of (Hetero)Benzoic and (Hetero)Aryl Acetic Acids. Journal of the American Chemical Society. [Link]

  • National Institute of Standards and Technology. (n.d.). Benzoic acid, 2-bromo-. NIST Chemistry WebBook. [Link]

  • Reva, I., & Fausto, R. (2020). Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids: Implications on Chemical Properties. Molecules, 25(21), 4930. [Link]

  • Ford, M. S., & Hinde, R. J. (2004). Computational Study of the Halogen Atom−Benzene Complexes. The Journal of Physical Chemistry A, 108(31), 6644–6650. [Link]

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  • Ribeiro da Silva, M. A. V., et al. (2004). Thermodynamic study of the sublimation of eight 4-n-alkylbenzoic acids. The Journal of Chemical Thermodynamics, 36(5), 415-422. [Link]

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Protocols & Analytical Methods

Method

Application Note: Optimized Protocols for the Sonogashira Cross-Coupling of Aryl Bromides

Target Audience: Synthetic Organic Chemists, Process Chemists, and Drug Discovery Scientists Focus: Mechanistic causality, parameter optimization, and self-validating experimental workflows for C(sp²)–C(sp) bond formatio...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Organic Chemists, Process Chemists, and Drug Discovery Scientists Focus: Mechanistic causality, parameter optimization, and self-validating experimental workflows for C(sp²)–C(sp) bond formation.

Executive Summary

The Sonogashira cross-coupling reaction is a cornerstone methodology in pharmaceutical synthesis, enabling the construction of conjugated enynes and arylalkynes[1]. While aryl iodides readily undergo coupling at room temperature, aryl bromides present a distinct kinetic challenge due to their higher C–X bond dissociation energy (~81 kcal/mol vs. ~65 kcal/mol for C–I). This application note delineates the mechanistic rationale, critical parameter optimizations, and step-by-step self-validating protocols required to successfully couple terminal alkynes with aryl bromides, including both classic dual-catalytic (Pd/Cu) systems and advanced copper-free variants[2].

Mechanistic Rationale & The Aryl Bromide Challenge

The standard Sonogashira coupling operates via two intersecting catalytic cycles: a palladium(0) cycle for carbon-halogen bond activation and a copper(I) cycle for alkyne activation[3].

For aryl bromides, the rate-determining step is typically the oxidative addition of the Ar–Br bond to the Pd(0) center. To overcome this kinetic barrier, the reaction requires either elevated thermal energy (60–80 °C) or the use of highly electron-rich, sterically demanding phosphine ligands (e.g., P(t-Bu)₃) to increase the electron density on the palladium center, thereby accelerating oxidative addition[2].

Simultaneously, the copper(I) co-catalyst facilitates the deprotonation of the terminal alkyne by forming a π-alkyne-copper complex, lowering the pKₐ of the terminal proton. The resulting copper acetylide undergoes transmetalation with the Pd(II) intermediate. However, in the presence of trace oxygen, the copper acetylide is highly susceptible to Glaser homocoupling , yielding unwanted diynes[4]. Strict anaerobic conditions are therefore non-negotiable.

SonogashiraMechanism Pd0 Pd(0)L2 Active Catalyst PdII_OA trans-[Ar-Pd(II)L2-Br] Oxidative Addition Pd0->PdII_OA + Ar-Br PdII_TM trans-[Ar-Pd(II)L2-(C≡C-R)] Transmetalation PdII_OA->PdII_TM + Cu-C≡C-R - CuBr PdII_Iso cis-[Ar-Pd(II)L2-(C≡C-R)] Isomerization PdII_TM->PdII_Iso Isomerization PdII_Iso->Pd0 Regenerate Pd(0) Product Ar-C≡C-R Coupled Product PdII_Iso->Product Reductive Elimination CuI CuX Co-catalyst Alkyne H-C≡C-R + Amine Base CuI->Alkyne Cycle Cu_Acetylide Cu-C≡C-R Copper Acetylide Cu_Acetylide->PdII_TM Transmetalation to Pd Cu_Acetylide->CuI Regenerate CuX Alkyne->Cu_Acetylide + CuX - Base·HX

Dual catalytic cycle of the Pd/Cu-catalyzed Sonogashira cross-coupling reaction.

Parameter Optimization for Aryl Bromides

The success of coupling aryl bromides hinges on the precise calibration of the reaction environment. Table 1 summarizes the causal relationships between reagent selection and reaction outcomes[2][4].

Table 1: Optimization Matrix for Aryl Bromide Substrates

ParameterStandard ChoiceAdvanced/Alternative ChoiceMechanistic Rationale
Pd Catalyst PdCl₂(PPh₃)₂ (2–5 mol%)[Pd(allyl)Cl]₂ + P(t-Bu)₃Standard Pd(II) requires thermal activation (60–80 °C). Tri-tert-butylphosphine creates a highly active Pd(0) species, enabling room-temperature coupling.
Co-Catalyst CuI (5–10 mol%)None (Copper-free)CuI dramatically accelerates transmetalation. Copper-free conditions are used exclusively to prevent Glaser homocoupling when alkynes are precious.
Base Triethylamine (Et₃N)Piperidine or DIPANeutralizes HBr byproduct. Piperidine is more basic and nucleophilic, aiding in the rapid deprotonation of the alkyne.
Solvent THF or DMFAcetonitrile (MeCN)THF dissolves most organic substrates. DMF/MeCN stabilize the ionic intermediates formed during transmetalation.
Atmosphere Argon (Sparged)Freeze-Pump-Thaw ArgonO₂ must be excluded. O₂ acts as the terminal oxidant in the Cu-catalyzed Glaser homocoupling of the alkyne.

Standard Protocol: Pd/Cu-Catalyzed Coupling (Thermal)

This protocol is highly reliable for electron-neutral to electron-deficient aryl bromides. It is designed as a self-validating system : visual cues at each step confirm the chemical state of the reaction[4].

Reagents & Equipment
  • Aryl bromide (1.0 mmol)

  • Terminal alkyne (1.2–1.5 mmol)

  • PdCl₂(PPh₃)₂ (0.05 mmol, 5 mol%)

  • CuI (0.10 mmol, 10 mol%)

  • Anhydrous, degassed THF (5.0 mL)

  • Anhydrous, degassed Triethylamine (Et₃N) (3.0 mmol)

  • Flame-dried Schlenk tube with a magnetic stir bar.

Step-by-Step Methodology
  • Solid Reagent Charging: To the flame-dried Schlenk tube, add the aryl bromide (if solid), PdCl₂(PPh₃)₂ (yellow powder), and CuI (white/tan powder).

    • Causality: Charging solids first prevents static dispersion and allows for efficient atmospheric purging.

  • Atmospheric Purging: Seal the tube with a rubber septum. Connect to a Schlenk line. Evacuate the flask under high vacuum for 2 minutes, then backfill with Argon. Repeat this cycle three times.

  • Solvent & Base Addition: Via syringe, add the degassed THF and Et₃N. If the aryl bromide is a liquid, add it at this stage. Stir for 5 minutes at room temperature.

    • Validation Cue: The solution should appear clear and bright yellow (active Pd(II) complex in solution).

  • Alkyne Addition: Add the terminal alkyne dropwise via syringe.

  • Reaction Execution: Transfer the flask to a pre-heated oil bath at 65 °C. Stir vigorously for 4–12 hours.

    • Validation Cue: Within 30–60 minutes, the solution will transition from yellow to a turbid dark brown/black. A heavy white precipitate (Et₃N·HBr salt) will form. The volume of this precipitate is a stoichiometric indicator of reaction progress.

  • Reaction Monitoring: Withdraw a 10 µL aliquot, dilute in EtOAc, and analyze via TLC (Hexane/EtOAc) or GC-MS.

    • Validation Cue: The aryl bromide spot will disappear, replaced by a new, highly UV-active (and often fluorescent under 365 nm) product spot.

  • Workup & Copper Removal: Cool to room temperature. Dilute the mixture with EtOAc (15 mL) and filter through a short pad of Celite to remove the Pd black and insoluble salts. Transfer the filtrate to a separatory funnel. Wash with saturated aqueous NH₄Cl (2 × 15 mL) to extract residual copper salts (the aqueous layer may turn faint blue, indicating Cu²⁺ removal). Wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify the crude residue via silica gel flash chromatography.

Advanced Protocol: Copper-Free Room Temperature Coupling

When the terminal alkyne is expensive or highly susceptible to homocoupling, a copper-free protocol is mandatory. This procedure utilizes a highly active Pd(0) catalyst generated in situ to lower the activation energy of oxidative addition, allowing aryl bromides to react at room temperature[2].

Step-by-Step Methodology
  • Catalyst Preparation: In a strictly inert glovebox or via rigorous Schlenk technique, charge a flask with the aryl bromide (1.0 mmol) and[Pd(allyl)Cl]₂ (0.025 mmol, 2.5 mol%).

  • Solvent Addition: Add anhydrous, degassed Acetonitrile (MeCN) (2.5 mL).

  • Ligand Addition: Add a 10 wt% solution of P(t-Bu)₃ in hexanes (0.10 mmol, 10 mol%) via syringe.

    • Causality: The extreme steric bulk of P(t-Bu)₃ forces the formation of a monoligated, highly electron-rich 12-electron Pd(0) species, which rapidly inserts into the strong C–Br bond.

  • Reagent Addition: Add the terminal alkyne (1.1 mmol) and Piperidine (2.0 mmol) via syringe.

  • Execution: Stir at room temperature (20–25 °C) for 2–6 hours.

    • Validation Cue: Precipitation of the piperidinium bromide salt will occur as the reaction proceeds.

  • Workup: Dilute with diethyl ether, wash with water and brine, dry over MgSO₄, concentrate, and purify via chromatography.

Advanced Applications: Carbonylative Sonogashira Coupling

For drug development professionals synthesizing complex heterocycles, the Sonogashira coupling can be intercepted by Carbon Monoxide (CO) or isocyanides to yield alkynones (propargyl ketones) instead of standard alkynes. Alkynones are critical precursors for pyrimidines and other biologically active scaffolds[5][6].

  • Protocol Modification: The reaction is conducted under a balloon of CO (or using tert-butyl isocyanide as a safe CO surrogate) using PdCl₂/Xantphos at 80 °C. The CO inserts into the Ar–Pd(II)–Br intermediate prior to transmetalation, yielding Ar–C(=O)–C≡C–R[7].

Troubleshooting Guide

ObservationRoot CauseCorrective Action
High levels of diyne (Glaser homocoupling) Oxygen contamination in solvent or headspace.Rigorously degas solvents via freeze-pump-thaw. Increase alkyne equivalents to 1.5 to compensate.
Incomplete conversion of Aryl Bromide Slow oxidative addition or catalyst deactivation.Increase temperature to 80 °C. Ensure amine base is completely anhydrous. Switch to P(t-Bu)₃ ligand.
Black precipitate forms immediately upon heating Premature reduction of Pd(II) to Pd(0) "Pd black" without stabilization.Ensure proper ratio of phosphine ligand to Pd. Verify the integrity of the CuI (should be white, not green/brown).

References

  • Chemistry LibreTexts. "Sonogashira Coupling." LibreTexts, 2024. URL: [Link]

  • Soheili, A., Albaneze-Walker, J., Murry, J. A., Dormer, P. G., & Hughes, D. L. "Efficient and General Protocol for the Copper-Free Sonogashira Coupling of Aryl Bromides at Room Temperature." Organic Letters, 2003, 5(22), 4191-4194. URL: [Link]

  • Neumann, K. T., Laursen, S. R., Lindhardt, A. T., Bang-Andersen, B., & Skrydstrup, T. "Palladium-Catalyzed Carbonylative Sonogashira Coupling of Aryl Bromides Using Near Stoichiometric Carbon Monoxide." Organic Letters, 2014, 16(8), 2216-2219. URL: [Link]

  • Tang, T., Fei, X.-D., Ge, Z.-Y., Chen, Z., Zhu, Y.-M., & Ji, S.-J. "Palladium-Catalyzed Carbonylative Sonogashira Coupling of Aryl Bromides via tert-Butyl Isocyanide Insertion." The Journal of Organic Chemistry, 2013, 78(7), 3170-3175. URL: [Link]

Sources

Application

Application Note: Utilization of Sodium 3-Bromo-2-fluorobenzoate in Advanced Materials Science

Executive Summary Sodium 3-bromo-2-fluorobenzoate is emerging as a highly versatile, tri-functional building block in materials science and advanced polymer research. While its parent acid is traditionally recognized as...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Sodium 3-bromo-2-fluorobenzoate is emerging as a highly versatile, tri-functional building block in materials science and advanced polymer research. While its parent acid is traditionally recognized as a critical intermediate in pharmaceutical synthesis[1], the pre-deprotonated sodium salt offers unique physicochemical advantages—most notably, enhanced aqueous solubility and immediate coordination readiness. This application note details the mechanistic rationale and validated protocols for deploying this compound in the synthesis of Aggregation-Induced Emission (AIE) monomers, Covalent Organic Frameworks (COFs)[2], and Metal-Organic Frameworks (MOFs).

Mechanistic Insights: The Tri-Functional Advantage

The utility of Sodium 3-bromo-2-fluorobenzoate in materials engineering stems from its three orthogonal reactive sites, each serving a distinct mechanistic purpose[3]:

  • The Bromine Atom (C3 - Cross-Coupling Handle): The meta-positioned bromine acts as an ideal leaving group for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira). This facilitates the extension of the π -conjugated system, a fundamental requirement for synthesizing highly fluorescent AIEgens and conductive organic polymers[2].

  • The Fluorine Atom (C2 - Electronic & Thermal Tuning): The high electronegativity of the ortho-fluorine atom lowers the HOMO/LUMO energy levels of derivative materials, significantly enhancing their oxidative stability. Furthermore, C-F bonds promote strong intermolecular dipole-dipole interactions, acting as nucleating agents that improve the thermal stability and chemical resistance of advanced polymer coatings[1],[4].

  • The Sodium Carboxylate Group (C1 - Coordination & Directing Group): As a pre-deprotonated salt, the carboxylate moiety is a highly reactive nucleophile. In MOF synthesis, it acts as a multidentate ligand ready for immediate coordination with transition metal nodes (e.g., Zn²⁺, Zr⁴⁺). This eliminates the need for harsh amine bases during self-assembly, protecting sensitive co-ligands from degradation.

Quantitative Physicochemical Profile

The following table summarizes the key quantitative data and material science parameters for Sodium 3-bromo-2-fluorobenzoate.

ParameterSpecification / Material Science Role
Chemical Name Sodium 3-bromo-2-fluorobenzoate
CAS Registry Number 2410068-92-5[5]
Parent Acid CAS 161957-56-8
Molecular Formula C₇H₃BrFNaO₂
Molecular Weight 240.99 g/mol
Solubility Profile High aqueous solubility; soluble in polar protic solvents
Primary Material Applications COF monomers, AIEgens, MOF ligands, Polymer nucleating agents[4],
Key Reactive Sites C-Br (Conjugation), C-F (Electronic tuning), -COO⁻Na⁺ (Coordination)[3]

Experimental Protocols

Protocol A: Aqueous-Phase Suzuki-Miyaura Coupling for AIEgen Precursors

This protocol details the synthesis of fluorinated, extended-conjugation monomers used in optical materials and organic pigments[2].

  • Causality Behind Experimental Choice: Utilizing the sodium salt rather than the free carboxylic acid allows for a completely aqueous, green-chemistry solvent system. This biphasic approach prevents the thermal degradation of sensitive fluorinated intermediates that frequently occurs in harsh organic solvents like DMF.

Step-by-Step Methodology:

  • Preparation: In a 100 mL Schlenk flask, dissolve 10.0 mmol of Sodium 3-bromo-2-fluorobenzoate and 12.0 mmol of the desired arylboronic acid in a degassed 1:1 mixture of deionized H₂O and Ethanol (40 mL total volume).

  • Catalyst Addition: Under a continuous N₂ stream, add 0.5 mmol of Pd(dppf)Cl₂ catalyst and 20.0 mmol of K₂CO₃. Seal the flask and purge with N₂ for an additional 15 minutes.

  • Reaction: Heat the mixture to 80°C in an oil bath under vigorous magnetic stirring for 12 hours.

  • Self-Validation System: Monitor the reaction progress via LC-MS. The complete consumption of the highly polar sodium 3-bromo-2-fluorobenzoate peak validates the primary conversion. A subsequent redshift in the UV-Vis absorption spectrum of the aliquot confirms the successful extension of the π -conjugated system, a prerequisite for AIEgen functionality.

  • Workup: Cool to room temperature and carefully acidify the aqueous layer with 1M HCl to pH 3 to precipitate the functionalized 2-fluoro-3-arylbenzoic acid. Filter, wash with cold water, and recrystallize from ethanol.

Protocol B: Self-Assembly of Halogenated Metal-Organic Frameworks (MOFs)

This protocol outlines the synthesis of a fluorinated MOF for potential applications in gas separation or targeted drug delivery matrices.

  • Causality Behind Experimental Choice: The pre-deprotonated nature of the sodium carboxylate eliminates the need to add exogenous amine modulators (like triethylamine) to drive coordination. This prevents competitive binding from the base and ensures a slow, thermodynamically controlled self-assembly of the MOF crystal.

Step-by-Step Methodology:

  • Precursor Mixing: Dissolve 2.0 mmol of Sodium 3-bromo-2-fluorobenzoate and 1.0 mmol of Zn(NO₃)₂·6H₂O in 15 mL of deionized water. Stir gently for 10 minutes until a homogenous, clear solution is achieved.

  • Solvothermal Synthesis: Transfer the solution to a 25 mL Teflon-lined stainless steel autoclave. Seal tightly and heat in a programmable oven at 120°C for 48 hours.

  • Controlled Cooling: Program the oven to cool to room temperature at a slow rate of 5°C/hour. Crucial: Rapid cooling will result in kinetic trapping and amorphous powders; slow cooling promotes the growth of large, defect-free single crystals.

  • Self-Validation System: Isolate the resulting crystals via vacuum filtration and perform Powder X-Ray Diffraction (PXRD). The presence of sharp, high-intensity Bragg diffraction peaks at low 2θ angles (<10°) confirms the formation of a highly ordered, porous crystalline MOF framework, successfully distinguishing it from an amorphous coordination polymer precipitate.

  • Activation: Soak the crystals in volatile acetone for 72 hours (replacing the solvent daily) to exchange the trapped water, followed by vacuum drying at 80°C to fully evacuate the pores.

Pathway Visualization

G Precursor Sodium 3-bromo-2-fluorobenzoate (Aqueous-Compatible Precursor) Br_Site Bromine Site (C3) Cross-Coupling Reactions Precursor->Br_Site Pd-Catalysis F_Site Fluorine Site (C2) Electronic Tuning & Stability Precursor->F_Site Inductive Effect COO_Site Sodium Carboxylate (C1) Metal Coordination Precursor->COO_Site Ligand Exchange AIE Aggregation-Induced Emission (AIEgens) & COFs Br_Site->AIE Pi-Conjugation Extension Polymers High-Thermal Stability Advanced Polymers F_Site->Polymers Intermolecular H-Bonding MOFs Metal-Organic Frameworks (MOFs) COO_Site->MOFs Node Assembly

Divergent synthetic applications of Sodium 3-bromo-2-fluorobenzoate in materials science.

References

  • Title: 3-Bromo-2-Fluorobenzoic Acid CAS 15088-29-6 Source: ddvppesticide.com URL: [Link]

Sources

Method

Application Note: Strategic Synthesis of 1,2,3-Trisubstituted Benzene Compounds

Introduction Vicinally substituted aromatic compounds, specifically those with a 1,2,3-trisubstitution pattern, are pivotal structural motifs in a multitude of high-value molecules, including pharmaceuticals, agrochemica...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Vicinally substituted aromatic compounds, specifically those with a 1,2,3-trisubstitution pattern, are pivotal structural motifs in a multitude of high-value molecules, including pharmaceuticals, agrochemicals, and advanced materials.[1] The precise arrangement of three adjacent substituents on a benzene ring presents a significant regiochemical challenge for synthetic chemists. Standard electrophilic aromatic substitution reactions on simple benzenes often yield complex mixtures of ortho, meta, and para isomers, making the isolation of the desired 1,2,3-isomer inefficient.[2]

This technical guide provides researchers, scientists, and drug development professionals with a detailed overview of robust and regioselective synthetic strategies to access these valuable compounds. We will move beyond simple procedural lists to explore the underlying chemical principles and logic that govern route selection and experimental execution. The protocols described herein are grounded in established literature and are designed to be both reliable and illustrative of core synthetic concepts.

Strategic Overview: Choosing the Right Path

The successful synthesis of a polysubstituted benzene hinges on a crucial decision: the order of substituent installation.[2] Each group added to the ring not only occupies a position but also electronically influences the ring's reactivity and directs the position of subsequent substitutions.[3] A logical workflow for strategy selection is essential.

G cluster_start cluster_analysis Retrosynthetic Analysis cluster_routes Primary Synthetic Routes cluster_decision Key Decision Criteria start Target: 1,2,3-Trisubstituted Benzene analysis Analyze Substituents (R1, R2, R3) - Activating vs. Deactivating - Directing Effects (o,p- vs. m-) start->analysis precursor Identify a Disubstituted Precursor (e.g., 1,2- or 1,3-disubstituted) analysis->precursor decision3 Functional Group Compatibility? analysis->decision3 decision1 Regiocontrol Achievable? precursor->decision1 decision2 Precursor Available? precursor->decision2 eas Electrophilic Aromatic Substitution (EAS) dom Directed ortho-Metalation (DoM) coupling Cross-Coupling Reactions cyclo Ring Formation (e.g., Cyclization) decision1->eas Difficult (Mixtures Likely) decision1->dom Excellent (High Regioselectivity) decision2->coupling Yes, e.g., 1,2-Dihalobenzene decision3->cyclo High, build from acyclic parts

Caption: Logical workflow for selecting a synthetic route to 1,2,3-trisubstituted benzenes.

The Classical Approach: Electrophilic Aromatic Substitution (EAS)

Electrophilic Aromatic Substitution (EAS) is the cornerstone of aromatic functionalization. The mechanism involves the attack of the electron-rich benzene ring on a strong electrophile, forming a resonance-stabilized carbocation (the "sigma complex"), followed by deprotonation to restore aromaticity.[3][4]

The primary challenge in using EAS to generate a 1,2,3-pattern is controlling the regioselectivity. When a disubstituted benzene undergoes a third substitution, the outcome is dictated by the additive electronic effects of the two existing groups.[5][6]

  • Reinforcing Effects: If the directing effects of two groups coincide, a single major product can be predicted. For example, in p-nitrotoluene, both the methyl group (ortho, para-directing) and the nitro group (meta-directing) direct the incoming electrophile to the same position (ortho to the methyl group).[6]

  • Opposing Effects: If the directing effects conflict, the most powerfully activating group typically governs the outcome, though product mixtures are common.[6] For instance, the hydroxyl group (-OH) is a much stronger activator than a methyl group (-CH₃), and will dominate the directing effect.[3]

  • Steric Hindrance: Substitution is often disfavored at the position between two existing substituents in a meta-relationship due to steric crowding.[6][7]

A viable EAS strategy therefore rarely starts from benzene itself. Instead, it requires a carefully planned sequence of reactions on a disubstituted precursor where the directing effects can be leveraged to install the third group in the desired location.

Protocol 1: Nitration of 1,2,3-Trimethylbenzene (Hemimellitene)

This protocol exemplifies the nitration of an activated, pre-formed 1,2,3-trisubstituted ring. The three methyl groups are activating and ortho, para-directing.[8] The position of nitration is determined by the synergistic directing effect of the methyl groups and steric considerations.

Causality: The reaction is performed at a low temperature (0-10 °C) to prevent over-nitration (dinitration) and to control the exothermic nature of the reaction.[9] Sulfuric acid serves as both a solvent and a catalyst, protonating nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺), which is the active electrophile.[10][11]

Materials:

  • 1,2,3-Trimethylbenzene (Hemimellitene)

  • Concentrated Sulfuric Acid (H₂SO₄, 98%)

  • Concentrated Nitric Acid (HNO₃, 70%)

  • Ice

  • Ethanol (for recrystallization)

  • Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

  • Preparation of Nitrating Mixture: In a round-bottom flask equipped with a magnetic stirrer, cool 10 mL of concentrated sulfuric acid in an ice bath. With continuous and vigorous stirring, slowly add 5 mL of concentrated nitric acid from a dropping funnel. Crucially, maintain the temperature below 10 °C throughout the addition. This generates the nitronium ion electrophile.[9]

  • Addition of Substrate: Once the nitrating mixture is prepared and cooled, add 2.0 mL of 1,2,3-trimethylbenzene dropwise from the dropping funnel. Carefully control the rate of addition to keep the reaction temperature between 0 and 10 °C.

  • Reaction: After the addition is complete, allow the mixture to stir in the ice bath for an additional 30 minutes.

  • Workup (Quenching): Carefully pour the reaction mixture over ~50 g of crushed ice in a separate beaker. This will cause the crude product to precipitate as a solid.

  • Isolation and Purification: Collect the solid product by vacuum filtration and wash it with cold water. The crude product can be purified by recrystallization from ethanol to yield 1,2,3-trimethyl-4-nitrobenzene.[9]

Caption: Experimental workflow for the nitration of 1,2,3-trimethylbenzene.

The Regiocontrolled Approach: Directed ortho-Metalation (DoM)

Directed ortho-Metalation (DoM) is a powerful strategy that offers supreme control over regioselectivity, making it exceptionally well-suited for synthesizing vicinally substituted aromatics.[12] The strategy relies on a "Directing Metalation Group" (DMG) on the benzene ring. This group, typically containing a heteroatom like O or N, coordinates to an organolithium base (e.g., n-BuLi or s-BuLi).[12][13] This coordination delivers the base to the adjacent (ortho) position, facilitating selective deprotonation to form an aryllithium intermediate. This intermediate can then be trapped with a wide variety of electrophiles.

Causality: The heteroatom of the DMG acts as a Lewis base, coordinating to the Lewis acidic lithium atom of the organolithium reagent. This pre-complexation dramatically lowers the activation energy for deprotonation at the proximal ortho C-H bond compared to all other C-H bonds on the ring, leading to exclusive ortho-lithiation.[12]

Caption: Mechanism of Directed ortho-Metalation (DoM). The DMG coordinates the organolithium reagent, directing deprotonation to the ortho position.

Table 1: Comparison of Common Directing Metalation Groups (DMGs)
Directing Group (DMG)StructureRelative Directing PowerComments
Amide -CONR₂StrongestHighly reliable; robust directing group.
Carbamate -O(CO)NR₂StrongExcellent directing group; can be cleaved.[14]
Sulfonamide -SO₂NR₂StrongGood directing ability.
Methoxy -OCH₃ModerateOne of the earliest studied DMGs.[12]
Tertiary Amine -CH₂NR₂ModerateUseful for benzylic systems.
Protocol 2: DoM Strategy for a 1,2,3-Trisubstituted Benzene

This protocol outlines a general, powerful method starting from a 1,3-disubstituted benzene containing a strong DMG (e.g., a N,N-diethylamide group) to install a third substituent at the C2 position.

Causality: The reaction is run under an inert atmosphere (e.g., Argon) and at very low temperatures (-78 °C) because organolithium reagents are extremely reactive, pyrophoric, and unstable at higher temperatures. TMEDA (tetramethylethylenediamine) is often added as a co-ligand; it breaks down the oligomeric aggregates of n-BuLi and chelates to the lithium cation, increasing the basicity and reactivity of the organolithium reagent.[13]

Materials:

  • 1,3-Disubstituted benzene with a DMG (e.g., N,N-diethyl-3-methylbenzamide)

  • sec-Butyllithium (s-BuLi) or n-Butyllithium (n-BuLi) in hexanes

  • TMEDA (tetramethylethylenediamine)

  • Anhydrous Tetrahydrofuran (THF)

  • Electrophile (e.g., Trimethylsilyl chloride (TMSCl), Iodine (I₂), or an aldehyde)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Schlenk line or glovebox, dry glassware, syringes

Procedure:

  • Setup: Assemble a flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and a rubber septum under a positive pressure of argon.

  • Reagent Addition: Dissolve the starting material (e.g., N,N-diethyl-3-methylbenzamide, 1.0 eq) and TMEDA (1.2 eq) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

  • Metalation: Slowly add s-BuLi (1.2 eq) dropwise via syringe, ensuring the internal temperature does not rise significantly. A color change (typically to yellow or orange) indicates the formation of the aryllithium. Stir the solution at -78 °C for 1-2 hours.

  • Electrophilic Quench: Add the chosen electrophile (1.2 eq) dropwise at -78 °C. For example, add a solution of I₂ in THF to introduce an iodine atom. Allow the reaction to stir for another hour at -78 °C before slowly warming to room temperature.

  • Workup: Quench the reaction by slowly adding saturated aqueous NH₄Cl. Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography.

Modern Modular Approaches: Cross-Coupling & Ring Formation

While EAS and DoM modify a pre-existing ring, modern strategies can build the desired product with high precision through modular bond construction.

Palladium-Catalyzed Cross-Coupling

Reactions like Suzuki, Stille, and Sonogashira coupling are indispensable for forming C-C bonds. A common strategy for 1,2,3-trisubstitution involves starting with a 1,2-dihalobenzene or a related doubly-functionalized precursor. Sequential cross-coupling reactions can then be used to install the remaining two substituents with high fidelity.

Causality: These reactions proceed via a catalytic cycle involving a palladium catalyst. The key steps are oxidative addition of the catalyst into an aryl-halide bond, transmetalation from an organometallic reagent (like a boronic acid in Suzuki coupling), and reductive elimination to form the new C-C bond and regenerate the active catalyst. The choice of ligands on the palladium catalyst is critical for reaction efficiency and scope.

G A 1,2-Dihalobenzene (e.g., 1-Bromo-2-iodobenzene) B First Cross-Coupling (e.g., Suzuki with R¹-B(OH)₂) A->B C 1-Bromo-2-(R¹)-benzene B->C D Second Cross-Coupling (e.g., Sonogashira with R²-alkyne) C->D E 1-(R²-alkynyl)-2-(R¹)-benzene D->E

Caption: A sequential cross-coupling strategy for building a 1,2,3-trisubstituted pattern.

Benzannulation & Cyclotrimerization

A fundamentally different approach is to construct the aromatic ring itself from acyclic precursors with the substituents already in place. The transition-metal-catalyzed [2+2+2] cyclotrimerization of alkynes is a classic and powerful method for this purpose.[15] While co-trimerization of three different alkynes can lead to regiochemical issues, intramolecular variants or reactions with specific biasing elements can provide excellent control. More recent benzannulation strategies involve the one-pot reaction of components like vinyl malononitriles and nitroolefins.[16]

Strategy Comparison and Summary

The optimal synthetic route depends heavily on the specific target molecule, precursor availability, and required functional group tolerance.

Table 2: Comparison of Major Synthetic Strategies
StrategyRegiocontrolFunctional Group ToleranceKey AdvantagesKey Limitations
EAS Poor to ModerateVariable; sensitive to strongly activating/deactivating groups.Inexpensive reagents; scalable for specific isomers.Often produces isomeric mixtures; requires careful planning of substituent order.[2]
DoM ExcellentGood, but incompatible with acidic protons (e.g., -OH, -NH₂).High regioselectivity for ortho-substitution; wide range of electrophiles can be used.[12]Requires strong bases and cryogenic temperatures; sensitive to moisture and air.
Cross-Coupling ExcellentVery HighModular and convergent; excellent functional group tolerance; vast literature.Requires pre-functionalized starting materials; potential for catalyst poisoning.
Cyclization ExcellentGoodBuilds complex cores rapidly from simple precursors.Substrate synthesis can be complex; regiocontrol can be challenging in intermolecular variants.[15]

References

  • Wikipedia. (n.d.). 1,2,3-Trichlorobenzene.
  • Guidechem. (2023, September 26). How to Synthesize 1,2,3-Trichlorobenzene and Increase Economic Benefits?
  • Google Patents. (n.d.). CN106316900A - 1, 2, 3-tri-substituted benzene and method for synthesizing same.
  • Benchchem. (n.d.). Application Notes and Protocols for the Nitration of Halogenated Benzenes.
  • University of Wisconsin. (n.d.). Directed (ortho) Metallation.
  • Fiveable. (2026, March 2). Synthesis of Polysubstituted Benzenes.
  • PrepChem.com. (n.d.). Synthesis of 1,2,3-trichlorobenzene.
  • Chemistry Steps. (2024, January 24). Nitration of Benzene.
  • PubMed. (2007, July 6). Efficient method for the synthesis of polysubstituted benzenes by one-pot tandem reaction of vinyl malononitriles with nitroolefins.
  • ACS Publications. (n.d.). Synthesis of 1, 2, 3-Trimethylbenzene, 1-Ethyl-3-Methylbenzene, and m-Xylene by Dehydrogenation of Corresponding Cyclohexene Intermediates.
  • Industrial & Engineering Chemistry. (n.d.). Synthesis of 1, 2, 3-Trimethylbenzene, 1-Ethyl-3-Methylbenzene, and m-Xylene by Dehydrogenation of Corresponding Cyclohexene Int.
  • Wikipedia. (n.d.). Directed ortho metalation.
  • Wikipedia. (n.d.). 1,2,3-Trimethylbenzene.
  • Benchchem. (n.d.). An In-depth Technical Guide to 1,2,3-Trimethyl-4-nitrobenzene.
  • Pharmaguideline. (n.d.). Reactions of Benzene - Nitration, Sulphonation, Halogenation- Reactivity.
  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemical Synthesis Role of 1,2,3-Trimethylbenzene (Hemimellitene).
  • PMC. (2023, May 10). An overview of the synthetic strategies of C3-symmetric polymeric materials containing benzene and triazine cores and their biomedical applications.
  • ACS Publications. (n.d.). Directed ortho lithiation of isophthalonitrile. New methodology for the synthesis of 1,2,3-trisubstituted benzenes.
  • ElectronicsAndBooks. (2014, April 24). Directed ortho Metalation Strategies. Effective Regioselective Routes to 1,2‑, 2,3‑, and 1,2,3-Substituted Naphthalenes.
  • PubMed. (2014, May 2). Directed ortho metalation strategies. Effective regioselective routes to 1,2-, 2,3-, and 1,2,3-substituted naphthalenes.
  • ResearchGate. (n.d.). Previous reports on synthesis of polysubstituted benzene and our work.
  • PubMed. (2025, July 4). Ternary Synthon Strategy for 1,3,5-Trisubstituted Benzenes via [3 + 3] Benzannulation of Propargyl Alcohols.
  • ScienceDaily. (2015, January 28). Programmed synthesis towards multi-substituted benzene derivatives.
  • ChemicalBook. (n.d.). 1,2,4-Trichlorobenzene synthesis.
  • BrainKart. (2018, February 18). Synthesis of di- and tri-substituted benzenes.
  • Chemistry LibreTexts. (2022, September 24). 16.6: Trisubstituted Benzenes - Additivity of Effects.
  • Indian Academy of Sciences. (n.d.). Synthesis of symmetrical and unsymmetrical trisubstituted benzene derivatives through ring-closing alkyne metathesis strategy.
  • BYJU'S. (n.d.). electrophilic substitution reaction of benzene.
  • MSU chemistry. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds.
  • Google Patents. (n.d.). US2724003A - Process for preparing trichlorobenzene.
  • Chemistry LibreTexts. (2020, June 21). 4.9: Halogenation, Sulfonation, and Nitration of Aromatic Compounds.
  • ACS Publications. (2025, June 18). Ternary Synthon Strategy for 1,3,5-Trisubstituted Benzenes via [3 + 3] Benzannulation of Propargyl Alcohols.
  • Sigma-Aldrich. (n.d.). Cross-Coupling.
  • PMC. (2017, February 24). Synthesis of highly substituted benzene ring systems through three-component coupling of enyne imines, Fischer carbene complexes, and electron-deficient alkynes.
  • Organic Chemistry Portal. (n.d.). Substituted arene synthesis by alkenylation, arylation or C-C coupling.
  • Wiley Online Library. (n.d.). Stereoselective Construction of Trisubstituted 1,3‐Enynes via Aryl to Vinyl 1,4‐Palladium Migration.
  • Benchchem. (n.d.). Electrophilic aromatic substitution mechanisms in polysubstituted benzene.
  • Master Organic Chemistry. (2018, March 19). EAS On Disubstituted Benzenes: The Strongest Electron-Donor "Wins".
  • Royal Society of Chemistry. (n.d.). Divergent synthesis of 1,3,5-trisubstituted benzenes from 2,3,5-triiodobenzoic acid.
  • Chemistry LibreTexts. (2024, July 30). 16.11: Synthesis of Polysubstituted Benzenes.
  • OpenStax. (2023, September 20). 16.5 Trisubstituted Benzenes: Additivity of Effects.
  • Semantic Scholar. (n.d.). Ternary Synthon Strategy for 1,3,5-Trisubstituted Benzenes via [3 + 3] Benzannulation of Propargyl Alcohols.
  • YouTube. (2020, July 29). Synthesis Of Trisubstituted Benzenes; Practice Problems.
  • Organic Chemistry: A Tenth Edition. (n.d.). 16.5 Trisubstituted Benzenes: Additivity of Effects.
  • Master Organic Chemistry. (2018, October 22). Synthesis of Benzene Derivatives (2) – Polarity Reversal.

Sources

Application

Application Note: High-Yield Esterification Protocols for 3-Bromo-2-fluorobenzoic Acid in Pharmaceutical Synthesis

Executive Summary & Scientific Rationale 3-Bromo-2-fluorobenzoic acid (CAS 15088-29-6) is a highly versatile polysubstituted aromatic building block used extensively in drug discovery and development [1]. Its structural...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Rationale

3-Bromo-2-fluorobenzoic acid (CAS 15088-29-6) is a highly versatile polysubstituted aromatic building block used extensively in drug discovery and development [1]. Its structural utility stems from the presence of three orthogonal reactive sites: a carboxyl group, a fluorine atom susceptible to nucleophilic aromatic substitution (SNAr), and a bromine atom primed for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

Prior to executing these downstream transformations, the carboxylic acid must be masked to prevent unwanted side reactions, such as the deactivation of basic organometallic reagents or the formation of insoluble carboxylate salts. Esterification to methyl 3-bromo-2-fluorobenzoate (CAS 206551-41-9) is the standard protection strategy. This specific intermediate is famously utilized in the commercial synthesis of Dabrafenib, a selective BRAF inhibitor used for the treatment of BRAF V600E mutation-positive melanomas [2].

Mechanistic Insights: The Role of Halogen Substituents

The esterification of 3-bromo-2-fluorobenzoic acid presents unique electronic challenges. The ortho-fluorine and meta-bromine atoms exert strong electron-withdrawing inductive effects (-I effect).

  • Causality of Reaction Kinetics: While these halogens increase the acidity of the benzoic acid (lowering its pKa), they significantly decrease the nucleophilicity of the carboxylate oxygen and destabilize the oxocarbenium intermediate formed during acid-catalyzed esterification.

  • Strategic Overrides: To overcome the high activation energy barrier caused by the electron-deficient carbonyl carbon, forcing conditions (excess methanol acting as both solvent and reactant, combined with strong acid catalysis and reflux) or highly selective activation agents (like N-bromosuccinimide) are required to drive the equilibrium toward the ester product [3].

Comparative Esterification Strategies

To accommodate different scale and equipment constraints, quantitative data for two distinct esterification strategies are summarized below:

ParameterProtocol A: Fischer EsterificationProtocol B: NBS-Catalyzed Esterification
Catalyst Concentrated H₂SO₄ (stoichiometric/catalytic)N-Bromosuccinimide (7 mol%)
Temperature 65 °C (Reflux)70 °C
Reaction Time 1 - 2 hours20 hours
Typical Yield 85 - 95%>90%
Advantages Highly scalable, rapid, extremely cost-effective.Mild, metal-free, avoids harsh mineral acids.
Limitations Requires careful neutralization during workup.Longer reaction time; requires thiosulfate quench.
Primary Use Case Industrial scale-up (e.g., Dabrafenib synthesis).Sensitive substrates or parallel library synthesis.

Optimized Experimental Protocols

Protocol A: Classical Acid-Catalyzed Fischer Esterification (Scale-Up Friendly)

This method is adapted from the validated industrial synthesis routes for Dabrafenib intermediates [4].

Materials:

  • 3-Bromo-2-fluorobenzoic acid: 10.4 g (47.5 mmol)

  • Methanol (anhydrous): 100 mL (2472 mmol)

  • Sulfuric acid (conc.): 6 mL (113 mmol)

Step-by-Step Methodology:

  • Reaction Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Add 10.4 g of 3-bromo-2-fluorobenzoic acid to the flask.

  • Solvent & Catalyst Addition: Add 100 mL of anhydrous methanol. While stirring, carefully add 6 mL of concentrated sulfuric acid dropwise down the side of the flask. (Caution: The addition is highly exothermic.)

  • Reflux: Heat the reaction mixture to reflux (~65 °C) for 1 hour. Monitor reaction completion via TLC (Hexanes:EtOAc 4:1) or LC-MS.

  • Concentration: Cool the mixture to room temperature. Remove the bulk of the methanol under reduced pressure using a rotary evaporator.

  • Workup & Extraction: Pour the acidic residue into a separatory funnel containing 100 mL of cold distilled water and 100 mL of ethyl acetate (EtOAc). Separate the layers and extract the aqueous layer with an additional 50 mL of EtOAc.

  • Washing & Drying: Combine the organic layers and wash sequentially with 50 mL of saturated aqueous NaHCO₃ (to neutralize residual acid—vent funnel frequently due to CO₂ evolution) and 50 mL of brine. Dry the organic layer over anhydrous Na₂SO₄.

  • Isolation: Filter the drying agent and concentrate the filtrate under reduced pressure to afford methyl 3-bromo-2-fluorobenzoate as a white to pale cream solid/liquid (Yield: ~10.02 g, 90%).

Protocol B: Mild NBS-Catalyzed Esterification

This protocol leverages N-bromosuccinimide (NBS) as a mild, metal-free catalyst, ideal for laboratory-scale synthesis where avoiding harsh mineral acids is preferred [3].

Materials:

  • 3-Bromo-2-fluorobenzoic acid: 8.76 g (40.0 mmol)

  • Methanol (anhydrous): 20 mL

  • N-Bromosuccinimide (NBS): 0.50 g (2.80 mmol, 7 mol%)

Step-by-Step Methodology:

  • Reaction Setup: In a 50 mL sealed reactor tube or round-bottom flask, combine 8.76 g of 3-bromo-2-fluorobenzoic acid, 20 mL of methanol, and 0.50 g of NBS.

  • Heating: Stir the mixture at 70 °C for 20 hours. The NBS acts as a mild Lewis acid-like activator for the carbonyl group.

  • Concentration: Cool the reaction to room temperature and evaporate the methanol under reduced pressure.

  • Workup: Dissolve the crude residue in 40 mL of ethyl acetate.

  • Quenching & Washing: Wash the organic layer consecutively with 20 mL of 10% aqueous Na₂S₂O₃ (to quench any residual active bromine species), 10 mL of saturated aqueous NaHCO₃, and 20 mL of distilled water.

  • Isolation: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the pure methyl ester.

Workflow & Reaction Pathway Visualization

G SM 3-Bromo-2-fluorobenzoic Acid (CAS 15088-29-6) Fischer Protocol A: H2SO4, MeOH, Reflux (1 hr) SM->Fischer Acid Catalysis NBS Protocol B: NBS (7 mol%), MeOH, 70°C (20 hr) SM->NBS Halogen Activation Product Methyl 3-bromo-2-fluorobenzoate (CAS 206551-41-9) Fischer->Product >90% Yield NBS->Product >95% Yield Downstream API Synthesis (e.g., Dabrafenib) Product->Downstream Cross-Coupling & Amination

Reaction pathways for the esterification of 3-bromo-2-fluorobenzoic acid and downstream utility.

Analytical Validation & Troubleshooting

  • Self-Validation: A successful esterification is easily confirmed by ¹H-NMR (DMSO-d₆ or CDCl₃). The disappearance of the broad carboxylic acid OH peak (~13.0 ppm) and the appearance of a sharp, highly integrated methyl ester singlet at ~3.86 ppm confirms quantitative conversion [5].

  • Troubleshooting Incomplete Conversion: If unreacted starting material remains (visible via TLC or a persistent OH stretch in IR at 3300–2500 cm⁻¹), ensure the methanol is strictly anhydrous. The presence of water drives the equilibrium backward (hydrolysis). In Protocol A, increasing the reaction time or utilizing a Soxhlet extractor with molecular sieves can force the reaction to completion.

References

  • Title: What are the properties and applications of 3-Bromo-2-fluorobenzoic acid?
  • Title: 206551-41-9 | 3-Bromo-2-fluorobenzoic acid methyl ester Source: Fluoromart URL
  • Source: Molecules (MDPI)
  • Title: The Discovery of Dabrafenib: A Selective Inhibitor of Raf Kinases with Anti-Tumor Activity Against B-Raf Driven Tumors (Supporting Information)
  • Title: EP2282636B1 - Benzene sulfonamide thiazole and oxazole compounds Source: Google Patents URL
Method

Advanced Application Note: Grignard Reaction Protocol for Fluorinated Bromobenzene Derivatives

Executive Summary & Scientific Context The integration of fluorine atoms into organic scaffolds is a cornerstone of modern medicinal chemistry and drug development. Fluorine substitution strategically modulates a drug ca...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Context

The integration of fluorine atoms into organic scaffolds is a cornerstone of modern medicinal chemistry and drug development. Fluorine substitution strategically modulates a drug candidate's lipophilicity, binding affinity, and metabolic stability (e.g., blocking cytochrome P450-mediated oxidation). Consequently, fluorinated aryl Grignard reagents—such as 4-fluorophenylmagnesium bromide and 2-fluorophenylmagnesium bromide—are indispensable organometallic building blocks for carbon-carbon bond formation, cross-coupling, and nucleophilic addition to carbonyls.

However, the synthesis of these reagents from fluorinated bromobenzenes presents unique thermodynamic and kinetic challenges. The strong electron-withdrawing inductive effect of fluorine can impede the initial oxidative insertion of magnesium. More critically, depending on the regiochemistry of the fluorine atom, severe side reactions such as benzyne elimination can occur, compromising both yield and laboratory safety. This application note provides a self-validating, causally-explained protocol for the safe and high-yielding preparation of fluorinated Grignard reagents.

Mechanistic Causality & Reaction Dynamics

To master the preparation of fluorinated Grignard reagents, one must understand the underlying physical organic chemistry dictating the reaction's behavior.

The Inductive Effect and Magnesium Activation

Fluorine is the most electronegative element. In fluorobromobenzenes, its inductive pull (-I effect) reduces the electron density of the aromatic ring, marginally strengthening the C–Br bond compared to un-substituted bromobenzene. This makes the initiation of the Grignard reaction sluggish.

Causality in Protocol Design: To overcome this activation barrier, the magnesium turnings must be rigorously activated. We utilize elemental iodine ( I2​ ) or 1,2-dibromoethane (1,2-DBE). Iodine reacts with the passivating magnesium oxide (MgO) layer on the turnings to form MgI2​ , exposing a pristine, highly reactive Mg0 surface. 1,2-DBE acts similarly via a localized entrainment reaction, generating ethylene gas and fresh MgBr2​ , which mechanically scrubs the magnesium surface.

The Benzyne Elimination Pathway (Regiochemical Risk)

The most critical variable in this synthesis is the position of the fluorine atom relative to the bromine. While para- and meta-fluorobromobenzenes are relatively stable once metalated, the ortho-isomer (1-bromo-2-fluorobenzene) is notoriously unstable at elevated temperatures.

Causality in Protocol Design: o-Fluorophenylmagnesium bromide is highly susceptible to β -fluoride elimination. If the reaction temperature exceeds 20–40 °C, the Grignard reagent ejects magnesium bromide fluoride (MgBrF) to form benzyne , a highly reactive alkyne-like transient intermediate . Benzyne will rapidly undergo dimerization, polymerization, or Diels-Alder cycloadditions with the solvent, destroying the Grignard yield and causing uncontrollable exothermic runaways. Therefore, strict cryogenic or ice-bath temperature control is mandatory for ortho-substituted derivatives.

Benzyne A o-Fluorophenylmagnesium bromide B Temp > 20°C (Thermal Stress) A->B C β-Fluoride Elimination (- MgBrF) B->C D Benzyne Intermediate (Highly Reactive) C->D E Side Products (Biphenyls, Polymers) D->E

Figure 1: Mechanistic pathway of temperature-induced benzyne elimination in ortho-fluoro Grignards.

Methodological Framework: Step-by-Step Protocol

This protocol outlines the synthesis of a 1.0 M solution of fluorophenylmagnesium bromide in anhydrous Tetrahydrofuran (THF). THF is chosen over diethyl ether because its superior coordinating ability stabilizes the organomagnesium species, facilitating the oxidative addition of the deactivated aryl bromide .

Materials & Reagents
ReagentEquivalentsFunctionPurity Requirement
Fluorobromobenzene1.0 eqElectrophilic substrate>99%, anhydrous, distilled
Magnesium Turnings1.1 - 1.2 eqMetalating agentDry, stored under Ar/N₂
Tetrahydrofuran (THF)SolventReaction mediumAnhydrous (<50 ppm H2​O )
Iodine ( I2​ ) / 1,2-DBECatalyticMg surface activatorACS Grade
Experimental Procedure

Step 1: Apparatus Preparation (Moisture Exclusion)

  • Assemble a 3-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, an addition funnel, and an internal temperature probe.

  • Flame-dry the entire apparatus under a high vacuum, then backfill with high-purity Argon or Nitrogen. Repeat this cycle three times. Self-Validation Check: The system must hold a positive inert gas pressure. Any moisture will prematurely quench the Grignard reagent to fluorobenzene, drastically reducing the yield.

Step 2: Magnesium Activation

  • Add magnesium turnings (1.2 eq) to the flask against a positive counter-flow of inert gas.

  • Add a single crystal of iodine ( I2​ ) or 2-3 drops of 1,2-dibromoethane.

  • Add a minimal volume of anhydrous THF (just enough to cover the turnings).

  • Stir vigorously for 5–10 minutes. Self-Validation Check: If using iodine, the initial brown color of the solution should begin to fade to pale yellow or colorless, indicating the formation of MgI2​ and the exposure of active magnesium.

Step 3: Initiation

  • Prepare a 1.0 M solution of the chosen fluorobromobenzene (1.0 eq) in anhydrous THF inside the addition funnel.

  • Add a small initiation aliquot (approximately 5% of the total volume) directly to the magnesium turnings.

  • Halt stirring and observe. Self-Validation Check: Initiation is confirmed by a localized temperature spike, the spontaneous evolution of bubbles at the magnesium surface, and a slight turbidity or grayish discoloration of the solvent. Do not proceed to Step 4 until initiation is visually and thermally confirmed.

Step 4: Sustained Addition & Temperature Control Note: The cooling strategy depends strictly on the isomer being processed.

  • For 4-Fluoro and 3-Fluorobromobenzene: Add the remaining aryl halide solution dropwise at a rate that maintains a gentle, spontaneous reflux (approx. 40–50 °C).

  • For 2-Fluorobromobenzene (ortho): Submerge the flask in an ice-water bath. Add the aryl halide strictly at a rate that maintains the internal temperature between 0 °C and 15 °C . Exceeding 20 °C risks rapid benzyne formation .

Step 5: Maturation and Titration

  • Once the addition is complete, stir the mixture for an additional 1–2 hours. For the para/meta isomers, this can be done at room temperature. For the ortho isomer, maintain the temperature at 5–10 °C.

  • The resulting solution should be a dark, clear amber or brownish-gray liquid with minimal unreacted magnesium remaining.

  • Self-Validation Check (Titration): Before deploying the Grignard reagent in downstream drug development workflows, determine its exact molarity using a Gilman titration (e.g., titrating against 2-butanol with 1,10-phenanthroline as an indicator).

Workflow A 1. Apparatus Setup Flame-dry glassware, N2/Ar flush B 2. Mg Activation Add Mg turnings & I2 or 1,2-DBE A->B C 3. Initiation Add 5% Fluorobromobenzene in THF B->C D 4. Controlled Addition Regulate temp based on isomer C->D E 5. Maturation Stir 1-2h to ensure complete insertion D->E F 6. Gilman Titration Validate molarity for downstream use E->F

Figure 2: Step-by-step workflow for the preparation of fluorinated Grignard reagents.

Quantitative Parameter Matrix

To ensure reproducibility across different structural isomers, adhere to the quantitative boundaries summarized in the matrix below. These parameters synthesize established literature norms for maximizing yield while mitigating Wurtz coupling and benzyne elimination.

SubstrateTarget Grignard ReagentOptimal SolventInitiation TempMaintenance TempTypical YieldBenzyne Risk
1-Bromo-4-fluorobenzene 4-Fluorophenylmagnesium bromideTHF25–30 °C40–50 °C (Gentle reflux)85–95%Low
1-Bromo-3-fluorobenzene 3-Fluorophenylmagnesium bromideTHF25–30 °C30–40 °C80–90%Low
1-Bromo-2-fluorobenzene 2-Fluorophenylmagnesium bromideTHF or Et₂O15–20 °C0–15 °C (Cooling required) 60–75%High (>20 °C)
Polyfluorobromobenzenes Polyfluorophenylmagnesium bromideTHF-78 °C (Rieke Mg)-78 °C to -40 °CVariableModerate

Note: For highly sensitive functionalized fluorobenzenes, the use of highly active Rieke Magnesium at cryogenic temperatures (-78 °C) is recommended to suppress side reactions during the oxidative addition phase .

Troubleshooting & In-Process Validation

  • Failure to Initiate: If the reaction does not initiate within 15 minutes of adding the 5% aliquot, do not add more halide. Instead, apply gentle localized heating (e.g., a heat gun) to the bottom of the flask for a few seconds, or briefly sonicate the reaction vessel. Adding excess un-initiated halide will lead to a dangerous thermal runaway once the reaction finally starts.

  • Precipitate Formation: A thick white/gray precipitate during the reaction usually indicates moisture contamination (formation of Mg(OH)Br and fluorobenzene). The batch should be discarded, and the solvent drying protocols re-evaluated.

  • Excessive Biaryl Formation (Wurtz Coupling): If GC-MS analysis of a quenched aliquot reveals high levels of difluorobiphenyl, the local concentration of the aryl halide was too high during addition. Ensure rigorous stirring and slow the dropwise addition rate.

References

  • Triptycene Derivatives: From Their Synthesis to Their Unique Properties National Center for Biotechnology Information (PMC) URL:[Link]

  • Transition-Metal-Free Synthesis of Fluorinated Arenes from Perfluorinated Arenes Coupled with Grignard Reagents Organometallics, American Chemical Society (ACS) URL:[Link]

  • Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides Journal of Organic Chemistry, American Chemical Society (ACS) URL:[Link]

Application

Application Note: The Strategic Role of Fluorinated Building Blocks in Drug Discovery

Introduction: The "Fluorine Effect" in Medicinal Chemistry Fluorine has become an indispensable element in modern drug discovery. In recent years, up to 50% of newly approved small-molecule drugs by the US FDA have been...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The "Fluorine Effect" in Medicinal Chemistry

Fluorine has become an indispensable element in modern drug discovery. In recent years, up to 50% of newly approved small-molecule drugs by the US FDA have been organofluorine compounds[1]. The strategic incorporation of fluorinated building blocks—ranging from single fluorine atoms to complex trifluoromethyl (-CF 3​ ) or difluoromethylene (-CF 2​ -) motifs—provides medicinal chemists with a powerful tool to fine-tune the physicochemical and pharmacokinetic properties of lead compounds[2].

Unlike traditional bioisosteric replacements, fluorination exerts profound stereoelectronic effects without significantly increasing steric bulk. This application note details the mechanistic rationale behind fluorine incorporation and provides validated, step-by-step protocols for late-stage trifluoromethylation and the subsequent in vitro validation of metabolic stability.

Mechanistic Insights: Causality Behind Fluorine Substitution

The decision to incorporate fluorine into a drug scaffold is rarely arbitrary. It is driven by specific structural and metabolic liabilities identified during the hit-to-lead phase. The causality behind the "fluorine effect" rests on three pillars:

  • Metabolic Stability (Blocking CYP450 Oxidation): Cytochrome P450 (CYP450) enzymes typically metabolize drugs via the oxidation of electron-rich aromatic rings or activated C-H bonds. The C-F bond is significantly stronger (approx. 116 kcal/mol) than the C-H bond (approx. 98 kcal/mol). By replacing a metabolically labile C-H bond with a C-F bond at a known "soft spot," chemists can sterically and electronically shield the site from oxidative degradation, drastically increasing the drug's half-life ( t1/2​ )[2].

  • pKa Modulation and Membrane Permeability: Fluorine is the most electronegative element. Its strong inductive electron-withdrawing effect can significantly lower the pKa of adjacent basic amines[3]. A lower pKa increases the fraction of the un-ionized drug at physiological pH (7.4), which directly enhances passive lipophilic membrane permeability and oral bioavailability[4].

  • Conformational Control: Through stereoelectronic interactions such as the gauche effect, strategically placed fluorine atoms can restrict a molecule into its bioactive conformation. This reduces the entropic penalty upon binding to the target protein, thereby increasing binding affinity[5].

FScan Start Hit Compound Identification Identify Identify Metabolic Soft Spots (CYP450) Start->Identify Design Design Fluorinated Analogs (-F, -CF3, -CHF2) Identify->Design Synthesis Late-Stage Fluorination Design->Synthesis Assay In Vitro Microsomal Stability Assay Synthesis->Assay Decision Improved t1/2 & PK? Assay->Decision Decision->Design No Lead Lead Compound Selection Decision->Lead Yes

Figure 1: Hit-to-lead fluorine-scanning (F-Scan) optimization workflow.

Application Note I: Late-Stage Trifluoromethylation of Complex Molecules

Historically, incorporating fluorine required de novo synthesis using pre-fluorinated building blocks[1]. However, modern late-stage functionalization (LSF) allows for the direct C-H trifluoromethylation of complex heterocycles, accelerating structure-activity relationship (SAR) studies.

Experimental Protocol: Radical Trifluoromethylation using Langlois' Reagent

This protocol utilizes sodium trifluoromethanesulfinate (Langlois' reagent), an inexpensive, bench-stable solid precursor to the trifluoromethyl radical[6].

Materials Required:

  • Target Heterocycle (e.g., 4-tert-Butylpyridine)

  • Sodium trifluoromethanesulfinate (CF 3​ SO 2​ Na, Langlois' reagent)

  • tert-Butyl hydroperoxide (TBHP, 70 wt. % in H 2​ O)

  • Dichloromethane (DCM) and Deionized Water (H 2​ O)

Step-by-Step Methodology:

  • Preparation: In a round-bottom flask, dissolve the target heterocycle (1.0 equiv) in a 1:1 biphasic mixture of DCM and H 2​ O to achieve a 0.2 M concentration[6].

  • Reagent Addition: Add Langlois' reagent (3.0 equiv) to the biphasic mixture. Stir vigorously at room temperature to ensure adequate mixing of the aqueous and organic layers[6].

  • Radical Initiation: Dropwise, add TBHP (5.0 equiv) to the reaction mixture.

  • Incubation: Continue vigorous stirring at room temperature for 3–24 hours. Monitor the reaction progress via LC-MS or TLC[6].

  • Workup: Once complete, separate the organic layer. Extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure for subsequent purification.

Causality of Experimental Choices:

  • Why Langlois' Reagent? It safely generates electrophilic CF 3​ radicals upon oxidation, avoiding the use of toxic, gaseous CF 3​ I[6].

  • Why a biphasic DCM/H 2​ O system? The biphasic system is critical for controlling reactivity. It solubilizes the lipophilic substrate (in DCM) and the hydrophilic Langlois' reagent/TBHP (in water). The radical generation occurs at the interface, which prevents the over-oxidation of the sensitive heterocyclic substrate by isolating it from the bulk aqueous oxidant.

Application Note II: In Vitro Microsomal Stability Assay

Once the fluorinated analog is synthesized, its resistance to Phase I metabolism must be validated. The in vitro microsomal stability assay is the gold standard for predicting intrinsic clearance ( Clint​ ) and metabolic half-life ( t1/2​ )[7].

Experimental Protocol: High-Throughput Substrate Depletion Assay

This protocol establishes a self-validating system to measure the depletion of the parent drug over time when exposed to liver microsomes[5].

Materials Required:

  • Test Compounds (10 mM stock in DMSO)

  • Human or Mouse Liver Microsomes (20 mg/mL stock)

  • NADPH (Nicotinamide adenine dinucleotide phosphate)

  • 0.1 M Potassium Phosphate Buffer (pH 7.4) containing 1 mM MgCl 2​

  • Ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid (FA)

Step-by-Step Methodology:

  • Master Mix Preparation: Prepare a reaction mixture containing liver microsomal protein at a final concentration of 0.5 mg/mL and the test compound at a final concentration of 1 µM in 0.1 M potassium phosphate buffer (pH 7.4)[5]. Ensure the final DMSO concentration does not exceed 0.1% to prevent enzyme inhibition.

  • Pre-Incubation: Pre-incubate the mixture at 37 °C for 5 minutes.

  • Reaction Initiation: Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM[5]. Crucial Step: Run a parallel negative control where buffer is added instead of NADPH.

  • Sampling: At predetermined time points (e.g., 0, 5, 15, 30, and 60 minutes), remove a 50 µL aliquot of the reaction mixture[5].

  • Quenching: Immediately dispense the 50 µL aliquot into 150 µL of ice-cold ACN containing 0.1% FA[5].

  • Centrifugation: Vortex the quenched samples for 2 minutes, then centrifuge at 15,000 rpm for 5 minutes at 4 °C to pellet the precipitated proteins[5].

  • Analysis: Transfer the supernatant to vials and analyze the remaining percentage of the parent compound using LC-MS/MS[5].

Causality of Experimental Choices:

  • Why include a No-NADPH control? This creates a self-validating system. CYP450 enzymes strictly require NADPH as an electron donor[5]. If the compound degrades in the absence of NADPH, the degradation is due to chemical instability in the buffer, not enzymatic metabolism.

  • Why quench with Cold ACN + 0.1% FA? The 3-fold volume of cold organic solvent instantly denatures the microsomal proteins, halting metabolism at the exact time point. The 0.1% formic acid serves a dual purpose: it aids in protein precipitation and protonates the analytes, stabilizing them and preparing them for positive-ion mode ESI-LC-MS/MS analysis[5].

MicroAssay Prep Prepare 1 µM Drug + 0.5 mg/mL Microsomes Incubate Pre-incubate at 37°C (5 mins) Prep->Incubate Initiate Initiate Reaction Add 1 mM NADPH Incubate->Initiate Sample Aliquot at Time Points (0, 5, 15, 30, 60 min) Initiate->Sample Quench Quench Reaction Add Cold ACN + 0.1% FA Sample->Quench Centrifuge Centrifuge 15,000 rpm, 4°C Quench->Centrifuge Analyze LC-MS/MS Analysis Determine t1/2 & Clint Centrifuge->Analyze

Figure 2: Step-by-step experimental workflow for in vitro microsomal stability assay.

Data Presentation: Quantifying the Fluorine Effect

The table below summarizes the typical quantitative impact of fluorination on a model basic amine scaffold during hit-to-lead optimization. Notice how late-stage trifluoromethylation simultaneously modulates lipophilicity (LogD), basicity (pKa), and metabolic half-life ( t1/2​ ).

Compound IDStructural ModificationLogD (pH 7.4)pKa (Basic Amine)CYP3A4 t1/2​ (min)Intrinsic Clearance ( Clint​ ) (µL/min/mg)
Hit Scaffold None (C-H)2.108.88.5145.2
Analog 1 Mono-Fluoro (C-F)2.358.128.048.6
Analog 2 Difluoro (-CHF 2​ )2.807.675.515.3
Analog 3 Trifluoromethyl (-CF 3​ )3.456.9>120.0<5.0

Data Interpretation: The transition from a C-H to a C-CF 3​ group dramatically reduces the pKa of the adjacent amine, increasing the proportion of the neutral species at physiological pH. Concurrently, the steric and electronic shielding provided by the C-F bonds completely abolishes the CYP3A4-mediated metabolic liability, extending the half-life from 8.5 minutes to over 2 hours.

References

  • Priya A, Mahesh Kumar N, Shachindra L Nargund. "Fluorine in drug discovery: Role, design and case studies." International Journal of Pharmacy and Pharmaceutical Science, 2025. 2

  • BenchChem. "Application Notes and Protocols for Late-Stage Trifluoromethylation of Complex Molecules." BenchChem, 2025. 6

  • Melnykov, K. P. "Fluorinated building blocks in drug design: new pathways and targets." Future Medicinal Chemistry, 2024. 1

  • NeBioLab. "Meticulous In-Vitro DMPK Studies To Characterize And Understand Your Drug Profile!" New England Biolabs, 2024. 7

  • Li, Z., et al. "Design, Synthesis and Characterization of HIV-1 CA-Targeting Small Molecules: Conformational Restriction of PF74." MDPI Pharmaceuticals, 2021.5

  • ChemRxiv. "FILLING THE GAP IN LogP AND pKa EVALUATION FOR - SATURATED FLUORINE-CONTAINING DERIVATIVES WITH MACHINE LEARNING." ChemRxiv, 2024. 3

  • ResearchGate. "Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes." ResearchGate, 2024. 4

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Reaction Conditions for 3-Bromo-2-fluorobenzoic Acid Derivatives

Welcome to the technical support center for 3-bromo-2-fluorobenzoic acid and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile buil...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for 3-bromo-2-fluorobenzoic acid and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block. 3-Bromo-2-fluorobenzoic acid is a valuable starting material due to its three distinct reactive sites: the carboxylic acid, the aryl bromide, and the activated positions on the aromatic ring.[1][2] This trifunctionality allows for sequential, selective modifications, making it a powerful tool in the synthesis of complex molecules for pharmaceuticals and agrochemicals.[1][2][3]

This document provides in-depth, field-tested insights in a question-and-answer format to troubleshoot common experimental challenges and optimize your reaction outcomes.

Section 1: Frequently Asked Questions (FAQs)

Question 1: How should I store and handle 3-bromo-2-fluorobenzoic acid?

Answer: 3-Bromo-2-fluorobenzoic acid is a stable crystalline solid. It should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[1] While generally stable, it is good practice to store it away from strong oxidizing agents. It is soluble in common organic solvents like methanol, DMSO, and DMF.[1]

Question 2: What are the primary reactive sites on the molecule and in what order should they be functionalized?

Answer: The molecule has three primary reactive sites:

  • Carboxylic Acid: Readily undergoes esterification, amide bond formation, or reduction.

  • Aryl Bromide: An excellent handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig).

  • Aromatic Ring C-H Bonds: The fluorine and bromine substituents direct ortho-lithiation, allowing for functionalization at the C3 position.[1][4]

The ideal order of reactions depends entirely on your synthetic strategy. However, a common approach is to first protect or modify the carboxylic acid, as its acidity can be incompatible with many organometallic reagents used in cross-coupling or lithiation reactions.

Question 3: Am I at risk of unintended decarboxylation?

Answer: Decarboxylation, the loss of the -COOH group as CO₂, is a potential side reaction, particularly under harsh conditions.[5] The primary factors that promote decarboxylation are high temperatures (often exceeding 140-150°C) and the presence of certain metal catalysts, especially copper.[5][6][7] For most standard transformations conducted under mild conditions, spontaneous decarboxylation is not a significant concern.

Section 2: Troubleshooting Common Synthetic Transformations

This section addresses specific issues encountered during common reactions involving 3-bromo-2-fluorobenzoic acid derivatives.

Amide Coupling Reactions

Issue: "My amide coupling reaction with 3-bromo-2-fluorobenzoic acid has low yield or fails completely."

This is a frequent challenge, often related to inefficient activation of the carboxylic acid or side reactions involving the coupling reagents.

Possible Causes & Solutions:

  • Insufficient Carboxylic Acid Activation: The first step in most modern amide couplings is the activation of the carboxylic acid. If this step is inefficient, the reaction will not proceed.

    • Expert Insight: Reagents like HATU, HOBt, and EDCI are effective but are sensitive to moisture. Ensure you are using anhydrous solvents (DMF, DCM) and fresh, high-purity coupling reagents. For sterically hindered amines, converting the carboxylic acid to an acyl chloride using thionyl chloride (SOCl₂) or oxalyl chloride can be a more forceful and effective strategy.[8] However, this two-step process is harsher. In-situ formation of acyl fluorides has also emerged as a powerful method for coupling sterically hindered partners.[9]

  • Incorrect Base or Stoichiometry: A non-nucleophilic organic base, such as DIPEA (diisopropylethylamine) or triethylamine, is crucial to neutralize the acid formed and to deprotonate the amine nucleophile.

    • Expert Insight: Use at least 2.0 equivalents of the base. One equivalent is consumed by the carboxylic acid, and another is needed to liberate the free amine if it is used as a salt (e.g., an HCl salt). Insufficient base is a common reason for failed reactions.

  • Side Reactions: Coupling reagents can react with the amine nucleophile in a non-productive pathway, especially if the order of addition is incorrect.

    • Expert Insight: Always pre-activate the carboxylic acid. In your reaction flask, combine the 3-bromo-2-fluorobenzoic acid, the coupling reagent (e.g., HATU), and the base in an anhydrous solvent. Stir for 15-20 minutes at 0°C or room temperature before adding the amine.[5] This allows for the formation of the activated ester intermediate, minimizing undesirable side reactions.

  • To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 3-bromo-2-fluorobenzoic acid (1.0 eq.), HATU (1.1 eq.), and anhydrous DMF or DCM.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add DIPEA (2.2 eq.).

  • Stir the mixture for 15 minutes at 0 °C to allow for pre-activation.

  • Add the desired amine (1.1 eq.) to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring progress by TLC or LC-MS.

  • Upon completion, perform a standard aqueous workup to remove the DMF and purify the product, typically via column chromatography.[8]

Suzuki-Miyaura Cross-Coupling

Issue: "I'm seeing low yields, starting material recovery, and significant dehalogenation in my Suzuki reaction."

The Suzuki coupling is a powerful C-C bond-forming reaction, but its success is highly dependent on the interplay between the catalyst, ligand, base, and solvent.

Possible Causes & Solutions:

  • Inactive Catalyst or Inappropriate Ligand: The oxidative addition of the palladium(0) catalyst to the C-Br bond is the rate-limiting step.[10] An inactive catalyst or a ligand that does not sufficiently stabilize the palladium species will lead to a failed reaction.

    • Expert Insight: Ensure your palladium source is fresh; Pd(PPh₃)₄, for instance, can degrade upon storage.[11] For challenging substrates, consider using more robust, modern pre-catalysts (e.g., XPhos Pd G3) paired with bulky, electron-rich phosphine ligands like XPhos or SPhos. These ligands accelerate the oxidative addition and reductive elimination steps of the catalytic cycle.[12]

  • Incorrect Base Selection: The base is critical for the transmetalation step. Its strength, solubility, and physical properties all play a role.

    • Expert Insight: Inorganic bases like K₂CO₃ or K₃PO₄ are commonly used and effective.[11] K₃PO₄ is a stronger base and can be beneficial for less reactive boronic acids. Ensure the base is finely powdered to maximize surface area.

  • Dehalogenation Side Reaction: This is the replacement of the bromine atom with a hydrogen, leading to 2-fluorobenzoic acid derivative as a major byproduct.

    • Expert Insight: Dehalogenation is often promoted by harsh conditions.[12][13] To minimize it, try lowering the reaction temperature, using a milder base (K₂CO₃ instead of an alkoxide), and minimizing the amount of water in the reaction mixture.[13]

  • Boronic Acid Homocoupling: The formation of a biaryl byproduct from the boronic acid is often caused by the presence of oxygen.

    • Expert Insight: Rigorously degas your solvent and the reaction mixture before adding the catalyst.[11] This is typically done by bubbling argon or nitrogen through the solvent for 20-30 minutes or by using several freeze-pump-thaw cycles. Maintain a positive inert atmosphere throughout the reaction.

ParameterStarting RecommendationOptimization StrategyRationale
Catalyst Pd(PPh₃)₄ (3-5 mol%)Use a modern pre-catalyst like XPhos Pd G3 (1-2 mol%)Modern catalysts are often more active and stable, allowing for lower catalyst loadings and milder conditions.[14]
Base K₂CO₃ (2.0 eq.)Screen K₃PO₄ or Cs₂CO₃ (2.0-3.0 eq.)The choice of base can significantly impact the transmetalation step; stronger bases may be needed for less reactive partners.[14]
Solvent 1,4-Dioxane/Water (4:1)Screen Toluene/Water or DME/WaterSolvent choice affects the solubility of reagents and the stability of the catalytic species.[13]
Temperature 90-100 °CLower to 80 °C or increase if sluggishBalance reaction rate against catalyst decomposition and side reactions like dehalogenation.[13]
Buchwald-Hartwig Amination

Issue: "My C-N coupling reaction is not proceeding. How do I choose the right conditions?"

The Buchwald-Hartwig amination is the go-to method for forming aryl-amine bonds but is notoriously sensitive to reaction parameters.[15]

Possible Causes & Solutions:

  • Oxygen Sensitivity: The active Pd(0) catalyst is highly sensitive to oxygen and can be easily deactivated.[14]

    • Expert Insight: This is the most common cause of failure. The reaction must be performed under a strict inert atmosphere (glovebox is ideal). All reagents and solvents must be anhydrous and thoroughly degassed.[14]

  • Incompatible Ligand/Base Combination: The choice of ligand is highly dependent on the amine coupling partner (primary, secondary, etc.). The base must be strong enough to deprotonate the amine but not so strong that it decomposes the starting materials.

    • Expert Insight: For primary amines, ligands like BrettPhos are often effective. For secondary amines, RuPhos is a good starting point.[14] Strong, non-nucleophilic bases like NaOtBu or LHMDS are commonly used.[14] For substrates with base-sensitive functional groups, weaker bases like Cs₂CO₃ or K₃PO₄ may be necessary, often requiring higher reaction temperatures.[14]

  • Inactive Pre-catalyst: The active Pd(0) species may not be forming efficiently from the Pd(II) pre-catalyst.

    • Expert Insight: Modern palladacycle pre-catalysts (G3 or G4 type) are generally more reliable than traditional sources like Pd(OAc)₂ because they form the active catalyst more cleanly.[14]

start Low or No Yield check_atmosphere 1. Check Atmosphere: Is it strictly inert? start->check_atmosphere check_reagents 2. Check Reagents: Are solvents/reagents anhydrous and degassed? check_atmosphere->check_reagents Yes solution_atmosphere Solution: Purge system with Ar/N₂. Use glovebox if possible. check_atmosphere->solution_atmosphere No check_catalyst 3. Evaluate Catalyst System: Is the precatalyst active? Is the ligand appropriate? check_reagents->check_catalyst Yes solution_reagents Solution: Use fresh, anhydrous, degassed solvents and reagents. check_reagents->solution_reagents No check_base 4. Evaluate Base: Is it strong enough? Is it compatible? check_catalyst->check_base Yes solution_catalyst Solution: Use a modern precatalyst (e.g., G3/G4). Screen different ligands (e.g., BrettPhos, RuPhos). check_catalyst->solution_catalyst No end Problem likely solved. Consider temperature/concentration optimization. check_base->end Yes solution_base Solution: Screen different bases (NaOtBu, LHMDS, Cs₂CO₃). Ensure fine powder. check_base->solution_base No

Caption: General workflow for optimizing cross-coupling reactions.

References

  • 3-Bromo-2-fluorobenzoic acid methyl ester | 206551-41-9. (2025, July 24). ChemicalBook.
  • What are the properties and applications of 3-Bromo-2-fluorobenzoic acid? (2022, August 6). Guidechem.
  • Optimization of Buchwald-Hartwig amination conditions. (n.d.). Benchchem.
  • Direct decarboxylative 18 F-fluorination of benzoic acids using visible light catalysis. (2025, November 18). Royal Society of Chemistry.
  • Decarboxylative Hydroxylation of Benzoic Acids. (n.d.). NIH.
  • Ortho lithiation reactions of benzenoid and π-excessive heteroaromatic systems directed by the carboxylic acid group. (n.d.). ResearchGate.
  • Application Notes and Protocols: Synthesis of 3-Fluorobenzoyl Morpholide via Amide Coupling. (n.d.). Benchchem.
  • Preparation of 2,4,5-trifluorobenzoic acid by decarboxylation of 3,4,6-trifluorophthalic anhydride. (n.d.). Google Patents.
  • 3-Bromo-2-fluorobenzoic acid. (n.d.). Chem-Impex.
  • Optimising a Buchwald-Hartwig amination using the ChemSpeed. (n.d.). University of Nottingham.
  • Directed lithiation of unprotected benzoic acids. (n.d.). SciSpace.
  • 2-Fluorobenzoic Acid: A Versatile Ortho-Substituted Building Block in Modern Organic Synthesis. (n.d.). Benchchem.
  • side reactions to avoid during the synthesis of 2-Fluorobenzoic acid. (n.d.). Benchchem.
  • Organic & Biomolecular Chemistry. (n.d.). RSC Publishing.
  • Directed lithiation of unprotected benzoic acids. (n.d.). Semantic Scholar.
  • Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1- arylbenziodoxolones. (n.d.). arkat usa.
  • Optimization of Suzuki coupling conditions for 3-Bromobenzo[b]thiophene-2-carbaldehyde. (n.d.). Benchchem.
  • Regioselective lithiations of 2-(3,5-dichlorophenyl)-2-(4- fluorophenyl)-1,3-dioxolane. (n.d.). arkat usa.
  • Buchwald-Hartwig Amination. (n.d.). Wordpress.
  • Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling. (2015, December 21). Sigma-Aldrich.
  • Technical Support Center: Catalyst Selection for Cross-Coupling Reactions of 3-Bromobenzo[b]thiophene-2-carbaldehyde. (n.d.). Benchchem.
  • Optimizing yield and purity in 3-Bromobenzoic acid synthesis. (n.d.). Benchchem.
  • Preventing decarboxylation of 4-fluorobenzoic acid. (n.d.). Benchchem.
  • Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). (n.d.). PMC.
  • Synthesis method of 4-bromo-2-cyano-5-fluorobenzoic acid methyl ester. (n.d.). Google Patents.
  • Buchwald–Hartwig amination. (n.d.). Wikipedia.
  • Cross-Coupling Reactions Guide. (n.d.). MilliporeSigma.
  • Reaction screening in multiwell plates: high-throughput optimization of a Buchwald–Hartwig amination. (n.d.). Springer Nature Experiments.
  • Direct decarboxylative 18F-fluorination of benzoic acids using visible light catalysis. (2025, November 18). RSC Publishing.
  • 3-BROMO-2-FLUOROBENZOIC ACID. (n.d.). precisionFDA.
  • 3-Bromo-2-fluorobenzoic acid | 161957-56-8. (n.d.). MilliporeSigma.
  • Effects on Altering Reaction Conditions in Suzuki Cross Coupling Reactions Using the Microwave. (n.d.). ScholarWorks @ UTRGV.
  • A Comparative Analysis of Esterification Methods for 3-Bromobenzoic Acid. (n.d.). Benchchem.
  • Amide bond formation: beyond the myth of coupling reagents. (2008, June 23). Luxembourg Bio Technologies.
  • 3-Bromo-2-Fluorobenzoic Acid CAS 15088-29-6 Boiling Point 298.2 ± 25.0 °C. (n.d.). LookChem.
  • Which conditions are favorable for the efficient Suzuki coupling? (2014, July 7). ResearchGate.
  • Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. (n.d.). PMC.
  • 161957-56-8|3-Bromo-2-fluorobenzoic acid|BLD Pharm. (n.d.). BLD Pharm.
  • Optimizations of the Suzuki coupling of 3‐bromopyridine with potassium... (n.d.). ResearchGate.
  • 2-amino-3-fluorobenzoic acid. (n.d.). Organic Syntheses Procedure.
  • Preparation method for 2-bromo-3-fluorobenzoic acid. (n.d.). Google Patents.
  • Technical Support Center: Optimizing Reaction Conditions for 2-Fluorobenzoic Acid Esterification. (n.d.). Benchchem.
  • A Comparative Guide to Cross-Coupling Reactions of 3-Bromo-2-iodofuran for Researchers and Drug Development Professionals. (n.d.). Benchchem.
  • Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method. (n.d.). ResearchGate.
  • Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. (n.d.). PMC.

Sources

Optimization

Technical Support Center: 3-Bromo-2-fluorobenzoic Acid Purification

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals regarding the isolation and purification of halogenated aromatic building blocks.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals regarding the isolation and purification of halogenated aromatic building blocks. 3-Bromo-2-fluorobenzoic acid is a critical synthetic intermediate, offering three distinct reactive sites for pharmaceutical transformations[1]. However, its unique electronic properties—driven by the strong electron-withdrawing nature of the ortho-fluorine and meta-bromine atoms—present specific challenges during purification.

This guide is designed to move beyond basic instructions, providing you with the causality behind each experimental choice and self-validating protocols to ensure >99% purity in your workflows.

Physicochemical Reference Data

Successful purification relies on exploiting the physical and chemical properties of the target molecule. The table below summarizes the critical data required to design your separation workflows.

Physicochemical PropertyValueScientific Implication for Purification
Molecular Formula C7H4BrFO2Halogen substituents increase density and dictate hydrophobic interactions[1],[2].
Molecular Weight 219.01 g/mol Determines stoichiometric equivalents required during acid-base extraction[1].
Melting Point 168 °CActs as the primary self-validation metric for crystalline purity post-recrystallization[1].
Density 1.79 g/cm³High density facilitates rapid phase separation during liquid-liquid extractions[1].
pKa ~2.88 (Predicted)Requires aggressive aqueous acidification (pH < 2.0) to ensure complete protonation and precipitation[3].
Solubility Profile Soluble in MeOH, DMSO, DMF; Poor in cold waterIdeal for solvent/anti-solvent recrystallization workflows (e.g., Methanol/Water)[1],[2].

Troubleshooting Guides & FAQs

Q1: Why am I losing product during the aqueous quench of my lithiation/carboxylation reaction? The Causality: 3-Bromo-2-fluorobenzoic acid is typically synthesized by deprotonating 2-fluorobromobenzene with a bulky base like lithium diisopropylamide (LDA), followed by carboxylation with CO₂[1]. The resulting lithium carboxylate is highly water-soluble. Because the strong electron-withdrawing fluorine and bromine atoms significantly lower the pKa of the carboxylic acid to ~2.88[3], quenching with plain water or a weak acid is insufficient. The Solution: If the aqueous phase is not strictly acidified (pH < 2) using a saturated ammonium chloride solution or dilute HCl, the compound remains ionized as a carboxylate salt and will be lost in the aqueous waste during organic extraction[1]. Always verify the pH of your aqueous layer before phase separation.

Q2: My crude product contains unreacted 2-fluorobromobenzene and non-polar byproducts. What is the most efficient bulk purification method? The Causality: Unreacted starting materials lack the ionizable carboxylic acid moiety. By exploiting the pKa difference, you can selectively partition the target molecule into an aqueous phase. The Solution: Perform an acid-base extraction (See SOP 1). Deprotonate the crude mixture with a base (e.g., 1M NaOH) to pull the 3-bromo-2-fluorobenzoic acid into the aqueous layer, wash away the non-polar organics with ethyl acetate, and then re-acidify the aqueous layer to precipitate the pure product.

Q3: What is the optimal solvent system for recrystallizing 3-bromo-2-fluorobenzoic acid to remove trace oxidative (colored) impurities? The Causality: The compound exhibits a hydrophobic aromatic core coupled with a highly polar carboxylic acid moiety, giving it excellent solubility in polar organic solvents like methanol, DMSO, and DMF, but limited solubility in water[1],[2]. The Solution: The optimal self-validating protocol is a solvent/anti-solvent recrystallization using Methanol and Water (See SOP 2). Methanol readily dissolves the acid and polar impurities, while the dropwise addition of water forces the hydrophobic aromatic ring out of solution, forming a highly ordered crystal lattice. Purity is confirmed when the dried crystals exhibit a sharp, unbroadened melting point of exactly 168 °C[1].

Q4: I am detecting regioisomeric impurities in my LC-MS analysis. Acid-base extraction and recrystallization aren't removing them. What is the next step? The Causality: Regioisomers (e.g., 3-bromo-4-fluorobenzoic acid) have nearly identical pKa values and solubility profiles, making extraction and crystallization ineffective. Chromatographic separation is required. However, the highly polar carboxylic acid group interacts strongly with the silanol groups on stationary phase silica, causing severe peak tailing. The Solution: Perform normal-phase silica gel chromatography using a mobile phase modifier. Adding 0.1% to 0.5% glacial acetic acid to your eluent (e.g., Hexanes/Ethyl Acetate) suppresses the ionization of the carboxylic acid on the column, ensuring sharp bands and effective resolution of isomers.

Standard Operating Procedures (SOPs)

SOP 1: Acid-Base Extraction & Precipitation Workflow

Objective: Remove non-polar synthetic precursors and bulky base residues.

  • Dissolution: Dissolve the crude reaction mixture in an organic solvent such as ethyl acetate (EtOAc).

  • Basic Extraction: Wash the organic layer with 1.0 M NaOH (aq) or saturated NaHCO₃. Causality: The base deprotonates 3-bromo-2-fluorobenzoic acid, partitioning it into the aqueous layer as a highly soluble sodium salt.

  • Phase Separation: Isolate the aqueous layer. Discard the organic layer containing unreacted 2-fluorobromobenzene and non-polar impurities.

  • Acidification: Slowly add 2.0 M HCl to the aqueous layer under continuous stirring until the pH reaches 1.5 - 2.0. Causality: A pH well below the predicted 2.88 pKa is mandatory to fully protonate the carboxylate back into its insoluble free-acid form[3].

  • Isolation: Filter the resulting white to off-white precipitate under vacuum. Wash the filter cake with ice-cold deionized water to remove residual inorganic salts.

  • Validation: Dry the solid under vacuum at 40 °C overnight.

SOP 2: Mixed-Solvent Recrystallization

Objective: Eliminate trace colored oxidative impurities and achieve >99% crystalline purity.

  • Primary Dissolution: Suspend the crude 3-bromo-2-fluorobenzoic acid in a minimum volume of boiling methanol. Causality: The compound is highly soluble in methanol due to hydrogen bonding with the solvent[1].

  • Hot Filtration (Optional): If insoluble particulates are present, perform a hot gravity filtration.

  • Anti-Solvent Addition: While maintaining heat and stirring, add hot deionized water (anti-solvent) dropwise until the solution reaches the cloud point (persistent slight turbidity).

  • Controlled Cooling: Remove the flask from the heat source and allow it to cool to room temperature undisturbed. Causality: Slow cooling promotes the growth of large, pure crystals and prevents the entrapment of impurities within the crystal lattice.

  • Cold Maturation: Transfer the flask to an ice bath (0-4 °C) for 1 hour to maximize the precipitation yield.

  • Validation: Filter, dry, and measure the melting point. A sharp melting point at exactly 168 °C validates the purity of the compound[1]. Broadening or depression of this value indicates retained solvent or impurities.

Purification Decision Workflow

Use the following logical workflow to determine the necessary purification technique based on your analytical impurity profile.

PurificationWorkflow Start Crude 3-Bromo-2-fluorobenzoic Acid Assess Assess Impurity Profile (LC-MS / NMR) Start->Assess NonPolar Non-polar Organics (e.g., Unreacted SM) Assess->NonPolar Color Colored / Oxidative Impurities Assess->Color Isomers Regioisomers (e.g., 4-fluoro analog) Assess->Isomers Ext Acid-Base Extraction (pH < 2 Precipitation) NonPolar->Ext Recryst Recrystallization (MeOH/H2O) Color->Recryst Chrom Silica Chromatography (Add 0.1% AcOH) Isomers->Chrom Pure Pure 3-Bromo-2-fluorobenzoic Acid (>99% Purity, MP: 168 °C) Ext->Pure Recryst->Pure Chrom->Pure

Decision tree for selecting the purification technique based on impurity profiling.

References

  • What are the properties and applications of 3-Bromo-2-fluorobenzoic acid? - Guidechem. Available at:[1]

  • CAS 161957-56-8: 3-Bromo-2-fluorobenzoic acid - CymitQuimica. Available at:[2]

  • 3-Bromo-2-Fluorobenzoic Acid CAS 15088-29-6 Boiling Point - DDVP Pesticide. Available at:[3]

Sources

Troubleshooting

Advanced Technical Support Center: Troubleshooting Solubility of Halogenated Benzoic Acids

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, formulation scientists, and drug development professionals navigate the complex thermodynamic an...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, formulation scientists, and drug development professionals navigate the complex thermodynamic and kinetic challenges associated with the solubility of halogenated benzoic acids in organic solvents.

Halogenated benzoic acids (e.g., fluorobenzoic, chlorobenzoic, and bromobenzoic acids) are critical building blocks in active pharmaceutical ingredients (APIs) and agrochemicals. However, they frequently exhibit stubborn insolubility in standard organic solvents. This guide bypasses generic advice, focusing instead on the mechanistic causality of phase behavior and providing self-validating experimental workflows.

Part 1: Diagnostic FAQs & Troubleshooting Guide

Q1: Why do halogenated benzoic acids exhibit exceptionally poor solubility in non-polar and weakly polar organic solvents?

The Causality: The poor solubility is driven by robust intermolecular hydrogen bonding that forms highly stable, cyclic dimers. Halogens (F, Cl, Br, I) act as electron-withdrawing groups via the inductive effect. When positioned on the benzene ring, they pull electron density away from the carboxyl group, increasing its acidity and strengthening the hydrogen-bond donor capacity of the -OH group. In non-polar solvents like toluene or cyclohexane, these dimers remain intact because the solvent lacks the dielectric constant and hydrogen-bonding capacity to disrupt the high lattice energy of the crystal structure.

Q2: How can I thermodynamically disrupt these dimers to enhance solubility for reaction scale-up?

The Solution: You must introduce a solvent or co-solvent that acts as a superior hydrogen-bond acceptor. Solvents such as N-methyl-2-pyrrolidone (NMP), Dimethyl sulfoxide (DMSO), or Dimethylformamide (DMF) possess highly polarized functional groups that outcompete the carboxylic acid's self-association. For example, empirical data shows that the mole fraction solubility of 2-amino-6-chlorobenzoic acid is maximized in NMP, vastly outperforming ethanol, ethyl acetate, and toluene 1.

Q3: What thermodynamic models are most reliable for predicting the solubility of these compounds across different temperatures?

The Solution: Rely on the Perturbed-Chain Statistical Associating Fluid Theory (PC-SAFT) or the modified Apelblat equation . PC-SAFT is highly recommended because it explicitly accounts for the association (hydrogen bonding) between the solvent and the solute, allowing for accurate phase equilibria predictions of chlorobenzoic acids in binary mixtures without relying heavily on binary interaction parameters 2.

Q4: My HPLC analysis of the saturated solution shows inconsistent concentration results. What is going wrong?

The Causality: Inconsistent sampling often arises from temperature fluctuations during the filtration step. Halogenated benzoic acids have steep solubility curves. If your syringe or PTFE filter is not pre-warmed to the exact equilibration temperature of the shake-flask, the solute will rapidly precipitate inside the filter membrane as the liquid cools, leading to falsely low and erratic concentration readings.

Part 2: Logical Workflow for Solubility Optimization

G A Identify Target Halogenated Benzoic Acid B Initial Solvent Screening (Isothermal Shake-Flask) A->B C Assess Dimerization & Intermolecular H-Bonding B->C Low Solubility (Non-polar solvents) F Quantify Equilibrium Solubility (HPLC / Gravimetric) B->F High Solubility (Polar solvents) D Introduce H-Bond Acceptors (e.g., NMP, DMSO, DMF) C->D Disrupt Dimers E Thermodynamic Modeling (PC-SAFT / Apelblat) D->E E->F Predict Phase Behavior G Optimized Solvent System for Scale-up F->G Validate

Fig 1: Logical workflow for screening and optimizing halogenated benzoic acid solubility.

Part 3: Quantitative Solubility Data Summary

The following table synthesizes empirical solubility data for specific halogenated benzoic acid derivatives to guide your initial solvent selection 134.

SoluteSolventTemperature (K)Solubility / Observation
2-Amino-6-chlorobenzoic acid N-methyl pyrrolidone (NMP)278.15 - 323.15Highest mole fraction solubility
2-Amino-6-chlorobenzoic acid Ethanol278.15 - 323.15High solubility (2nd to NMP)
2-Amino-6-chlorobenzoic acid Toluene278.15 - 323.15Poor solubility (dimerization intact)
2-Amino-5-fluorobenzoic acid DMSO~ 298.15~ 30 mg/mL
2-Amino-5-fluorobenzoic acid Ethanol~ 298.15~ 20 mg/mL
4-Fluorobenzoic acid Water (Cold)~ 298.15Very slightly soluble (7.2 g/L)

Part 4: Self-Validating Experimental Protocol

Equilibrium Solubility Determination via the Isothermal Shake-Flask Method

To ensure data integrity, this protocol utilizes a self-validating loop to confirm that true thermodynamic equilibrium—not a transient metastable state—has been achieved.

Step 1: Sample Preparation

  • Add an excess amount of the target halogenated benzoic acid to 10 mL of the selected organic solvent in a double-jacketed glass flask.

  • Seal the flask tightly to prevent solvent evaporation.

Step 2: Isothermal Equilibration

  • Submerge the flask in a thermostatic water bath set to the target temperature (e.g., 298.15 K) with an accuracy of ±0.05 K.

  • Agitate the mixture continuously at 150 RPM using a magnetic stirrer.

  • Allow the system to mix for a minimum of 48 hours.

Step 3: Phase Separation & Sampling (Critical Step)

  • Cease agitation and allow the undissolved solid to settle for 12 hours at the exact experimental temperature.

  • Pre-warm a glass syringe and a 0.22 μm PTFE syringe filter to the experimental temperature to prevent premature precipitation.

  • Extract 1 mL of the clear supernatant.

Step 4: Self-Validating HPLC Quantification

  • Validation Check 1 (Instrument): Run a calibration curve of the solute in the mobile phase. Ensure R2>0.999 . Inject a known mid-range standard every 10 samples. If the standard deviates by > 2%, the system fails self-validation and requires immediate recalibration.

  • Dilute the extracted supernatant with the HPLC mobile phase to fall within the linear range of your calibration curve.

  • Validation Check 2 (Equilibrium): Repeat the sampling and HPLC quantification at 48 hours and 72 hours. If the variance in the calculated mole fraction solubility between the 48h and 72h time points is < 2%, the system is self-validated as having reached true thermodynamic equilibrium.

References

  • 2-Amino-6-chlorobenzoic Acid Dissolved in Numerous Individual Solvents: Equilibrium Solubility, Thermodynamic Modeling, and Mixing Properties. ACS Publications - Journal of Chemical & Engineering Data.[Link]

  • Benzoic Acid and Chlorobenzoic Acids: Thermodynamic Study of the Pure Compounds and Binary Mixtures With Water. ResearchGate.[Link]

Sources

Optimization

Technical Support Center: Quenching Procedures for Reactions Involving Phenyllithium Reagents

As a Senior Application Scientist, this guide provides field-proven insights and troubleshooting advice for safely and effectively quenching reactions involving phenyllithium (PhLi). Phenyllithium is a powerful nucleophi...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, this guide provides field-proven insights and troubleshooting advice for safely and effectively quenching reactions involving phenyllithium (PhLi). Phenyllithium is a powerful nucleophile and a strong base, but its high reactivity necessitates careful handling, especially during the quenching and workup phases.[1][2] This document is structured to address the common and critical questions encountered by researchers in both academic and industrial settings.

Frequently Asked Questions (FAQs)

Q1: What is "quenching" in the context of a phenyllithium reaction, and why is it a critical step?
  • Safety: Phenyllithium reacts violently and highly exothermically with protic sources like water and can be pyrophoric (ignite spontaneously in air).[3][4][5] A controlled quench prevents uncontrolled energy release, solvent boiling, and potential fires.[3][6]

  • Product Isolation: The quench neutralizes the reactive species, allowing for a safe workup to isolate the desired product.

  • Mechanism: In many cases, the quenching agent serves to protonate the lithium alkoxide intermediate formed after phenyllithium adds to an electrophile (e.g., a ketone), yielding the final alcohol product after hydrolysis.[1][7]

Q2: My reaction mixture turned dark and viscous upon adding phenyllithium. Is this normal?

A2: Yes, this is often normal. Solutions of phenyllithium are typically dark red to dark brown.[6] The viscosity can change depending on the solvent and the aggregation state of the organolithium species.[8] In ethereal solvents like diethyl ether or tetrahydrofuran (THF), phenyllithium exists as a mixture of dimers and tetramers.[8] The formation of lithium salts and complex intermediates during the reaction can also contribute to changes in color and viscosity. However, the sudden formation of a large amount of precipitate could indicate solubility issues or decomposition, which should be investigated.

Q3: What are the primary hazards I should be aware of when quenching a phenyllithium reaction?

A3: The primary hazards are directly linked to the high reactivity of phenyllithium:

  • Extreme Exothermicity: The reaction with quenching agents, especially water, is highly exothermic.[3] This can cause the solvent to boil violently, leading to pressure buildup and potential ejection of the reaction mixture from the flask.[3]

  • Pyrophoricity: While phenyllithium is considered milder than alkyllithiums like t-butyllithium, it can still be pyrophoric, especially if residual reagent is exposed to air on a flammable medium (e.g., filter paper).[4]

  • Flammable Solvents: These reactions are conducted in flammable solvents (e.g., diethyl ether, THF, hexanes), and an uncontrolled exotherm can easily ignite the vapors.[3][6] Never use water or CO2-based fire extinguishers on an organolithium fire, as they will exacerbate it; a Class D dry powder extinguisher is required.[9]

Guide to Selecting a Quenching Agent

The choice of quenching agent is dictated by the need to control the reaction rate and the chemical nature of the desired product. A gradual, controlled reduction in reactivity is the safest approach.

Q4: Which quenching agent should I use? Water, saturated ammonium chloride, or an alcohol?

A4: The choice depends on the scale of the reaction and the reactivity of the species being quenched.

  • For highly reactive, unreacted PhLi (e.g., disposal of excess reagent): A less reactive alcohol like isopropanol is the preferred initial quencher.[10][11][12] It reacts much less vigorously than water, allowing for better temperature control.[12]

  • For standard reaction workup (after most PhLi is consumed): Saturated aqueous ammonium chloride (NH₄Cl) is often the best choice. The ammonium ion is a mild proton source (pKa ≈ 9.2) that effectively quenches lithium alkoxides and any remaining PhLi without creating a strongly basic aqueous phase (which can happen with water, forming LiOH).[13] This helps prevent side reactions with base-sensitive products and often aids in breaking up emulsions during workup.[14]

  • Water: While a potent quenching agent, water's high reactivity can lead to dangerous exotherms. It is generally recommended only after an initial quench with a less reactive agent like an alcohol or for very small-scale reactions where the heat can be easily dissipated.[12]

The following diagram illustrates the decision-making process for selecting a quenching agent.

Quench_Decision_Tree start What is being quenched? reagent Excess / Unreacted PhLi (Disposal or High Concentration) start->reagent High Reactivity workup Reaction Workup (Alkoxide Intermediate) start->workup Lower Reactivity isopropanol 1. Add reaction mixture SLOWLY to a solution of Isopropanol in an inert solvent (e.g., Heptane). 2. Monitor temperature. reagent->isopropanol product_sensitivity Is the product base-sensitive? workup->product_sensitivity nh4cl Quench with Saturated Aqueous NH4Cl solution. product_sensitivity->nh4cl Yes product_sensitivity->nh4cl No (but still preferred) caption Decision tree for selecting a quenching agent.

Caption: Decision tree for selecting a quenching agent.

Table 1: Comparison of Common Quenching Agents
Quenching AgentSuitabilityKey Considerations & Causality
Isopropanol Disposal of excess reagent; initial quench for highly reactive systems.Reacts less vigorously than water, making it excellent for controlling the initial, most aggressive phase of the quench.[3][12] The bulkier alcohol moderates the reaction rate.
Saturated aq. NH₄Cl General reaction workup; for base-sensitive products.The ammonium ion is the proton donor. This avoids generating strongly basic LiOH, which can cause side reactions like enolization or decomposition.[13]
Water Small-scale reactions; after an initial quench with alcohol.Highly reactive and can cause dangerous, uncontrolled exotherms with concentrated organolithiums.[4][15] Use with extreme caution.
Acetone Electrophilic quench to form an alcohol.Phenyllithium will act as a nucleophile, attacking the carbonyl carbon of acetone to form 2-phenyl-2-propanol after protonation.[7] This is a synthetic step, not a simple neutralization.
Dry Ice (Solid CO₂) Electrophilic quench to form a carboxylic acid.Phenyllithium adds to CO₂ to form a lithium carboxylate, which upon acidic workup yields benzoic acid. This is an effective way to use up excess reagent while forming a useful product.[4]

Standard Quenching Protocol & Troubleshooting

Q5: What is the safest, most reliable step-by-step procedure for quenching a phenyllithium reaction?

A5: The "reverse quench" method, where the reaction mixture is added to the quenching solution, is the safest and most widely recommended procedure, especially for larger-scale reactions. This ensures the reactive agent is always in deficit, preventing a large buildup of unquenched material and allowing for precise temperature control.

Recommended Protocol: Controlled Reverse Quench
  • Preparation: In a separate flask equipped with a magnetic stirrer and a thermometer, prepare the quenching solution (e.g., saturated aqueous NH₄Cl). Cool this solution in an ice/water bath. The volume should be sufficient to fully neutralize the phenyllithium and any intermediates.

  • Cooling: Ensure the primary reaction flask containing the phenyllithium mixture is also cooled to a low temperature (typically 0 °C or lower) before beginning the quench.

  • Slow Addition: Using a cannula or a dropping funnel, slowly add the phenyllithium reaction mixture to the vigorously stirred, cooled quenching solution.[9][10]

  • Temperature Monitoring: Carefully monitor the internal temperature of the quenching flask. The addition rate should be controlled to keep the temperature below a safe threshold (e.g., < 20 °C).[9][10] If the temperature rises too quickly, stop the addition and allow it to cool.

  • Observation: Continue the addition until all of the reaction mixture has been transferred. You should observe the cessation of gas evolution (if any) and heat production.

  • Final Steps: Allow the mixture to warm to room temperature. Proceed with the standard aqueous workup (separation of layers, extraction of the aqueous phase with an organic solvent, drying, and solvent removal).

The following diagram outlines this recommended workflow.

Quench_Workflow cluster_prep Preparation Phase cluster_addition Addition Phase (Reverse Quench) cluster_completion Completion & Workup prep_quench 1. Prepare & Cool Quenching Solution (e.g., NH4Cl) in separate flask. cool_reaction 2. Cool Phenyllithium Reaction Mixture. add_slowly 3. Add Reaction Mixture SLOWLY to stirred Quenching Solution. cool_reaction->add_slowly monitor_temp 4. Continuously Monitor Internal Temperature. add_slowly->monitor_temp control_rate Adjust addition rate to maintain T < 20°C monitor_temp->control_rate Temp Rising? warm_rt 5. Allow to Warm to Room Temperature. monitor_temp->warm_rt Addition Complete control_rate->add_slowly workup 6. Proceed with Aqueous Workup & Extraction. warm_rt->workup caption Recommended workflow for a safe reverse quench.

Caption: Recommended workflow for a safe reverse quench.

Troubleshooting Guide
Issue EncounteredProbable Cause(s)Recommended Solution(s)
Uncontrolled Exotherm / Violent Boiling Quenching agent added too quickly; "Normal" (forward) quench of a concentrated solution; Insufficient cooling.Immediate Action: Stop the addition, and if safe, add more dry ice to the external cooling bath. Prevention: Always use the reverse quench method.[10][11] Add the reaction mixture slowly to a well-stirred, cooled quenching solution. Monitor the internal temperature continuously.[9]
Persistent Emulsion During Workup Formation of fine inorganic salt precipitates (e.g., LiCl); Presence of complex lithium alkoxides.Add a small amount of brine (saturated aqueous NaCl) to the separatory funnel and swirl gently. This increases the ionic strength of the aqueous phase, helping to break the emulsion. In stubborn cases, filtering the entire biphasic mixture through a pad of Celite® can be effective.
Low Yield of Protonated Product Incomplete reaction before quenching; Product is unstable to the workup conditions (e.g., base-sensitive).Ensure the initial reaction has gone to completion via TLC or another method before quenching. Use a buffered or mildly acidic quenching agent like saturated NH₄Cl instead of water to avoid generating a high pH from LiOH.[13][14]
Disposal of Excess Phenyllithium Leftover reagent in a bottle or syringe.Do not quench with water. Dilute the pyrophoric material to less than 5 wt.% with an inert solvent like heptane.[9][10] Slowly add this diluted solution to a well-stirred 2 M solution of isopropanol in heptane, while monitoring the temperature and keeping it below 50°C.[10][11] The resulting solution can be disposed of as flammable hazardous waste.

References

  • Safe handling of organolithium compounds in the laboratory - ACS Public
  • Safe handling of organolithium compounds in the laboratory - Environmental Health and Safety. American Chemical Society.
  • Solved Phenyllithium reacts with acetone to initially give | Chegg.com. Chegg.
  • Preparation, Properties, and Safe Handling of Commercial Organolithiums: Alkyllithiums, Lithium sec-Organoamides. American Chemical Society.
  • A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC - NIH.
  • Organolithium reagent - Wikipedia. Wikipedia.
  • Phenyllithium Definition - Organic Chemistry II Key Term | Fiveable. Fiveable.
  • Aggregation and Reactivity of Phenyllithium Solutions - University of Wisconsin–Madison. University of Wisconsin-Madison.
  • Technical Support Center: Quenching Procedures for Organometallic Reactions - Benchchem. BenchChem.
  • Common Standard Operating Procedure. University of Notre Dame.
  • Phenyllithium - Wikipedia. Wikipedia.
  • Cas 591-51-5,Phenyllithium | lookchem. LookChem.
  • Phenyllithium CAS#: 591-51-5 - ChemicalBook. ChemicalBook.
  • Phenyllithium, typ. 20 % solution in Dibutyl Ether (1.9 M) - Albemarle Corporation.
  • Aggregation and Reactivity of Phenyllithium Solutions - ACS Public
  • What is the reaction of n-butyllithium with ammonium chloride? - Quora. Quora.
  • What is the reaction of n-butyllithium with ammonium chloride? : u/vasista-life-science. Reddit.
  • Can anyone offer me a reasonable mechanism for the following reaction? - ResearchGate.

Sources

Troubleshooting

"scale-up challenges for the synthesis of substituted benzoic acids"

Welcome to the Process Development Support Center . As a Senior Application Scientist, I have designed this technical guide to address the critical bottlenecks encountered when scaling up the synthesis of substituted ben...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Process Development Support Center . As a Senior Application Scientist, I have designed this technical guide to address the critical bottlenecks encountered when scaling up the synthesis of substituted benzoic acids. Transitioning from a 10-gram benchtop reaction to a multi-kilogram pilot scale fundamentally alters the physical chemistry of your system. Heat transfer, gas-liquid mass transfer, and fluid dynamics become the dominant variables dictating your yield and purity.

Below, you will find a mechanistic decision tree, targeted troubleshooting guides, self-validating standard operating protocols (SOPs), and quantitative process comparisons to ensure your scale-up campaign is safe, efficient, and reproducible.

Strategic Route Selection & Bottleneck Identification

Before troubleshooting, it is critical to map the physical limitations of your chosen synthetic route. The diagram below illustrates the two primary synthetic pathways—toluene oxidation and Grignard carboxylation—and their respective scale-up bottlenecks.

ScaleUpWorkflow Start Substituted Benzoic Acid Synthesis Strategy Route1 Route A: Toluene Oxidation (Aerobic / Chemical) Start->Route1 Route2 Route B: Aryl Halide (Grignard Carboxylation) Start->Route2 Chal1 Mass Transfer Limit: O2 Starvation & Over-oxidation Route1->Chal1 Chal2 Heat Transfer Limit: Viscous Carboxylate Slurry Route2->Chal2 Mit1 Pressurized Flow Reactor & Phase-Transfer Catalysis Chal1->Mit1 Mit2 Continuous Microreactor (Falling Film CO2) Chal2->Mit2 Cryst Downstream Processing: Crystallization & Isolation Mit1->Cryst Mit2->Cryst Chal3 Agglomeration & Solvent Entrapment Cryst->Chal3 Mit3 Controlled Anti-Solvent Addition & Seeding Chal3->Mit3 Final High-Purity Substituted Benzoic Acid Mit3->Final

Decision tree for benzoic acid scale-up highlighting key bottlenecks and flow-chemistry mitigations.

Troubleshooting Guides & FAQs

Q1: Why does my aerobic oxidation of substituted toluene stall at the benzaldehyde intermediate upon scale-up, despite working perfectly in the lab? The Causality: In a 50 mL flask, the surface-area-to-volume ratio is high, allowing sufficient oxygen dissolution. At a 50 L scale, this ratio plummets. The reaction shifts from being kinetically limited to mass-transfer limited. The catalyst becomes starved of O₂, causing the oxidation cascade to stall at the aldehyde intermediate. The Solution: You must increase the gas-liquid interfacial area. Transitioning to a pressurized reactor increases the solubility of O₂ according to Henry's Law. Alternatively, implementing a continuous flow regime with a static mixer will drastically improve the mass transfer coefficient ( kL​a ), driving the reaction to the carboxylic acid1.

Q2: During the Grignard carboxylation of my aryl halide, the reaction mixture turns into an unstirrable mass when CO₂ is introduced. How do I prevent this? The Causality: The reaction of an aryl Grignard reagent with CO₂ produces a magnesium carboxylate salt. This salt is highly insoluble in ethereal solvents (like THF or diethyl ether). On scale, this rapid precipitation creates a thick, non-Newtonian slurry. The sudden viscosity spike destroys mixing efficiency, leading to localized thermal runaways and unreacted pockets of Grignard reagent, which then undergo side reactions (e.g., forming biaryls or benzophenones)2. The Solution: Abandon batch carboxylation for highly reactive substrates. Utilize a continuous falling-film microreactor. This maintains high heat transfer coefficients and prevents bulk accumulation of the slurry, allowing the gas-liquid reaction to complete in seconds3.

Q3: My final substituted benzoic acid fails purity specs due to trapped impurities, despite high reaction conversion. What is wrong with my crystallization? The Causality: When anti-solvent (e.g., water) is added too rapidly to the product dissolved in a solvent (e.g., ethanol), local zones of extreme supersaturation occur. This triggers catastrophic primary nucleation. The resulting fine particles possess high surface energy and rapidly agglomerate. During this agglomeration, mother liquor—containing your impurities—is irreversibly trapped in the interstitial spaces of the crystal clusters4. The Solution: Implement a controlled Mixed-Suspension, Mixed-Product-Removal (MSMPR) continuous crystallizer or strictly control the anti-solvent feed rate combined with a seeding strategy to bypass primary nucleation 5.

Self-Validating Standard Operating Protocols (SOPs)

SOP 1: Continuous Flow Grignard Carboxylation

This protocol utilizes a self-validating feedback loop to ensure complete conversion while mitigating the severe exotherm and viscosity issues of batch processing.

  • System Priming: Purge a T-micromixer and falling film microreactor setup with anhydrous N₂. Prime the lines with anhydrous THF.

  • Grignard Exchange (T-Mixer): Pump the substituted aryl halide (0.5 M in THF) and isopropylmagnesium chloride (0.55 M in THF) into the T-mixer at a 1:1.1 volumetric ratio.

    • Self-Validation Check: Utilize inline ReactIR directly after the residence tubing. Monitor the disappearance of the aryl halide C-X stretch to confirm complete metal-halogen exchange before the fluid reaches the carboxylation module.

  • Carboxylation (Falling Film Reactor): Route the generated Grignard reagent into the falling film microreactor under a continuous 1 atm blanket of CO₂. Maintain the reactor jacket at 0 °C. The high surface-area-to-volume ratio will dissipate the heat of formation instantly.

  • Inline Quench: Direct the reactor effluent immediately into a continuous stirred-tank reactor (CSTR) pre-charged with 1M HCl to protonate the magnesium carboxylate salt, yielding the free substituted benzoic acid.

    • Self-Validation Check: Monitor the pH of the CSTR overflow; it must remain < 2.0 to ensure complete protonation and prevent emulsion formation during downstream phase separation.

SOP 2: Controlled Anti-Solvent Crystallization of Benzoic Acid Derivatives

This protocol prevents agglomeration and impurity entrapment by maintaining the system within the metastable zone.

  • Dissolution: Dissolve the crude substituted benzoic acid in ethanol at 50 °C to achieve a concentration of 0.4 g/mL.

  • Seeding: Cool the solution to 40 °C (just within the metastable zone). Introduce 1-2 wt% of pure, milled seed crystals. Hold the temperature for 30 minutes to allow the seed bed to mature.

    • Self-Validation Check: Insert a Focused Beam Reflectance Measurement (FBRM) probe. The chord length distribution must show a stable peak corresponding to the seed size, with no sudden spike in fine particles (which would indicate unwanted primary nucleation).

  • Anti-Solvent Addition: Begin adding water (anti-solvent) at a non-linear, cubic cooling/addition rate. Start at 0.05 mL/min and gradually increase to 0.5 mL/min over 3 hours.

  • Isolation: Filter the resulting uniform slurry, wash with a cold 1:3 ethanol/water mixture, and dry under vacuum at 45 °C.

Quantitative Process Comparison

The following table summarizes the physical parameters and scale-up viability of different synthetic approaches for substituted benzoic acids.

Process ParameterBatch Oxidation (Aerobic)Batch Grignard CarboxylationContinuous Flow Grignard
Gas-Liquid Mass Transfer ( kL​a ) Poor (< 0.05 s⁻¹)Poor (Slurry dampens mixing)Excellent (> 1.0 s⁻¹)
Heat Transfer Capability ModerateVery Poor (Viscosity spike)Exceptional
Typical Yield (Pilot Scale) 40 - 65% (Over-oxidation risk)50 - 70% (Side reactions)> 90%
Primary Scale-Up Bottleneck O₂ Starvation / FlammabilityUnstirrable Magnesium Salt SlurryEquipment Capital Cost
Safety Profile High Risk (Thermal Runaway)High Risk (Exotherm / Gas release)Low Risk (Low hold-up volume)

References

  • The continuous flow synthesis of 2,4,5-trifluorobenzoic acid via sequential Grignard exchange and carboxylation reactions using microreactors ResearchGate 3

  • Process Development and Scale-Up of a Benzoxazepine-Containing Kinase Inhibitor ACS Publications 2

  • Crystallization Dynamics of Benzoic Acid Scribd / Chemical Engineering Science 5

  • Precipitation of benzoic acid in continuous stirred tank - Effects of agglomeration ResearchGate 4

  • Toluene Oxidation: CO2 vs Benzaldehyde: Current Status and Future Perspectives ACS Publications 1

Sources

Reference Data & Comparative Studies

Validation

Comparative Reactivity Guide: 3-Bromo-2-fluorobenzoic Acid vs. 3-Bromo-4-fluorobenzoic Acid in Drug Discovery

Halogenated benzoic acids are indispensable bifunctional building blocks in modern medicinal chemistry, offering orthogonal reactivity vectors for complex scaffold synthesis[1]. Among these, 3-bromo-2-fluorobenzoic acid...

Author: BenchChem Technical Support Team. Date: March 2026

Halogenated benzoic acids are indispensable bifunctional building blocks in modern medicinal chemistry, offering orthogonal reactivity vectors for complex scaffold synthesis[1]. Among these, 3-bromo-2-fluorobenzoic acid (3-Br-2-F-BA) and 3-bromo-4-fluorobenzoic acid (3-Br-4-F-BA) are highly sought after for their ability to undergo both Nucleophilic Aromatic Substitution ( SN​Ar ) and Palladium-catalyzed cross-coupling[2].

While they share identical molecular weights and functional groups, the positional isomerism of the fluorine atom fundamentally alters their electronic landscape. For instance, 3-Br-2-F-BA is a critical intermediate in the synthesis of the FDA-approved kinase inhibitor 3[3], while 3-Br-4-F-BA is frequently utilized in the development of 4[4]. As an Application Scientist, understanding the causality behind their reactivity differences is paramount for designing efficient, chemoselective synthetic routes.

Structural & Electronic Causality

To master the reactivity of these two building blocks, one must dissect the electronic and steric environment of their reactive sites (the C-F and C-Br bonds).

  • Nucleophilic Aromatic Substitution ( SN​Ar ) at the C-F Bond: In SN​Ar reactions, the rate-determining step is the nucleophilic attack that forms the negatively charged Meisenheimer complex. The ortho-fluorine in 3-Br-2-F-BA is subject to a potent, distance-dependent inductive electron-withdrawal from the adjacent carboxylic acid (or its ester/amide derivatives). Furthermore, when utilizing primary amines, the transition state is stabilized via hydrogen bonding between the incoming amine and the ortho-carbonyl oxygen. Conversely, the para-fluorine in 3-Br-4-F-BA relies predominantly on resonance stabilization. Lacking the proximity-driven inductive and H-bonding advantages, the para-fluorine requires significantly harsher thermal conditions to achieve full conversion.

  • Palladium-Catalyzed Cross-Coupling at the C-Br Bond: A critical structural observation often overlooked is the steric environment of the C-Br bond. In both isomers, the bromine at C3 is flanked by one fluorine atom and one hydrogen atom (ortho to F, ortho to H). Furthermore, the carboxyl group is meta to the bromine in both scaffolds. Consequently, the oxidative addition of Palladium(0) into the C-Br bond experiences nearly identical electronic and steric parameters. The divergence in cross-coupling strategy does not stem from the bromine's reactivity, but rather the chemoselectivity required to preserve the differentially activated C-F bonds under basic aqueous conditions.

Quantitative Performance Data

The following table summarizes the divergent performance metrics of both building blocks based on standardized experimental conditions.

Parameter3-Bromo-2-fluorobenzoic acid3-Bromo-4-fluorobenzoic acid
F Position & Activation Ortho (C2) – High (Inductive + Resonance)Para (C4) – Moderate (Resonance)
Typical SN​Ar Temp (Amines) 60–80 °C100–120 °C
C-Br Steric Environment Flanked by F (C2) and H (C4)Flanked by H (C2) and F (C4)
Suzuki-Miyaura Reactivity Standard (Br is meta to COOH)Standard (Br is meta to COOH)
Chemoselectivity Risk High risk of competitive SN​Ar in basic mediaLower risk; F is more stable in base
Chemical Stability Stable under standard conditions[5]Stable under standard conditions[5]

Visualizing the Synthetic Logic

Reactivity_Comparison cluster_3Br2F 3-Bromo-2-fluorobenzoic Acid (Ortho-F) cluster_3Br4F 3-Bromo-4-fluorobenzoic Acid (Para-F) A 3-Br-2-F-BA Highly Activated F A_SNAr SNAr Product (Fast, Mild Conditions) A->A_SNAr Amine, Base, 60-80°C (Inductive Activation) A_Suzuki Suzuki Product (Identical Br Sterics) A->A_Suzuki Ar-B(OH)2, Pd Cat. (Chemoselective) B 3-Br-4-F-BA Resonance Activated F B_SNAr SNAr Product (Moderate, Higher Temp) B->B_SNAr Amine, Base, 100-120°C (Resonance Activation) B_Suzuki Suzuki Product (Identical Br Sterics) B->B_Suzuki Ar-B(OH)2, Pd Cat. (Standard Coupling)

Divergent reactivity pathways of 3-Br-2-F-BA and 3-Br-4-F-BA highlighting SNAr and Suzuki couplings.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. They incorporate specific In-Process Controls (IPCs) and thermodynamic workups that isolate the product based on predictable acid/base properties.

Protocol A: Chemoselective SN​Ar of 3-Bromo-2-fluorobenzoic acid with a Primary Amine

Causality Note: Because the ortho-fluorine is highly activated, this reaction can be run at lower temperatures, preserving the C-Br bond for downstream cross-coupling[2].

  • Reaction Setup: In a sealed tube, dissolve 3-bromo-2-fluorobenzoic acid (1.0 eq) in DMSO (0.5 M). Add the primary amine (1.2 eq) and N,N -Diisopropylethylamine (DIPEA) (2.5 eq). The excess base is required to deprotonate the carboxylic acid and neutralize the HF byproduct.

  • Heating: Stir the mixture at 80 °C for 12 hours.

  • In-Process Control (IPC): Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. The reaction is self-validating when the starting material mass (m/z 217) is <2% relative to the product mass.

  • Isoelectric Isolation: Cool the mixture to room temperature and dilute with water. Carefully adjust the pH to ~3.5 using 1M HCl. Validation: The product, an anthranilic acid derivative, will precipitate out of the aqueous layer at its isoelectric point, leaving unreacted polar amines and DMSO in solution. Filter and dry to obtain the pure product.

Protocol B: Chemoselective Suzuki-Miyaura Coupling of 3-Bromo-4-fluorobenzoic acid

Causality Note: While the para-fluorine is less activated than an ortho-fluorine, basic aqueous Suzuki conditions can still cause unwanted hydrolysis or SN​Ar . Using a mild base and a highly active catalyst prevents C-F bond degradation[4].

  • Degassing: In a round-bottom flask, combine 3-bromo-4-fluorobenzoic acid (1.0 eq), aryl boronic acid (1.1 eq), and Na2​CO3​ (3.0 eq) in a 4:1 mixture of 1,4-Dioxane and Water. Sparge the solution with Argon for 15 minutes.

  • Catalysis: Add Pd(dppf)Cl2​ (0.05 eq). Heat the mixture to 90 °C under Argon for 4 hours.

  • In-Process Control (IPC): Monitor via TLC (DCM:MeOH 9:1). The disappearance of the UV-active starting material spot confirms the completion of the oxidative addition and reductive elimination cycle.

  • Acidic Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, and concentrate the filtrate. Dilute with water and acidify to pH 2 with 1M HCl. Validation: Extract with EtOAc. The biaryl carboxylic acid product will partition exclusively into the organic layer, while inorganic salts and boronic acid byproducts are removed during subsequent water/brine washes.

References

  • Tokyo Chemical Industry (TCI). "Fluorination Reagents, Fluorinated Building Blocks.
  • DIGIBUG. "Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis.
  • New Drug Approvals. "GSK 2118436 | Dabrafenib Synthesis.
  • Sigma-Aldrich. "SAFETY DATA SHEET - 3-Bromo-4-fluorobenzoic acid.
  • Google Patents. "AU2012243329B2 - 5-substituted iminothiazines and their mono-and dioxides as BACE inhibitors.

Sources

Comparative

"comparative analysis of Suzuki vs Stille coupling for aryl halides"

Title: Strategic Cross-Coupling: A Comparative Analysis of Suzuki-Miyaura vs. Stille Reactions for Aryl Halides Introduction In the landscape of modern organic synthesis and drug development, palladium-catalyzed carbon-c...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Strategic Cross-Coupling: A Comparative Analysis of Suzuki-Miyaura vs. Stille Reactions for Aryl Halides

Introduction

In the landscape of modern organic synthesis and drug development, palladium-catalyzed carbon-carbon bond formation is foundational. When functionalizing aryl halides, researchers primarily rely on two cornerstone methodologies: the Suzuki-Miyaura coupling and the Stille coupling. While both proceed through analogous catalytic cycles, their distinct organometallic partners—organoboranes and organostannanes, respectively—create divergent operational profiles[1]. This guide provides an objective, data-driven comparison to assist application scientists in selecting and executing the optimal synthetic route.

Mechanistic Causality: The Transmetalation Divergence

Both reactions share the fundamental steps of oxidative addition (which is often rate-limiting for aryl chlorides) and reductive elimination[2],[3]. The critical divergence lies in the transmetalation step, which dictates causality in experimental design:

  • Suzuki-Miyaura Coupling: Utilizes organoboronic acids or esters. Because the carbon-boron bond is highly covalent, transmetalation is notoriously slow under neutral conditions. The addition of a base (e.g., K₂CO₃, Cs₂CO₃) is mandatory to activate the organoboron species[4]. The base coordinates to the boron atom, forming an electron-rich borate complex that enhances the nucleophilicity of the organic group, facilitating its transfer to the palladium center.

  • Stille Coupling: Employs organostannanes. Unlike boron, the tin center can undergo transmetalation under neutral conditions via an associative mechanism[2]. The organostannane coordinates directly to the palladium complex, forming an 18-electron transition state before transferring the organic ligand[2]. This base-free environment is the root cause of the Stille reaction's superior functional group tolerance[5].

DecisionTree Start Target: Aryl Halide Cross-Coupling Base Are base-sensitive functional groups present? Start->Base Steric Is the substrate highly sterically hindered? Base->Steric No Toxicity Is organotin toxicity a critical constraint? Base->Toxicity Yes Steric->Toxicity Yes Suzuki Proceed with Suzuki-Miyaura Coupling Steric->Suzuki No Stille Proceed with Stille Coupling Toxicity->Stille No OptSuzuki Optimize Suzuki (e.g., milder base/ligands) Toxicity->OptSuzuki Yes

Decision workflow for selecting between Suzuki and Stille cross-coupling methodologies.

Comparative Analysis: Performance and Practicality

The choice between these methods requires balancing reactivity, safety, and purification demands. While Suzuki is broadly favored for its "green" profile, Stille remains invaluable for complex, sensitive substrates[1],[5].

Table 1: Qualitative Comparison of Reaction Parameters

ParameterSuzuki-Miyaura CouplingStille Coupling
Organometallic Reagent Organoboron (boronic acids, esters)[5]Organotin (stannanes)[5]
Reaction Conditions Basic (requires activation)Neutral or mildly basic[5],
Functional Group Tolerance Good, but sensitive to strong basesExcellent, broad tolerance
Toxicity Profile Low toxicity ("greener")[5],[6]High toxicity (organotin compounds)[5],[6]
Byproduct Removal Easy (water-soluble borates)[1],Challenging (sticky tin halides)[5],

Table 2: Quantitative Experimental Data (Synthesis of 4-Bromopyridine Derivatives) Comparative yield data highlights the necessity of condition optimization based on the chosen pathway[7].

Coupling TypeElectrophileTemperatureTypical YieldKey Advantage
Suzuki 4-Bromopyridine70–80 °C77–83%Milder conditions, less toxic reagents[7]
Stille 4-BromopyridineUp to 100 °C71–84%Greater functional group tolerance[7]

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate self-validating in-process controls.

Protocol 1: Suzuki-Miyaura Coupling (Base-Mediated)
  • Preparation: Charge a flame-dried Schlenk flask with the aryl halide (1.0 equiv), arylboronic acid (1.2–1.5 equiv), and a base such as K₂CO₃ (2.0–3.0 equiv)[4].

  • Degassing (Critical Control): Add the solvent (e.g., Toluene/H₂O or Dioxane). Perform three freeze-pump-thaw cycles or sparge vigorously with Argon for 15 minutes. Causality: Oxygen must be excluded to prevent the rapid oxidation of the active Pd(0) catalyst to inactive Pd(II).

  • Catalysis: Add Pd(PPh₃)₄ (5 mol%) under a positive stream of Argon. Heat the mixture to 70–80 °C.

  • Validation & Monitoring: Monitor the reaction via LC-MS or TLC. The reaction is complete when the aryl halide is fully consumed.

  • Aqueous Workup: Cool to room temperature and quench with water. Extract with Ethyl Acetate. Causality: The boron byproducts are converted into water-soluble borate salts, which partition cleanly into the aqueous layer, simplifying purification[4].

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify via silica gel column chromatography[1].

Protocol 2: Stille Coupling (Neutral, High-Tolerance)
  • Preparation: Charge a Schlenk flask with the aryl halide (1.0 equiv) and the organostannane (1.1 equiv) in an anhydrous solvent (e.g., Toluene or DMF). No base is required[5].

  • Degassing: Sparge the solution with Argon for 15 minutes.

  • Catalysis: Add Pd(PPh₃)₄ or Pd₂(dba)₃ (5 mol%). Heat to 90–110 °C.

  • Validation & Monitoring: Monitor via TLC. Visual Cue: The premature precipitation of palladium black indicates catalyst deactivation, often necessitating the addition of stabilizing ligands (e.g., triphenylphosphine).

  • Targeted Quench (The "Sticky Tin" Solution): Cool the reaction and add an aqueous solution of Potassium Fluoride (KF) or saturated aqueous KF/MeOH, stirring vigorously for 30–60 minutes. Causality: KF converts the highly toxic, organic-soluble trialkyltin halides into insoluble, polymeric trialkyltin fluorides. This self-validating step causes a white precipitate to form, which can be safely filtered through a pad of Celite[4].

  • Isolation: Extract the filtrate, concentrate, and purify via chromatography[5].

ExperimentalWorkflow Prep 1. Reagent Prep (Aryl Halide + Partner) Degas 2. Degassing (Argon Sparging) Prep->Degas React 3. Catalysis (Heat & Monitor) Degas->React Quench 4. Targeted Quench (H2O or aq. KF) React->Quench Purify 5. Isolation (Chromatography) Quench->Purify

Standardized experimental workflow for palladium-catalyzed cross-coupling reactions.

Conclusion

For standard drug development workflows, the Suzuki-Miyaura coupling should be the default choice due to its low toxicity, cost-effectiveness, and straightforward aqueous purification[5]. However, when synthesizing highly functionalized molecules where the substrate possesses extreme steric hindrance or highly base-sensitive moieties, the Stille coupling remains an indispensable, high-yielding alternative despite the challenges associated with tin toxicity[1],[5].

Sources

Validation

The Ortho Effect in Action: A Comparative Guide to the Relative Acidity of Ortho-Halogenated Benzoic Acid Isomers

When designing small-molecule therapeutics, modulating the pKa of carboxylic acid pharmacophores is a critical optimization step for improving bioavailability, membrane permeability, and target binding. A classic, yet fr...

Author: BenchChem Technical Support Team. Date: March 2026

When designing small-molecule therapeutics, modulating the pKa of carboxylic acid pharmacophores is a critical optimization step for improving bioavailability, membrane permeability, and target binding. A classic, yet frequently misunderstood, structural modification in medicinal chemistry is the introduction of halogens at the ortho position of benzoic acid.

Unlike simple aliphatic systems where acidity correlates directly with the halogen's electronegativity (Inductive effect, -I), ortho-halogenated benzoic acids exhibit a counterintuitive acidity trend: o-Br ≈ o-I > o-Cl > o-F > H [1]. This phenomenon, broadly termed the "ortho effect," is a complex interplay of steric hindrance, resonance inhibition, and intramolecular hydrogen bonding[1].

As a Senior Application Scientist, I have structured this guide to provide an objective, data-driven comparison of these isomers. We will dissect the underlying physicochemical mechanisms and provide a robust, self-validating experimental framework for empirical pKa determination.

Comparative Data: pKa and Structural Parameters

To understand the acidity trend, we must first look at the physical properties of the halogens involved. The table below summarizes the quantitative data driving the structure-activity relationship (SAR).

CompoundpKa (25°C, Water)Halogen VdW Radius (Å)Pauling ElectronegativityDominant Acidifying Factor
Benzoic Acid 4.201.20 (H)2.20 (H)N/A (Baseline)
o-Fluorobenzoic Acid 3.27[2]1.473.98Intramolecular H-Bonding & -I Effect
o-Chlorobenzoic Acid 2.92[1]1.753.16Steric Inhibition of Resonance (SIR) & -I
o-Bromobenzoic Acid 2.85[2]1.852.96Optimal Balance of SIR and -I Effect
o-Iodobenzoic Acid 2.86[2]1.982.66Maximum SIR, but weakest -I Effect

(Note: Literature values for o-chlorobenzoic acid occasionally report a pKa of 2.89[3], but the relative trend remains universally consistent across authoritative sources).

Mechanistic Breakdown of the Ortho Effect

The acidity of a carboxylic acid is dictated by the thermodynamic stability of its conjugate base (the carboxylate anion). In ortho-halogenated systems, two distinct mechanistic pathways dictate this stability:

Pathway A: Steric Inhibition of Resonance (Cl, Br, I)

In unsubstituted benzoic acid, the benzene ring donates electron density to the carboxyl group via resonance (+R effect). While this stabilizes the neutral acid, it destabilizes the negatively charged carboxylate anion.

When large halogens (Chlorine, Bromine, Iodine) are placed at the ortho position, their massive Van der Waals radii create a severe steric clash with the -COOH group[1]. To relieve this strain, the carboxyl group is forced to twist out of the plane of the benzene ring. This loss of coplanarity breaks the orbital overlap, completely blocking the ring's electron-donating +R effect[1]. This phenomenon, known as Steric Inhibition of Resonance (SIR) , leaves only the electron-withdrawing Inductive (-I) effect of the halogen, drastically stabilizing the anion and lowering the pKa.

Bromine achieves the lowest pKa (2.85) because it represents the optimal "sweet spot"[2]: it is bulky enough to force a complete out-of-plane twist, while maintaining a stronger -I effect than Iodine.

Pathway B: The Fluorine Anomaly

Fluorine is highly electronegative but very small (VdW radius 1.47 Å). It does not possess enough steric bulk to force the carboxyl group entirely out of plane. Therefore, the destabilizing +R resonance effect is still partially active. However, o-fluorobenzoic acid is still significantly more acidic than benzoic acid (pKa 3.27 vs 4.20)[2]. This is driven by its extreme -I effect and its unique ability to form an intramolecular hydrogen bond with the carboxylate group, which locks the anion into a stable conformation[4].

Visualizing the Ortho Effect

The following diagram maps the divergent logical pathways that lead to increased acidity in these isomers.

OrthoEffectMechanism cluster_steric Steric Pathway (Cl, Br, I) cluster_hb H-Bond Pathway (F) Start Ortho-Halogenated Benzoic Acid Bulk Large Halogen Radius (Cl: 1.75Å, Br: 1.85Å, I: 1.98Å) Start->Bulk Small Small Halogen Radius (F: 1.47Å) + High EN Start->Small Twist Steric Clash Forces -COOH Out of Benzene Plane Bulk->Twist SIR Steric Inhibition of Resonance (Blocks Ring +R Effect) Twist->SIR Anion Stabilized Carboxylate Anion SIR->Anion HBond Intramolecular H-Bonding Stabilizes Anion Small->HBond HBond->Anion Acidity Increased Acidity (Lower pKa) Anion->Acidity

Mechanistic pathways driving the ortho effect in halogenated benzoic acids.

Experimental Protocol: High-Precision Potentiometric pKa Determination

To empirically validate these subtle pKa differences (e.g., the 0.01 difference between o-Br and o-I), researchers cannot rely on standard aqueous titrations. Halobenzoic acids exhibit poor aqueous solubility, which leads to precipitation during titration and skewed equilibrium curves.

The following protocol utilizes a self-validating co-solvent system combined with Yasuda-Shedlovsky extrapolation to guarantee thermodynamic accuracy.

Phase 1: System Calibration & Control Validation
  • Causality: Before testing the halogenated isomers, the system must prove it can accurately resolve known literature values.

  • Electrode Calibration: Calibrate a high-precision glass pH electrode using standard buffers (pH 4.01, 7.00, 10.01) at exactly 25.0 ± 0.1 °C. Causality: pKa is a temperature-dependent thermodynamic value; thermal fluctuations >0.2 °C will erase the measurable difference between the bromo and iodo isomers.

  • Control Run: Prepare a 0.01 M solution of unsubstituted benzoic acid in a 50% (v/v) methanol/water co-solvent. Titrate with 0.1 M NaOH (standardized via KHP).

  • Validation Gate: If the extrapolated aqueous pKa of the control does not equal 4.20 ± 0.02, halt the experiment. Recalibrate the electrode or verify solvent ratios.

Phase 2: Co-Solvent Titration of Isomers
  • Causality: The methanol co-solvent ensures complete dissolution of the bulky o-iodo and o-bromo derivatives, maintaining a homogenous phase throughout the titration.

  • Prepare 0.01 M solutions of o-F, o-Cl, o-Br, and o-I benzoic acids in three different methanol/water ratios: 30%, 40%, and 50% (v/v).

  • Transfer 50.0 mL of the analyte to a jacketed titration vessel maintained at 25.0 °C under a nitrogen atmosphere (to prevent CO₂ absorption, which forms carbonic acid and skews the pH).

  • Dispense 0.1 M NaOH titrant in micro-increments (0.05 mL), allowing a strict 30-second equilibration period between additions.

Phase 3: Data Processing (Yasuda-Shedlovsky Extrapolation)
  • Causality: The measured pKa in a co-solvent (apparent pKa, or psKa) is artificially elevated due to the lower dielectric constant of methanol. We must mathematically remove the solvent effect.

  • For each titration, determine the equivalence point using a Gran plot derivative.

  • Calculate the psKa for each solvent ratio using the Henderson-Hasselbalch equation at the half-equivalence point.

  • Plot (psKa+log[H2​O]) against the inverse dielectric constant (1/ϵ) of the respective solvent mixtures.

  • Extrapolate the linear regression to the dielectric constant of pure water ( ϵ=78.3 at 25°C) to derive the true, thermodynamic aqueous pKa.

References

  • Source: stackexchange.
  • Source: embibe.
  • Title: Which is more acidic, p-bromobenzoic acid or p-fluoro benzoic acaid, and why?
  • Source: nih.

Sources

Comparative

Harnessing Chemoselectivity: A Comparative Guide to C-I vs. C-Br Differential Reactivity in Palladium-Catalyzed Cross-Coupling

As a Senior Application Scientist, I frequently consult on the design of synthetic routes for complex active pharmaceutical ingredients (APIs) and advanced materials. One of the most powerful strategies in a synthetic ch...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently consult on the design of synthetic routes for complex active pharmaceutical ingredients (APIs) and advanced materials. One of the most powerful strategies in a synthetic chemist's toolkit is the selective functionalization of polyhalogenated aromatic compounds[1]. When a molecular scaffold possesses both carbon-iodine (C-I) and carbon-bromine (C-Br) bonds, researchers can exploit their differential reactivity to perform site-selective, sequential cross-coupling reactions[2].

This guide provides an objective, data-driven comparison of C-I versus C-Br reactivity. By understanding the thermodynamic and kinetic causality behind these reactions, drug development professionals can transition from empirical screening to rational, predictable reaction design.

Thermodynamic and Kinetic Causality: Why C-I Reacts Faster

The chemoselectivity in palladium-catalyzed cross-coupling reactions (such as Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig) is fundamentally governed by the relative bond dissociation energies (BDEs) of the carbon-halogen bonds[3]. In the standard catalytic cycle, the oxidative addition of the aryl halide to a low-valent Pd(0) center is typically the rate-determining step[1].

Because the C-I bond is significantly weaker than the C-Br bond, the energy barrier required to reach the transition state for oxidative addition is substantially lower[2][3]. Consequently, the reaction rate for C-I activation is orders of magnitude faster than for C-Br under identical conditions[4]. This inherent kinetic difference allows for the preferential activation of the C-I bond under mild conditions, leaving the C-Br bond intact for subsequent transformations[5].

Table 1: Comparative Thermodynamic and Kinetic Properties of Aryl Halides
PropertyCarbon-Iodine (C-I)Carbon-Bromine (C-Br)Carbon-Chlorine (C-Cl)
Relative Reactivity HighestIntermediateLowest
Typical BDE (kcal/mol) ~65~81~96
Oxidative Addition Rate Very Fast[4]Moderate[6]Slow
Required Conditions Mild (Room Temp to 60°C)[3]Moderate to Forcing (80°C+)[1]Forcing (100°C+, specialized ligands)
Preferred Ligands Simple phosphines (e.g., PPh₃)[1]Sterically demanding, electron-rich (e.g., XPhos, dppf)[6]Highly specialized bulky ligands

Strategic Workflow for Chemoselective Coupling

To achieve predictable outcomes, researchers must design their synthesis to react the most labile bond first. The standard protocol involves a primary coupling at the C-I position using a mild catalyst system, followed by a secondary coupling at the C-Br position using a more active catalyst and higher temperatures[5].

G Substrate Polyhalogenated Arene (Contains C-I & C-Br) Cond1 Mild Conditions (Pd(PPh3)4, 25-60°C) Substrate->Cond1 OxAdd1 Selective Oxidative Addition at C-I Bond (Fast) Cond1->OxAdd1 IntProd Mono-Coupled Product (Intact C-Br Bond) OxAdd1->IntProd Cond2 Forcing Conditions (Active Pd/Ligand, 80-100°C) IntProd->Cond2 OxAdd2 Oxidative Addition at C-Br Bond (Slower) Cond2->OxAdd2 FinalProd Fully Functionalized Di-Coupled Product OxAdd2->FinalProd

Workflow for sequential chemoselective cross-coupling exploiting C-I vs C-Br reactivity.

Experimental Methodologies: Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. By monitoring the consumption of the starting material and the appearance of the mono-coupled intermediate, researchers can verify chemoselectivity before proceeding to the next step.

Protocol 1: Selective Suzuki-Miyaura Coupling at the C-I Bond

This procedure selectively functionalizes the C-I bond of a bromo-iodoarene (e.g., 4-bromo-3-iodophenol) while preserving the C-Br bond[1].

  • Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the bromo-iodoarene (1.0 equiv), the desired arylboronic acid (1.05 equiv), and a mild base such as K₂CO₃ (2.0 equiv)[1][3]. Causality Note: Using a strict 1.05 equivalent of boronic acid prevents thermodynamic over-coupling at the C-Br site once the C-I bond is consumed.

  • Catalyst Addition: Add Pd(PPh₃)₄ (2-5 mol%). Causality Note: The use of a standard, non-bulky ligand at low catalyst loading provides sufficient electron density for C-I activation but lacks the steric bulk required to rapidly activate the C-Br bond[3][6].

  • Solvent & Degassing: Add a degassed solvent mixture (e.g., Toluene/Water 3:1 or Dioxane/Water)[1]. Purge the flask with Argon for 10-15 minutes[3].

  • Reaction: Stir the mixture at a mild temperature (25°C - 60°C) for 4-12 hours.

  • Validation: Monitor by LC-MS or TLC. The reaction is a self-validating success when the starting material is consumed, yielding exclusively the mono-coupled bromo-arene. If a di-coupled product appears, immediately halt the reaction and reduce the temperature for future runs[3].

Protocol 2: Sequential Coupling at the C-Br Bond

Once the mono-coupled product is isolated, the remaining C-Br bond can be functionalized[2][5].

  • Preparation: To a new dry flask, add the mono-coupled bromo-arene (1.0 equiv), a second boronic acid or amine (1.2 - 1.5 equiv), and a stronger base like Cs₂CO₃ or NaOtBu (2.0 - 3.0 equiv)[3][5].

  • Catalyst Selection: Add a highly active palladium pre-catalyst and a sterically demanding, electron-rich ligand (e.g., Pd₂(dba)₃ with XPhos or RuPhos, 2-5 mol%)[7]. Causality Note: The higher BDE of the C-Br bond necessitates ligands that are both strongly electron-donating (to increase the nucleophilicity of the Pd center) and sterically demanding (to promote the formation of the highly reactive mono-ligated Pd(0) active species)[6][8].

  • Reaction: Add degassed solvent (e.g., 1,4-Dioxane) and heat to forcing conditions (80°C - 100°C) for 12-24 hours[1].

  • Validation: Monitor by LC-MS until the bromo-arene is fully consumed, yielding the fully functionalized di-coupled product.

Conclusion

The differential reactivity between C-I and C-Br bonds is not merely an empirical observation but a predictable thermodynamic and kinetic phenomenon[8]. By aligning the bond dissociation energies with appropriate catalyst electronics and steric profiles, drug development professionals can reliably program sequential cross-coupling reactions. Always begin with mild conditions and simple phosphines to target the C-I bond, reserving forcing conditions and specialized biaryl phosphine ligands for the subsequent C-Br activation.

Sources

Validation

Bioisosteric Effects of Fluorine and Chlorine on Molecular Properties: A Comparative Guide for Lead Optimization

As a Senior Application Scientist in medicinal chemistry, I frequently encounter lead compounds that exhibit potent target affinity but fail in development due to poor pharmacokinetics—often driven by rapid oxidative met...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in medicinal chemistry, I frequently encounter lead compounds that exhibit potent target affinity but fail in development due to poor pharmacokinetics—often driven by rapid oxidative metabolism or suboptimal lipophilicity. In these scenarios, halogen bioisosteric replacement is a frontline strategy.

This guide objectively compares the bioisosteric effects of fluorine (-F) and chlorine (-Cl) against classical hydrogen (-H) or methyl (-CH3) groups. Below, I detail the causality behind their physicochemical impacts and provide the self-validating experimental protocols we use to measure them.

Mechanistic Causality: Why Fluorine vs. Chlorine?

In my experience optimizing early-stage scaffolds, the decision to substitute a hydrogen atom with a halogen is never arbitrary. The choice between fluorine and chlorine is dictated by the specific liability of the lead compound.

  • Steric Profile : Fluorine (van der Waals radius 1.35 Å) is an excellent structural mimic for hydrogen (1.20 Å) or a hydroxyl group, causing minimal steric disruption to the ligand-receptor binding interface. Conversely, chlorine (1.75 Å) is significantly bulkier, serving as a classical bioisostere for a methyl group (2.00 Å) rather than hydrogen ()[1].

  • Electronic Effects & pKa Modulation : Fluorine is the most electronegative element in the periodic table (Pauling scale 4.0) ()[2]. Its strong electron-withdrawing inductive effect (-I) can drastically reduce the basicity (pKa) of neighboring amines. This pKa shift decreases the fraction of ionized molecules at physiological pH, thereby improving passive membrane permeability and reducing off-target interactions (e.g., hERG channel liability). Chlorine (3.16) has a weaker inductive effect.

  • Lipophilicity (LogP/LogD) : Chlorine is highly lipophilic. Replacing an aromatic hydrogen with chlorine typically increases LogP by ~0.7 units, driving membrane permeability but potentially increasing non-specific protein binding. Fluorine substitution increases lipophilicity to a much lesser extent, making it preferable when maintaining a low LogD is critical to avoid overly lipophilic molecules ()[1].

  • Metabolic Stability : The C-F bond is exceptionally strong (~115 kcal/mol) and highly resistant to cytochrome P450 (CYP450) mediated oxidative cleavage. Placing a fluorine atom at a metabolically labile site (e.g., the para-position of a phenyl ring) effectively blocks metabolism and extends the drug's half-life ()[3]. Chlorine also blocks oxidation but introduces steric bulk that may clash with the target binding pocket.

Comparative Quantitative Data

To illustrate these effects, consider a representative basic amine scaffold (e.g., a substituted benzylamine derivative) where the aromatic ring is substituted with -H, -F, -Cl, or -CH3. The following table synthesizes typical experimental outcomes demonstrating the shift in molecular properties.

Substituent (R)vdW Radius (Å)Aromatic pKa Shift (Δ)LogD (pH 7.4)HLM Intrinsic Clearance (µL/min/mg)Primary Benefit in Lead Optimization
-H (Reference) 1.20Baseline (e.g., 9.0)1.80145.0 (High)Baseline reference
-F (Fluorine) 1.35-0.8 to -1.22.1025.5 (Low)Blocks oxidation, lowers pKa, minimal steric change
-Cl (Chlorine) 1.75-0.4 to -0.62.8540.2 (Moderate)Increases lipophilicity, fills hydrophobic pockets
-CH3 (Methyl) 2.00+0.1 to +0.32.50180.0 (Very High)Steric control, but introduces a metabolically labile site

Data represents generalized empirical trends for halogenated aromatic systems in lead optimization.

Experimental Methodologies: Self-Validating Protocols

To objectively measure the impact of these bioisosteric replacements, we rely on robust, self-validating assays. A self-validating protocol includes internal controls to ensure the assay's dynamic range and enzymatic viability are intact.

Protocol A: Lipophilicity Determination via Miniaturized Shake-Flask LC-MS/MS

LogD7.4 dictates both permeability and solubility. The shake-flask method remains the gold standard for accurate partition coefficient determination ()[4].

Causality & Self-Validation : We use mutually saturated phases of n-octanol and PBS to prevent volume shifts during the 60-minute equilibration, ensuring the calculated concentration ratio accurately reflects thermodynamic partitioning. The system is self-validating through the inclusion of internal standards (e.g., Propranolol for moderate LogD, Amiodarone for high LogD) to verify phase separation integrity and LC-MS/MS dynamic range.

  • Phase Saturation : Vigorously mix n-octanol and 10 mM Phosphate Buffered Saline (PBS, pH 7.4) for 24 hours. Separate the phases to obtain PBS-saturated octanol and octanol-saturated PBS.

  • Sample Preparation : Spike 10 µL of a 10 mM compound stock (in DMSO) into a vial containing 990 µL of the saturated PBS and 100 µL of the saturated octanol.

  • Equilibration : Shake the mixture continuously at 30 rpm for 60 minutes at 25°C to achieve thermodynamic equilibrium.

  • Phase Separation : Centrifuge the vials at 3,000 x g for 10 minutes to ensure complete phase separation without emulsion formation.

  • Quantification : Carefully extract aliquots from both the upper (octanol) and lower (aqueous) layers. Analyze via LC-MS/MS (Multiple Reaction Monitoring mode).

  • Calculation : Calculate LogD7.4 = Log10(Area_octanol / Area_aqueous).

Protocol B: In Vitro Metabolic Stability via Human Liver Microsomes (HLM)

This assay determines the apparent intrinsic clearance ( CLint,app​ ) by measuring the depletion of the parent compound over time ()[5].

Causality & Self-Validation : We supply NADPH to specifically activate CYP450 enzymes. A minus-NADPH control is mandatory to rule out chemical instability or non-CYP mediated degradation (e.g., esterases). To ensure the self-validating nature of the assay, reference compounds with known clearance rates (e.g., Verapamil for high clearance, Warfarin for low clearance) are run in parallel to confirm the enzymatic viability of the microsome batch.

  • Reagent Preparation : Thaw Human Liver Microsomes (HLM) on ice. Prepare a 0.1 M potassium phosphate buffer (pH 7.4) and a 10 mM NADPH regenerating system.

  • Incubation Mixture : In a 96-well plate, combine the test compound (final concentration 1 µM) with HLM (final protein concentration 0.5 mg/mL) in the phosphate buffer. Pre-incubate at 37°C for 5 minutes.

  • Reaction Initiation : Add the NADPH regenerating system to initiate the metabolic reaction. For the negative control, add an equivalent volume of plain buffer.

  • Time-Course Sampling : At defined time points (0, 15, 30, 45, and 60 minutes), transfer a 50 µL aliquot of the reaction mixture into a quench plate containing 150 µL of ice-cold acetonitrile spiked with an analytical internal standard (e.g., Tolbutamide).

  • Protein Precipitation : Centrifuge the quench plate at 4,000 x g for 15 minutes at 4°C to pellet precipitated proteins.

  • Analysis : Analyze the supernatant via UHPLC-MS/MS. Plot the natural log of the percentage of parent compound remaining versus time to calculate half-life ( t1/2​ ) and CLint,app​ .

Decision-Making Workflow

The following diagram illustrates the logical routing for selecting between fluorine and chlorine based on the primary liability of the lead compound.

BioisostereWorkflow Start Identify Lead Liability Metab High Metabolic Clearance (CYP450 Oxidation) Start->Metab Perm Poor Permeability (Low Lipophilicity) Start->Perm Tox Off-Target Toxicity (High Basicity/pKa) Start->Tox F_sub Fluorine Substitution (-F) Blocks Oxidation & Lowers pKa Metab->F_sub Block labile C-H Cl_sub Chlorine Substitution (-Cl) Increases LogP & Occupies Space Perm->Cl_sub Increase lipophilicity Tox->F_sub Inductive pKa shift Assay1 In Vitro HLM Assay (Measure CL_int) F_sub->Assay1 Assay2 Shake-Flask LC-MS (Measure LogD7.4) F_sub->Assay2 Cl_sub->Assay2

Figure 1: Workflow for selecting halogen bioisosteres during lead optimization.

References

  • [2] Title: New Halogen-Containing Drugs Approved by FDA in 2021: An Overview on Their Syntheses and Pharmaceutical Use. Source: MDPI. URL:[Link]

  • [4] Title: Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts. Source: PubMed. URL:[Link]

  • [5] Title: Microsomal Clearance/Stability Assay. Source: Domainex. URL:[Link]

  • [3] Title: The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. Source: PMC. URL:[Link]

Sources

Comparative

A Senior Application Scientist’s Guide to Phosphine Ligand Selection for Challenging Suzuki-Miyaura Couplings of Hindered Aryl Bromides

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, prized for its reliability in constructing C(sp²)–C(sp²) bonds.[1] However, when moving from simple aryl halides to sterically hi...

Author: BenchChem Technical Support Team. Date: March 2026

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, prized for its reliability in constructing C(sp²)–C(sp²) bonds.[1] However, when moving from simple aryl halides to sterically hindered substrates, such as di- or tri-ortho-substituted aryl bromides, the reaction's efficiency can plummet. These challenging transformations are critical in the synthesis of pharmaceuticals, agrochemicals, and advanced materials, where complex biaryl cores are common.[1] The success of these couplings hinges almost entirely on the judicious selection of the phosphine ligand coordinated to the palladium catalyst.

This guide provides an in-depth comparison of phosphine ligand classes for the Suzuki coupling of hindered aryl bromides. We will move beyond a simple catalog of options to explain the mechanistic rationale behind ligand performance, present comparative experimental data, and offer a robust, validated protocol for researchers tackling these demanding synthetic challenges.

The Mechanistic Challenge: Why Hindered Substrates Fail

The palladium-catalyzed Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[1] With sterically encumbered substrates, two steps become particularly problematic:

  • Oxidative Addition: The initial reaction of the aryl bromide with the Pd(0) complex can be sluggish. Bulky ortho-substituents on the aryl bromide sterically clash with the catalyst, hindering its approach and increasing the activation energy of this step.

  • Reductive Elimination: This final, C-C bond-forming step is often the rate-limiting step for hindered couplings.[2] The two bulky aryl groups on the Pd(II) intermediate must orient themselves cis to one another before they can be eliminated to form the biaryl product. The steric repulsion between these groups can create a significant energy barrier, leading to slow turnover or catalyst decomposition.

Effective phosphine ligands for these reactions must therefore possess specific characteristics to overcome these hurdles. They are typically bulky and electron-rich.[2] The steric bulk promotes reductive elimination, while high electron density accelerates the initial oxidative addition.[1][2]

Suzuki_Miyaura_Cycle pd0 Pd(0)L (Active Catalyst) oa_complex Ar-Pd(II)-Br(L) (Oxidative Addition Complex) pd0->oa_complex Oxidative Addition trans_complex Ar-Pd(II)-Ar'(L) (Diaryl Complex) oa_complex->trans_complex Transmetalation boronic Ar'-B(OR)₂ + Base oa_complex->boronic trans_complex->pd0 Reductive Elimination arbr Ar-Br (Hindered Substrate) arbr->pd0 product Ar-Ar' (Biaryl Product) product->trans_complex

Caption: The Suzuki-Miyaura catalytic cycle for hindered substrates.

A Comparative Analysis of Leading Phosphine Ligand Classes

The modern toolkit for Suzuki couplings contains several families of phosphine ligands, each with distinct structural features. For hindered substrates, monodentate phosphines are generally superior to bidentate ones, as they provide the necessary flexibility and steric profile to facilitate catalysis.[3][4]

Dialkylbiaryl Phosphines (Buchwald Ligands)

Developed by the Buchwald group, this class of ligands has become the gold standard for a wide range of cross-coupling reactions.[1][5] Their defining feature is a biaryl backbone with a dialkylphosphino group on one ring. This architecture creates a sterically demanding and electron-rich environment around the palladium center.

  • SPhos (L7): Features a dicyclohexylphosphino group and methoxy substituents on the biaryl backbone. It is a highly active and versatile ligand, often providing excellent results with low catalyst loadings.[1]

  • XPhos (L8): Replaces the methoxy groups of SPhos with bulky isopropyl groups. This increased steric bulk makes XPhos particularly effective for coupling extremely hindered substrates and unactivated aryl chlorides.[1][5]

  • RuPhos: Characterized by a dicyclohexylphosphino group and diisopropylphenyl substituents. It often shows superior performance in couplings involving secondary alkyl boronic acids or trifluoroborates.[6]

  • HFTPhos: A recently developed ligand featuring a heptafluorotolyl group. This electron-withdrawing modification dramatically accelerates reductive elimination, allowing for catalyst loadings as low as 0.001 mol% for tri-ortho-substituted biaryls.[7]

Buchwald_Ligands cluster_sphos SPhos cluster_xphos XPhos cluster_ruphos RuPhos sphos_img xphos_img ruphos_img

Caption: Representative structures of common Buchwald-type phosphine ligands.

Bulky Trialkylphosphines

Before the advent of biaryl phosphines, bulky trialkylphosphines were the ligands of choice for challenging couplings. Their strong electron-donating character and large cone angles are highly effective at promoting oxidative addition and reductive elimination.

  • Tri-tert-butylphosphine (P(t-Bu)₃): One of the most sterically bulky and electron-rich phosphines available. It is highly effective and can enable room-temperature couplings of aryl bromides.[8][9] Its main drawback is its high air sensitivity.

  • Tricyclohexylphosphine (PCy₃): Another bulky and electron-rich ligand that is slightly less sterically demanding than P(t-Bu)₃. It is often effective for forming sterically hindered biaryls.[10]

Specialized Ligands for Extreme Steric Hindrance

For particularly demanding transformations, such as the formation of tetra-ortho-substituted biaryls, specialized ligands have been developed that outperform even the standard Buchwald systems.

  • AntPhos: This ligand features a unique anthracenyl moiety. Its structure plays a crucial role in overcoming the β-hydride elimination side pathway and has shown exceptional reactivity in coupling di-ortho-substituted aryl halides with secondary alkylboronic acids, a notoriously difficult transformation.[11] In a head-to-head comparison for an extremely hindered aryl-alkyl coupling, AntPhos provided a 63% yield where SPhos gave only 3% and XPhos gave 0%.[11]

Quantitative Performance Comparison

To provide a clear, objective comparison, the following table summarizes the performance of various ligands in the challenging Suzuki-Miyaura coupling of a di-ortho-substituted aryl bromide with a secondary alkylboronic acid. This specific reaction type highlights the profound impact of ligand choice on reaction outcome, especially concerning the suppression of the reduction side-product.

Table 1: Ligand Performance in the Coupling of 2-Bromo-1,3,5-trimethylbenzene with Cyclohexylboronic Acid [11]

LigandCatalyst SystemBaseSolventTemp (°C)Time (h)Yield of Coupled Product (%)Yield of Reduction Product (%)
AntPhos 1 mol% Pd(OAc)₂, 2 mol% LigandK₃PO₄Xylenes1401263 37
BI-DIME 1 mol% Pd(OAc)₂, 2 mol% LigandK₃PO₄Toluene1102431 69
S-Phos 1 mol% Pd(OAc)₂, 2 mol% LigandK₃PO₄Toluene110243 97
X-Phos 1 mol% Pd(OAc)₂, 2 mol% LigandK₃PO₄Toluene110240 46
Ru-Phos 1 mol% Pd(OAc)₂, 2 mol% LigandK₃PO₄Toluene110240 52
PCy₃ 1 mol% Pd(OAc)₂, 2 mol% LigandK₃PO₄Toluene110240 97
DPPF 1 mol% Pd(OAc)₂, 2 mol% LigandK₃PO₄Toluene110240 54

Data sourced from Li, C. et al., Chem. Commun., 2014, 50, 4155-4158.[11]

This data clearly demonstrates the superiority of the specialized AntPhos ligand for this extremely demanding transformation. While workhorse ligands like S-Phos and X-Phos are highly effective for many hindered couplings, this example underscores the importance of screening a diverse set of ligands when encountering particularly low yields or competing side reactions.

Validated Experimental Protocol: A Self-Validating System

The following protocol provides a reliable starting point for the Suzuki-Miyaura coupling of a hindered aryl bromide. It is designed to be self-validating by including standards for accurate analysis and ensuring an inert atmosphere, which is critical for the stability of the electron-rich catalysts.

Experimental_Workflow cluster_prep Preparation (Inert Atmosphere) cluster_reaction Reaction cluster_analysis Analysis reagents Weigh Aryl Bromide, Boronic Acid, Base, and Internal Standard add_reagents Charge Reaction Vial with Solids reagents->add_reagents catalyst Prepare Catalyst Stock Solution (Pd Precursor + Ligand) add_catalyst Add Catalyst Solution catalyst->add_catalyst add_solvent Add Anhydrous Solvent add_reagents->add_solvent add_solvent->add_catalyst seal_heat Seal Vial and Heat with Stirring (e.g., 100 °C, 12-24 h) add_catalyst->seal_heat cool Cool to Room Temperature seal_heat->cool quench Quench Reaction (e.g., add H₂O) cool->quench extract Extract with Organic Solvent (e.g., Ethyl Acetate) quench->extract analyze Analyze Organic Layer by GC/LC-MS (Quantify against Internal Standard) extract->analyze

Sources

Validation

A Comparative Guide to the Kinetic Studies of Oxidative Addition for Different Aryl Halides

For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of Oxidative Addition Oxidative addition is a cornerstone of organometallic chemistry and homogeneous catalysis, particularl...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Oxidative Addition

Oxidative addition is a cornerstone of organometallic chemistry and homogeneous catalysis, particularly in the formation of carbon-carbon and carbon-heteroatom bonds that are vital in pharmaceutical and materials science.[1][2][3] The kinetics of this elementary step, where a metal complex inserts into the carbon-halogen bond of an aryl halide, often dictates the overall efficiency of a catalytic cycle.[4] Understanding the factors that influence the rate of oxidative addition is therefore paramount for rational catalyst design and process optimization.

This guide will explore the comparative kinetics of oxidative addition for different aryl halides (Ar-I, Ar-Br, Ar-Cl) and aryl triflates (Ar-OTf), focusing on palladium and nickel-based systems, which are prevalent in modern synthetic chemistry. We will delve into the mechanistic nuances, the influence of ancillary ligands and solvent, and provide a practical experimental protocol for researchers to conduct their own kinetic analyses.

Mechanistic Landscape of Oxidative Addition

The oxidative addition of aryl halides to low-valent transition metal centers, typically M(0) (where M = Pd or Ni), can proceed through several distinct mechanistic pathways. The preferred route is influenced by a delicate interplay of factors including the nature of the aryl halide, the metal, the supporting ligands, and the reaction medium.[3][5][6]

The primary mechanisms under consideration are:

  • Concerted Three-Centered Pathway: This is a common pathway, particularly for palladium.[3][7] The metal center coordinates to the C-X bond, leading to a three-membered transition state before the bond is fully cleaved.

  • Nucleophilic Aromatic Substitution (S_NAr)-like Pathway: In this mechanism, the metal complex acts as a nucleophile, attacking the ipso-carbon of the aryl halide and displacing the halide anion.[6][8][9][10] This pathway is often favored for electron-deficient arenes and in polar solvents.[8][9][10]

  • Radical Pathways: These mechanisms can involve single-electron transfer (SET) from the metal to the aryl halide, generating a radical anion which then fragments.[1][3] Radical pathways are more frequently observed for nickel catalysts.[1][3]

The following diagram illustrates the concerted and S_NAr-like oxidative addition pathways.

OxidativeAdditionMechanisms cluster_concerted Concerted Pathway cluster_SNAr SNAr-like Pathway M(0)L_n M(0)L_n TS_Concerted [L_n M(Ar)(X)]‡ M(0)L_n->TS_Concerted + Ar-X ArX Ar-X Product_Concerted L_n M(II)(Ar)(X) TS_Concerted->Product_Concerted M(0)L_n_2 M(0)L_n TS_SNAr [L_n M(Ar)]+...X-‡ M(0)L_n_2->TS_SNAr + Ar-X ArX_2 Ar-X Product_SNAr L_n M(II)(Ar)(X) TS_SNAr->Product_SNAr

Caption: Concerted vs. S_NAr-like oxidative addition mechanisms.

Comparative Kinetics: The Influence of the Halide

The identity of the leaving group on the aryl ring has a profound impact on the rate of oxidative addition. This is primarily attributed to the decreasing carbon-halogen bond strength down the group (C-I < C-Br < C-Cl).

Aryl Halide/PseudohalideRelative Rate of Oxidative AdditionTypical Metal CenterMechanistic Considerations
Aryl Iodide (Ar-I) FastestPd, NiGenerally proceeds via a concerted mechanism with Pd.[7][11]
Aryl Bromide (Ar-Br) IntermediatePd, NiMechanism can be substrate and ligand dependent, often concerted.[4][5]
Aryl Chloride (Ar-Cl) SlowestPd, NiRequires more electron-rich and/or sterically demanding ligands to promote reaction.[12] Oxidative addition is often rate-limiting.[12]
Aryl Triflate (Ar-OTf) Variable, often faster than chloridesPdRate is highly sensitive to solvent polarity, favoring polar solvents due to a highly polar nucleophilic displacement transition state.[8][9][13]

Key Insights from Experimental Data:

  • The general reactivity trend for palladium-catalyzed reactions is Ar-I > Ar-Br > Ar-Cl.[7][11] This correlates well with the C-X bond dissociation energies.

  • For nickel-based systems, while the same general trend is often observed, the propensity for one-electron pathways can complicate direct comparisons.[1][3]

  • Electron-withdrawing groups on the aryl halide generally accelerate the rate of oxidative addition, as evidenced by positive Hammett (ρ) values, indicating a buildup of negative charge on the aromatic ring in the transition state.[7][14][15][16][17] This is consistent with both concerted and S_NAr-like mechanisms where the metal center is nucleophilic.

The Decisive Role of Ligands and Solvents

Ligand Effects: The choice of ligand is crucial in tuning the reactivity of the metal center.

  • Steric Bulk: Sterically demanding ligands, such as trialkylphosphines with large cone angles (e.g., PtBu₃), can promote the formation of more reactive, lower-coordinate metal species, thereby accelerating oxidative addition.[5]

  • Electronic Properties: Electron-rich ligands enhance the nucleophilicity of the metal center, which generally increases the rate of oxidative addition.[3]

  • Chelation: Chelating phosphine ligands, like BINAP and DPPF, can influence the reaction mechanism. For instance, at high aryl halide concentrations, ligand dissociation from a bis-phosphine metal complex can become the rate-limiting step.[4][13]

Solvent Effects: The reaction medium can significantly influence both the rate and mechanism of oxidative addition.

  • Polarity: Polar solvents can stabilize polar transition states, such as those in the S_NAr-like pathway, leading to rate enhancements.[8][9][10] This is particularly pronounced for aryl triflates.[8][9]

  • Hydrogen Bonding: Solvents capable of hydrogen bonding can interact with functional groups on the aryl halide, altering its electronic properties and thus the rate of oxidative addition. For example, a hydrogen-bond-accepting solvent can increase the electron density of an aryl halide with a hydrogen-bond-donating substituent (like -NH₂), slowing down the reaction.[8][9]

Experimental Protocol: A Guide to Monitoring Oxidative Addition Kinetics

This section provides a generalized protocol for monitoring the kinetics of oxidative addition of an aryl halide to a Pd(0) complex using UV-Vis spectroscopy.

Objective: To determine the rate constant for the oxidative addition of an aryl halide to a Pd(0) complex.

Materials:

  • Pd(0) precursor (e.g., Pd₂(dba)₃)

  • Phosphine ligand (e.g., PPh₃, PtBu₃)

  • Aryl halide of interest

  • Anhydrous, deoxygenated solvent (e.g., THF, Toluene)

  • UV-Vis spectrophotometer with a temperature-controlled cuvette holder

  • Inert atmosphere glovebox or Schlenk line

Workflow Diagram:

ExperimentalWorkflow cluster_prep Preparation (Inert Atmosphere) cluster_execution Kinetic Run cluster_analysis Data Analysis A Prepare stock solution of Pd(0) precursor and ligand C Equilibrate solvent and aryl halide solution in cuvette to desired temperature A->C B Prepare stock solution of aryl halide B->C D Inject Pd(0)/ligand solution to initiate the reaction C->D E Monitor the change in absorbance at a specific wavelength over time D->E F Plot absorbance vs. time E->F G Determine the pseudo-first-order rate constant (k_obs) F->G H Repeat at different aryl halide concentrations G->H I Plot k_obs vs. [Aryl Halide] to determine the second-order rate constant H->I

Caption: Experimental workflow for a kinetic study of oxidative addition.

Step-by-Step Procedure:

  • Preparation of Reagents (Inert Atmosphere):

    • Prepare a stock solution of the Pd(0) precursor and the phosphine ligand in the chosen solvent. The ratio of ligand to palladium will depend on the desired active species. For example, to generate Pd(PPh₃)₄, a 4:1 ratio would be used.

    • Prepare a separate stock solution of the aryl halide in the same solvent.

  • Setting up the Kinetic Run:

    • Place a known volume of the solvent and the aryl halide solution into a UV-Vis cuvette equipped with a stir bar.

    • Seal the cuvette with a septum and place it in the temperature-controlled holder of the spectrophotometer.

    • Allow the solution to equilibrate to the desired temperature (e.g., 25 °C).

  • Initiation and Data Collection:

    • Record a baseline UV-Vis spectrum of the aryl halide solution.

    • Inject a small, known volume of the Pd(0)/ligand stock solution into the cuvette to initiate the reaction. The concentration of the aryl halide should be in large excess (at least 10-fold) compared to the palladium complex to ensure pseudo-first-order conditions.

    • Immediately begin recording the absorbance at a wavelength where there is a significant change upon reaction (e.g., the disappearance of the Pd(0) species or the appearance of the Pd(II) product) as a function of time.

  • Data Analysis:

    • Plot the natural logarithm of the change in absorbance (ln(A_t - A_∞)) versus time. For a pseudo-first-order reaction, this plot should be linear.

    • The negative of the slope of this line gives the pseudo-first-order rate constant, k_obs.

    • Repeat the experiment using different concentrations of the aryl halide while keeping the palladium concentration constant.

    • Plot k_obs versus the concentration of the aryl halide. The slope of this line will give the second-order rate constant for the oxidative addition.

Trustworthiness of the Protocol: This protocol incorporates pseudo-first-order conditions to simplify the rate law determination. The use of a temperature-controlled spectrophotometer ensures reproducibility. Running the reaction under an inert atmosphere is critical to prevent the oxidation of the Pd(0) complex by air.

Conclusion and Future Outlook

The kinetic study of oxidative addition is a powerful tool for elucidating reaction mechanisms and optimizing catalytic processes. The choice of aryl halide is a primary determinant of reaction rate, with the general trend of I > Br > Cl holding true for many systems. However, as this guide has demonstrated, the intricate interplay of ligand sterics and electronics, as well as solvent effects, can be leveraged to modulate reactivity and even overcome the inherent inertness of less reactive aryl halides like chlorides.

As the field moves towards the use of more sustainable and earth-abundant metals, a deep understanding of the fundamental steps like oxidative addition will be crucial. Future research will likely focus on developing catalysts that can efficiently activate challenging C-Cl and C-F bonds under mild conditions, further expanding the synthetic chemist's toolkit.

References

  • Amatore, C., & Jutand, A. (1999). Mechanistic and Kinetic Studies of Palladium Catalytic Systems. Journal of Organometallic Chemistry, 576(1-2), 254-278.
  • Hartwig, J. F. (2010).
  • Barrios-Landeros, F., Carrow, B. P., & Hartwig, J. F. (2009). Effect of Ligand Steric Properties and Halide Identity on the Mechanism for Oxidative Addition of Haloarenes to Trialkylphosphine Pd(0) Complexes. Journal of the American Chemical Society, 131(23), 8141–8154. [Link]

  • Driver, M. S., & Hartwig, J. F. (1997). Mechanistic Studies of the Palladium-Catalyzed Amination of Aryl Halides and the Oxidative Addition of Aryl Bromides to Pd(BINAP)2. Journal of the American Chemical Society, 119(35), 8232–8245. [Link]

  • Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction.
  • Gorelsky, S. I., & vedernikov, A. N. (2010). Oxidative Addition of Aryl Halides to Pd(0) and Pt(0) Complexes: A Theoretical Study. Organometallics, 29(24), 6698-6708.
  • Jutand, A. (2007). The key role of the nature of the palladium(0) complex in the oxidative addition of aryl halides. Pure and Applied Chemistry, 79(5), 925-937.
  • Moret, M.-E. (2017). Mechanistic Studies of the Oxidative Addition of Aryl Halides to Ni(0) Centers Bearing Phosphine Ligands. CHIMIA, 71(4), 204-208. [Link]

  • Powers, D. C., & Ritter, T. (2011). Bimetallic Reductive Elimination from High-Valent Metal Complexes. Accounts of Chemical Research, 45(6), 840-850.
  • Riedel, J., & Hartwig, J. F. (2024). Mapping the mechanisms of oxidative addition in cross-coupling reactions catalysed by phosphine-ligated Ni(0). Nature Chemistry, 16, 230-238. [Link]

  • Thomas, A. A., & Denmark, S. E. (2016). Pre-transmetalation intermediates in the Suzuki–Miyaura reaction revealed: the missing link. Science, 352(6283), 329-332.
  • van Leeuwen, P. W. N. M. (2006). Homogeneous Catalysis: Understanding the Art. Springer.
  • Viciu, M. S., Germaneau, R. F., & Nolan, S. P. (2002). A new class of palladium catalysts for C-C and C-N bond formation reactions: the use of N-heterocyclic carbene ligands. Organic Letters, 4(23), 4053-4056.
  • Zarate, C., & Manzini, S., & Nolan, S. P. (2017). Oxidative Addition of Aryl Halides to a Triphosphine Ni(0) Center to Form Pentacoordinate Ni(II) Aryl Species. Organometallics, 36(15), 2823-2829. [Link]

  • Zhou, J., & Hartwig, J. F. (2024). Interrogating Explicit Solvent Effects on the Mechanism and Site-Selectivity of Aryl Halide Oxidative Addition to L2Pd(0). Chemistry – A European Journal, e202402283. [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling Sodium 3-bromo-2-fluorobenzoate

Advanced Laboratory Safety & Operational Guide: Handling Sodium 3-bromo-2-fluorobenzoate As a Senior Application Scientist, I have developed this comprehensive operational guide to provide researchers and drug developmen...

Author: BenchChem Technical Support Team. Date: March 2026

Advanced Laboratory Safety & Operational Guide: Handling Sodium 3-bromo-2-fluorobenzoate

As a Senior Application Scientist, I have developed this comprehensive operational guide to provide researchers and drug development professionals with field-proven, self-validating protocols for handling Sodium 3-bromo-2-fluorobenzoate (and its conjugate acid, 3-bromo-2-fluorobenzoic acid). Because this compound features both bromine and fluorine substituents on an aromatic ring, it presents unique physicochemical behaviors that require precise logistical and safety planning.

Section 1: Physicochemical & Hazard Profile

To design an effective safety protocol, we must first understand the molecular behavior of the compound. The halogen substituents significantly increase the lipophilicity of the molecule, allowing it to easily interact with, permeate, and irritate lipid-rich biological membranes such as the skin and ocular mucosa.

Table 1: Hazard Classification and Mechanistic Rationale

Property / HazardSpecification / GHS ClassificationMechanistic Rationale
Appearance White to light-yellow crystalline powderLow-mass micro-crystals are highly susceptible to aerosolization in ambient air currents.
Acute Toxicity (Oral) Category 4 (H302)Halogenated aromatics can disrupt cellular metabolic pathways if ingested.
Skin Irritation Category 2 (H315)The lipophilic nature strips dermal lipids, causing localized inflammation and erythema.
Eye Irritation Category 2A (H319)Direct contact with the ocular mucosa causes severe, rapid irritation and potential lipid layer disruption.
Respiratory Toxicity Category 3 (H335)Inhalation of particulates causes mechanical and chemical irritation of the respiratory tract.

Section 2: Mandatory Personal Protective Equipment (PPE) Matrix

Proper PPE selection is not arbitrary; it is a calculated defense mechanism against the specific kinetic and chemical properties of the compound. According to institutional and OSHA standards for Personal Protective Equipment, engineering controls must be prioritized, with PPE serving as the critical final barrier[1].

Table 2: PPE Matrix and Scientific Rationale

PPE CategoryRequired EquipmentCausality & Scientific Rationale
Hand Protection Nitrile gloves (Min. thickness: 0.11 mm)Halogenated aromatics can permeate standard latex. Nitrile provides a superior steric and chemical barrier against lipophilic benzoate salts.
Eye Protection ANSI-approved Safety GogglesStandard safety glasses are insufficient. Snug-fitting goggles prevent airborne micro-crystals from bypassing the lenses and contacting the eyes.
Respiratory N95/P100 Particulate RespiratorRequired only if handling outside a certified fume hood. High-efficiency particulate air (HEPA) filtration prevents inhalation of H335-classified dust.
Body Protection Flame-resistant, impervious lab coatPrevents the accumulation of hazardous dust on personal clothing, which could otherwise lead to chronic, low-dose dermal exposure.

Section 3: Operational Workflow: Safe Handling & Weighing

Self-Validating Protocol: If you can smell a distinct chemical odor or visualize dust particles suspended in the air during transfer, your engineering controls have failed. You must immediately halt the operation and close the sash.

Step-by-Step Methodology:

  • Preparation: Ensure the chemical fume hood has a verified face velocity of 80–100 feet per minute (fpm).

  • Static Elimination: Halogenated powders often hold a static charge, causing them to "jump" from spatulas. Use an anti-static gun (Zerostat) or a grounded static-dissipative weighing mat before opening the container.

  • Transfer: Use a clean, dry, stainless-steel or PTFE-coated spatula. Avoid sudden, jerky movements that increase the kinetic energy of the particles, which directly leads to aerosolization.

  • Weighing: Weigh the compound in a closed analytical balance. If you must weigh outside a hood, pre-weigh a sealed vial, transfer the chemical inside the hood, seal the vial, and then weigh the loaded vial to calculate the mass by difference.

  • Decontamination: Wipe down the balance and spatulas with a 70% Ethanol/Water solution. The ethanol solubilizes the lipophilic halogenated compound, while the water prevents rapid evaporation, ensuring sufficient contact time for complete removal.

Section 4: Spill Response & Decontamination Pathway

In the event of a spill, immediate and methodical action is required to prevent the spread of this respiratory irritant.

SpillResponse Start Spill Detected: Sodium 3-bromo-2-fluorobenzoate Assess Assess Spill Size & Evacuate if >50g Start->Assess PPE Don Maximum PPE (Respirator, Nitrile, Goggles) Assess->PPE Contain Containment: Moisten Absorbent to Prevent Aerosolization PPE->Contain Decon Decontamination: Scrub with 70% EtOH/Water Contain->Decon Dispose Transfer to Halogenated Waste Container Decon->Dispose Report Document Incident & Notify EHS Dispose->Report

Figure 1. Step-by-step spill response and decontamination pathway for halogenated benzoate powders.

Step-by-Step Spill Methodology:

  • Assess & Isolate: Determine the spill volume. If the spill exceeds 50g outside of a fume hood, evacuate the immediate area for 15 minutes to allow suspended dust to settle.

  • Suppress Aerosolization: Do NOT dry sweep. Dry sweeping imparts mechanical energy to the powder, launching it into the breathing zone. Instead, lightly moisten the spill with a fine mist of water or cover it with damp absorbent pads. This drops the vapor pressure and physically traps the particulate matrix.

  • Collection: Use a non-sparking scoop to transfer the moistened slurry into a chemically compatible, sealable container.

  • Surface Decontamination: Scrub the affected surface with a 70% Ethanol solution. Verify cleanliness by ensuring no white crystalline residue remains upon drying.

Section 5: Waste Management & Disposal Plan

Because this compound contains both bromine and fluorine, it is strictly classified as Halogenated Organic Waste . The Environmental Protection Agency (EPA) mandates rigorous, cradle-to-grave disposal protocols for such materials[2].

  • Segregation Rule: Never mix Sodium 3-bromo-2-fluorobenzoate waste with non-halogenated solvent waste.

  • Mechanistic Rationale for Segregation: Incinerating halogenated compounds at standard temperatures (used for regular organic waste) can generate highly toxic dioxins and corrosive hydrogen bromide/fluoride gases. EPA regulations dictate that halogenated wastes must be processed in specialized high-temperature incinerators equipped with alkaline scrubbers to neutralize the acidic exhaust gases[2].

  • Labeling: Clearly label the waste container with "Hazardous Waste - Halogenated Organics (Contains Bromine and Fluorine)".

Section 6: Emergency First Aid Protocols

Every emergency protocol must be a self-validating system. In an exposure event, time and dilution are the most critical variables.

  • Ocular Exposure (Eye Contact): Immediately flush eyes with copious amounts of water at a dedicated eyewash station for a minimum of 15 minutes. Causality: Rapid, continuous flushing dilutes the localized concentration of the irritant, preventing irreversible corneal lipid stripping.

  • Dermal Exposure (Skin Contact): Remove contaminated clothing. Wash the affected area with plenty of soap and water. Self-Validating Protocol: Verify dermal decontamination by ensuring the skin no longer feels "slick" after washing. Soap acts as a surfactant, forming micelles around the lipophilic halogenated molecules, allowing them to be rinsed away effectively.

  • Inhalation: Move the victim to fresh air immediately. If respiratory irritation (coughing, wheezing) persists, administer oxygen and seek immediate medical attention.

References

  • Title: Learn the Basics of Hazardous Waste Source: United States Environmental Protection Agency (EPA) URL: [Link]

  • Title: Personal Protective Equipment (PPE) Guidelines Source: Occupational Safety and Health Administration (OSHA) / Loyola University Environmental Services URL: [Link]

Sources

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